2-Pentadecanone

• CAS: 2345-28-0

Core Science & Biosynthesis

What are the chemical properties of 2-Pentadecanone?

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 2-Pentadecanone, a long-chain saturated ketone. The information is curated for professionals in research and development, offering detailed data and generalized experimental protocols to support laboratory work and drug development initiatives.

Chemical Identity and Physical Properties

2-Pentadecanone, also known as methyl tridecyl ketone, is a white, solid organic compound with a waxy texture and a characteristically fatty or waxy odor.[1] It is classified as a ketone, featuring a carbonyl group at the second carbon position of its fifteen-carbon aliphatic chain.[2][3] This structure contributes to its very hydrophobic nature, rendering it practically insoluble in water but soluble in organic solvents such as alcohol, propylene glycol, and oils.[1][2][4]

The key physical and chemical properties of 2-Pentadecanone are summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties of 2-Pentadecanone

Property	Value	Source(s)
Molecular Formula	C₁₅H₃₀O	[5][6]
Molecular Weight	226.40 g/mol	[4][7]
Appearance	White to off-white solid, waxy mass, or crystalline leaves	[2][8][9]
Odor	Fatty, waxy, with floral and spicy nuances	[1][10][11]
Melting Point	37 - 41 °C	[11][12][13][14]
Boiling Point	293 - 294 °C at 760 mmHg	[4][10][12]
Density	0.82 g/cm³	[12][13]
Flash Point	> 110 °C (> 230 °F)	[10][12]
Vapor Pressure	0.003 mmHg at 25 °C (estimated)	[10]

Table 2: Solubility and Partitioning of 2-Pentadecanone

Property	Value	Source(s)
Water Solubility	Insoluble	[2][4][12][13]
Solubility in Organic Solvents	Soluble in alcohol, propylene glycol, oils, and toluene	[2][4][12][13]
LogP (Octanol/Water Partition Coefficient)	6.072 - 6.3 (estimated)	[4][10]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of chemical compounds. The following table summarizes key spectral data for 2-Pentadecanone.

Table 3: Spectroscopic Data for 2-Pentadecanone

Spectroscopic Technique	Key Features	Source(s)
Mass Spectrometry (MS)	Electron ionization mass spectra are available for 2-Pentadecanone.[15]	[15]
Infrared (IR) Spectroscopy	As a saturated aliphatic ketone, a strong carbonyl (C=O) stretching vibration band is expected around 1715 cm⁻¹.[5][10]	[5][10]
Nuclear Magnetic Resonance (NMR) Spectroscopy	The proton and carbon NMR spectra would show characteristic signals for the methyl ketone and the long alkyl chain.	[16]

Experimental Protocols

While specific, detailed experimental protocols for 2-Pentadecanone are not extensively published, generalized and widely accepted methodologies for determining the key chemical properties of ketones are provided below. These protocols are intended to serve as a guide for researchers to develop specific procedures for their laboratory settings.

Determination of Melting Point

The melting point of a solid is a key indicator of its purity.

Methodology:

• Sample Preparation: A small amount of finely powdered 2-Pentadecanone is packed into a capillary tube to a height of 2-3 mm.[17]

• Apparatus: A calibrated melting point apparatus or a Thiele tube filled with a suitable heating oil can be used.[12][13]

• Procedure: The capillary tube is placed in the heating block of the apparatus. The temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected melting point.[12][17]

• Data Recording: The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting point range.[12] A sharp melting range (0.5-1.0°C) is indicative of a pure compound.[12]

Determination of Boiling Point

The boiling point is a fundamental physical property of a liquid.

Methodology:

• Apparatus: A Thiele tube or a micro boiling point apparatus is commonly used.[9][18]

• Sample Preparation: A small amount of the liquid is placed in a small test tube, and a capillary tube, sealed at one end, is placed inverted into the liquid.[9]

• Procedure: The apparatus is heated gently. As the liquid heats, a stream of bubbles will emerge from the open end of the capillary tube. The heat is then removed, and the liquid is allowed to cool.[9][18]

• Data Recording: The temperature at which the liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.[9][18]

Determination of Solubility

The "shake-flask" method is a widely accepted technique for determining the equilibrium solubility of a compound.[19][20]

Methodology:

• Equilibration: An excess amount of solid 2-Pentadecanone is added to a known volume of the solvent in a sealed container. The mixture is agitated at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.[19]

• Phase Separation: The undissolved solid is separated from the saturated solution by centrifugation and/or filtration through a non-reactive filter.[19]

• Quantification: The concentration of 2-Pentadecanone in the clear filtrate is determined using a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC). A calibration curve with standards of known concentrations is used for accurate quantification.[19]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds.

Methodology:

• Sample Preparation: A dilute solution of 2-Pentadecanone is prepared in a volatile organic solvent (e.g., hexane or ethyl acetate).[21]

• GC Separation: The sample is injected into the gas chromatograph, where it is vaporized and separated based on its boiling point and interaction with the stationary phase of the GC column. A non-polar or mid-polar column is typically suitable for ketones.[21]

• MS Detection: As the separated components elute from the GC column, they enter the mass spectrometer, where they are ionized (typically by electron ionization) and fragmented. The resulting mass spectrum provides a unique fragmentation pattern that can be used for identification by comparison to a spectral library.[15]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Methodology:

• Sample Preparation: The solid sample can be prepared as a KBr pellet, a mull, or dissolved in a suitable solvent.

• Analysis: The prepared sample is placed in the IR spectrometer, and a spectrum is recorded over the mid-infrared range (typically 4000-400 cm⁻¹).

• Interpretation: The resulting spectrum is analyzed for characteristic absorption bands. For 2-Pentadecanone, the most prominent peak will be the carbonyl (C=O) stretch, expected around 1715 cm⁻¹, which is characteristic of a saturated aliphatic ketone.[5][10]

Visualizations

To aid in the understanding of the experimental and logical relationships concerning 2-Pentadecanone, the following diagrams are provided.

A generalized experimental workflow for the characterization of 2-Pentadecanone.

A logical classification of 2-Pentadecanone within organic chemistry.

Biological Activity and Applications

2-Pentadecanone is utilized as a fragrance ingredient in various consumer products and as a flavoring agent in foods, where it imparts a fatty, spicy, and floral character.[1][10][11] It has been identified as a volatile component in a variety of natural sources, including certain plants and food products.[2][11][22]

Recent research has also indicated a connection between 2-Pentadecanone and cellular metabolism, particularly fatty acid synthesis, in the context of cancer research.[23] However, specific signaling pathways involving 2-Pentadecanone have not yet been fully elucidated in the available scientific literature.

Safety and Handling

2-Pentadecanone is considered to be of low acute toxicity. However, standard laboratory safety precautions should always be observed when handling this chemical. It is recommended to avoid contact with skin and eyes and to prevent inhalation of dust or vapors.[13] For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

This technical guide provides a solid foundation for understanding the chemical properties of 2-Pentadecanone. As research progresses, further insights into its biological roles and potential applications are anticipated.

References

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• 2. 2-Pentadecanone | C15H30O | CID 61303 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 2345-28-0: 2-Pentadecanone | CymitQuimica [cymitquimica.com]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 6. 2-Pentadecanone [webbook.nist.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. studymind.co.uk [studymind.co.uk]
• 9. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. 2-Pentadecanone | 2345-28-0 [chemicalbook.com]
• 12. chem.ucalgary.ca [chem.ucalgary.ca]
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• 14. jan.ucc.nau.edu [jan.ucc.nau.edu]
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• 22. Showing Compound 2-Pentadecanone (FDB003086) - FooDB [foodb.ca]
• 23. researchgate.net [researchgate.net]

An In-Depth Technical Guide to 2-Pentadecanone for Researchers and Drug Development Professionals

CAS Number: 2345-28-0 Molecular Formula: C₁₅H₃₀O

This technical guide provides a comprehensive overview of 2-Pentadecanone, a long-chain saturated ketone, with a focus on its chemical properties, synthesis, analytical methods, and biological activities relevant to the fields of research, science, and drug development.

Chemical and Physical Properties

2-Pentadecanone, also known as methyl tridecyl ketone, is a white crystalline solid at room temperature with a faint, waxy, and floral odor. Its fundamental properties are summarized in the table below.

Property	Value	Reference
CAS Number	2345-28-0	[1][2]
Molecular Formula	C₁₅H₃₀O	[1][2]
Molecular Weight	226.40 g/mol	[1]
Melting Point	37-41 °C	[1]
Boiling Point	293 °C	[1]
Synonyms	Methyl tridecyl ketone, Pentadecan-2-one	[1][2]

Synthesis and Analysis

Synthesis

A general method for the synthesis of 2-Pentadecanone can be adapted from the synthesis of its precursor, pentadecanoic acid. A patented method outlines the synthesis of pentadecanoic acid from pentadecanedioate. The process involves the conversion of pentadecanedioate to dimethylpentadecanedioate, followed by a series of reactions to yield 15-hydroxypentadecanoic acid, which is then converted to 15-bromopentadecanoic acid. The final step involves cyclization to produce pentadecanoic acid[3].

Logical Flow for 2-Pentadecanone Synthesis from Pentadecanoic Acid:

A potential synthetic route from pentadecanoic acid.

A plausible subsequent step to synthesize 2-Pentadecanone from pentadecanoic acid involves the conversion of the carboxylic acid to an acyl chloride using a reagent like thionyl chloride (SOCl₂). The resulting pentadecanoyl chloride can then be reacted with an appropriate organometallic reagent, such as an organocadmium or organocuprate compound, to introduce the methyl group and form the ketone.

Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) is the primary analytical technique for the identification and quantification of 2-Pentadecanone.

Experimental Protocol: GC-MS Analysis of 2-Pentadecanone in Biological Samples

This protocol provides a general framework for the analysis of 2-Pentadecanone in a biological matrix, such as a plant extract.

• Sample Preparation:

  • Homogenize the biological sample.

  • Perform a solvent extraction using a non-polar solvent like hexane or a mixture of hexane and ethyl acetate.

  • Concentrate the extract under a gentle stream of nitrogen.

  • The extract may require derivatization to improve volatility and chromatographic separation, although 2-Pentadecanone can often be analyzed directly.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 19091s GC system or equivalent[4].

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or a similar non-polar capillary column[5].

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)[5].

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: Increase to 250°C at a rate of 10°C/min.

    • Hold at 250°C for 5-10 minutes[5].

  • Injector: Splitless mode at 250°C.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 40-550.

• Data Analysis:

  • Identify 2-Pentadecanone by comparing its retention time and mass spectrum with that of a pure standard.

  • The mass spectrum of 2-Pentadecanone is characterized by a prominent fragment ion at m/z 58[2].

  • Quantification can be achieved by creating a calibration curve using known concentrations of a 2-Pentadecanone standard.

Biological Activities and Potential Therapeutic Applications

Recent research has highlighted several biological activities of 2-Pentadecanone, suggesting its potential for further investigation in drug development.

Antibacterial and Wound Healing Activity

A study investigating the therapeutic potential of 2-Pentadecanone demonstrated its efficacy in promoting wound healing in a diabetic rat model and its antibacterial activity against Staphylococcus aureus[6].

Experimental Workflow for Assessing Wound Healing and Antibacterial Activity:

Experimental workflow for wound healing and antibacterial studies.

Key Findings from the Study:

Parameter	Observation	Significance
Wound Closure	Significantly higher in the 2-Pentadecanone treated group compared to controls.	Promotes faster healing of diabetic wounds.
Re-epithelialization	Enhanced epithelial cell migration.	Contributes to the restoration of the skin barrier.
Collagen Deposition	Increased hydroxyproline content, indicating higher collagen levels.	Improves wound strength and tissue repair.
Fibroblast Proliferation	Increased fibroblast numbers.	Essential for synthesizing the new extracellular matrix.
Antibacterial Activity	Exhibited activity against Staphylococcus aureus.	May help in preventing wound infections.

Data sourced from Siyumbwa et al. (2023)[6].

Role in Cancer Cell Metabolism

Intriguing research has linked 2-Pentadecanone to fatty acid synthesis in cancer cells. A study using isotope labeling demonstrated that 2-Pentadecanone is derived from the cellular metabolism of glucose in A549 lung cancer cells[7]. This finding suggests that 2-Pentadecanone could be a potential biomarker for altered cancer metabolism.

Proposed Relationship between Glucose Metabolism and 2-Pentadecanone Synthesis in Cancer Cells:

Simplified pathway of 2-Pentadecanone synthesis from glucose.

The study found that inhibiting fatty acid synthesis led to a decrease in the abundance of 2-Pentadecanone, further solidifying its connection to this metabolic pathway in cancer cells[7]. While the precise signaling pathways directly regulated by 2-Pentadecanone are still under investigation, its link to fatty acid synthesis, a pathway often dysregulated in cancer through signaling cascades like PI3K/AKT/mTOR and MAPK, makes it a compound of interest for oncological research[8][9].

Potential in Neurological Disorders

While direct studies on 2-Pentadecanone in neurological diseases are limited, its nature as a ketone body suggests potential relevance. Ketone bodies are known to serve as an alternative energy source for the brain, particularly when glucose metabolism is impaired, a condition observed in several neurodegenerative diseases[10]. The ketogenic diet, which elevates ketone body levels, has shown some beneficial effects in conditions like epilepsy, Alzheimer's disease, and Parkinson's disease by improving mitochondrial function, reducing neuroinflammation, and decreasing oxidative stress[11][12]. Further research is warranted to explore whether 2-Pentadecanone shares these neuroprotective properties.

Conclusion

2-Pentadecanone is a multifaceted molecule with established roles in the fragrance and flavor industries and emerging significance in biomedical research. Its demonstrated antibacterial and wound-healing properties, coupled with its intriguing connection to cancer cell metabolism, position it as a promising candidate for further investigation in drug discovery and as a potential biomarker. The detailed methodologies and structured data presented in this guide aim to facilitate future research into the therapeutic potential of this long-chain ketone.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Pentadecanone | C15H30O | CID 61303 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CN102816142A - Synthesis method for pentadecanoicacid - Google Patents [patents.google.com]
• 4. community.sent2promo.com [community.sent2promo.com]
• 5. thepharmajournal.com [thepharmajournal.com]
• 6. phcog.com [phcog.com]
• 7. researchgate.net [researchgate.net]
• 8. Signaling Pathways in Cancer: Therapeutic Targets, Combinatorial Treatments, and New Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Key signal transduction pathways and crosstalk in cancer: Biological and therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of Ketone Bodies on Brain Metabolism and Function in Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Impact of the Ketogenic Diet on Neurological Diseases: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Role of Ketogenic Diet in the Treatment of Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of 2-Pentadecanone from natural precursors

An In-depth Technical Guide to the Synthesis of 2-Pentadecanone from Natural Precursors

Introduction

2-Pentadecanone, a saturated ketone, is a molecule of significant interest across various industries. It is utilized as a flavoring agent in foods and as a fragrance component in cosmetics.[1][2] Beyond these applications, emerging research has pointed towards its potential biological activities. This guide provides a comprehensive overview of the synthesis of 2-pentadecanone from natural precursors, catering to researchers, scientists, and professionals in drug development. The focus is on sustainable and green chemistry approaches, leveraging abundant natural resources.

Natural Precursors for 2-Pentadecanone Synthesis

The most direct natural precursor to 2-pentadecanone is pentadecanoic acid (C15:0), an odd-chain saturated fatty acid. Other abundant even-chain fatty acids, such as palmitic acid (C16:0) and myristic acid (C14:0), can also serve as starting materials through chain modification reactions.

Pentadecanoic Acid (C15:0)

Pentadecanoic acid is found in various natural sources, with dairy products being a primary contributor.[3][4] Its presence in these sources is attributed to the biohydrogenation and fermentation processes in ruminant animals.

Table 1: Natural Sources of Pentadecanoic Acid

Natural Source	Percentage of Total Fatty Acids	Reference
Cow's Milk Fat	1.2%	[3]
Butter	1.1 - 1.5%	[4]
Ruminant Meat Fat	0.43%	[5]
Certain Fish Oils	up to 1.5%	[4]
Lamb and Goat Meat	0.6 - 1.2%	[4]

Other Potential Natural Precursors

Palmitic acid (C16:0) and myristic acid (C14:0) are more abundant in nature and can be converted to 2-pentadecanone through chain shortening or elongation, respectively.

Table 2: Abundant Natural Sources of Palmitic and Myristic Acid

Fatty Acid	Natural Source	Percentage of Total Fats	Reference
Palmitic Acid (C16:0)	Palm Oil	up to 44%	[6]
Meats, Cheeses, Butter	50 - 60%	[6]
Myristic Acid (C14:0)	Nutmeg Butter	~75% (as trimyristin)	[7]
Coconut Oil	High concentrations	[7]
Palm Kernel Oil	High concentrations	[7]
Bovine Milk	8 - 14%	[7]

Synthetic Pathways from Natural Precursors

Several synthetic routes can be employed to produce 2-pentadecanone from these natural fatty acids. These methods range from traditional chemical synthesis to modern biocatalytic processes.

Caption: Overview of synthetic pathways to 2-pentadecanone from natural fatty acids.

Catalytic Ketonization of Pentadecanoic Acid

This is a direct method involving the decarboxylative coupling of two carboxylic acid molecules. However, for the synthesis of a methyl ketone like 2-pentadecanone, a cross-ketonization reaction with acetic acid is required, or a subsequent cleavage of a larger symmetric ketone. A more direct laboratory-scale synthesis involves the reaction of a pentadecanoyl derivative with a methyl organometallic reagent. A common industrial approach for producing ketones from fatty acids is through catalytic thermal treatment.

Experimental Protocol: Catalytic Ketonization

• Catalyst Preparation: A metal oxide catalyst (e.g., TiO₂, ZrO₂, or a mixed oxide like Mg/Al oxide) is prepared and activated.[8]

• Reaction Setup: Pentadecanoic acid is mixed with the catalyst in a fixed-bed flow reactor.

• Reaction Conditions: The mixture is heated to a high temperature (typically 300-400°C) under an inert atmosphere (e.g., N₂).[8]

• Product Formation: The fatty acid undergoes ketonization, producing a symmetric C29 ketone (15-nonacosanone), CO₂, and water.

• Secondary Processing (Cracking): The C29 ketone can be further processed (e.g., through cracking or McLafferty rearrangement) to yield smaller ketones, including 2-pentadecanone, and olefins.[8]

• Purification: The product mixture is cooled, and 2-pentadecanone is separated and purified using techniques like fractional distillation or chromatography.

Table 3: Example Data for Catalytic Ketonization of a Fatty Acid (Palmitic Acid)

Parameter	Value	Reference
Feedstock	Palmitic Acid (C16)	[8]
Catalyst	K₀.₈Zn₀.₄Ti₁.₆O₄	[8]
Temperature	≤ 400 °C	[8]
Conversion	~72-86%	[8]
Major Product (Initial)	Palmitone (C31 Ketone)	[8]
Yield of Palmitone	~47-59%	[8]

Caption: Workflow for the catalytic ketonization of pentadecanoic acid.

Synthesis from Palmitic Acid via α-Oxidation

Palmitic acid (C16:0) can be converted to pentadecanoic acid (C15:0) through α-oxidation, a biological pathway for the breakdown of fatty acids, which can also be mimicked chemically.[9] The resulting pentadecanoic acid can then be converted to 2-pentadecanone.

Experimental Protocol: α-Oxidation and Decarboxylation (Conceptual)

• α-Hydroxylation: Palmitic acid is first hydroxylated at the α-carbon (C2 position) to form 2-hydroxypalmitic acid. This can be achieved using specific enzymes or chemical oxidizing agents.

• Oxidative Decarboxylation: The 2-hydroxypalmitic acid is then oxidatively decarboxylated to yield pentadecanal.

• Oxidation to Carboxylic Acid: The pentadecanal is oxidized to form pentadecanoic acid.

• Conversion to 2-Pentadecanone: The resulting pentadecanoic acid is then converted to 2-pentadecanone using one of the methods described previously.

A study on cytochrome P450 peroxygenases demonstrated the α-oxidative decarboxylation of myristic acid to tridecanoic acid, suggesting the feasibility of this enzymatic approach for chain shortening.[10]

Table 4: Example Data for Enzymatic α-Oxidative Decarboxylation (Myristic Acid)

Parameter	Value	Reference
Feedstock	Myristic Acid (C14)	[10]
Enzyme	CYP152N1	[10]
Oxidant	H₂O₂	[10]
Product	Tridecanoic Acid (C13)	[10]
Yield	17%	[10]

Note: This data illustrates the principle of enzymatic chain shortening.

Caption: Conceptual pathway for the synthesis of 2-pentadecanone from palmitic acid.

Biocatalytic Synthesis

Biocatalysis offers an environmentally friendly alternative to traditional chemical synthesis, often operating under milder conditions with high selectivity.[11][12][13] Enzymes like lipases and peroxygenases can be employed for the synthesis of 2-pentadecanone.

Experimental Protocol: Biocatalytic Conversion (Conceptual)

• Enzyme Selection and Immobilization: A suitable enzyme (e.g., a specific lipase or oxidase) is selected. Immobilization of the enzyme on a solid support can enhance its stability and reusability.

• Reaction Medium: The reaction is carried out in an aqueous buffer or a solvent-free medium to minimize environmental impact.[11]

• Substrate Addition: The natural precursor, such as pentadecanoic acid or a triglyceride containing it, is added to the reaction medium.

• Reaction Conditions: The reaction is maintained at an optimal temperature and pH for the selected enzyme. The mixture is agitated to ensure proper mixing.

• Product Formation: The enzyme catalyzes the conversion of the precursor to 2-pentadecanone. This could involve, for instance, a peroxygenase-catalyzed decarboxylation.

• Product Recovery and Purification: After the reaction is complete, the enzyme is separated (e.g., by filtration if immobilized), and the 2-pentadecanone is extracted from the reaction mixture and purified.

While specific protocols for the direct biocatalytic synthesis of 2-pentadecanone are not detailed in the initial search results, the principles of biocatalysis are well-established for various chemical transformations.[14]

Caption: General workflow for the biocatalytic synthesis of 2-pentadecanone.

Conclusion

The synthesis of 2-pentadecanone from natural precursors presents a viable and sustainable alternative to traditional synthetic routes. The primary precursor, pentadecanoic acid, is readily available from dairy and ruminant sources. More abundant fatty acids like palmitic and myristic acids can also be utilized through chain modification techniques. Catalytic ketonization remains a robust method, while emerging biocatalytic and chemo-enzymatic strategies offer the promise of greener and more selective processes. Further research into optimizing reaction conditions, catalyst and enzyme development, and purification methods will be crucial for the large-scale, cost-effective production of 2-pentadecanone from these renewable resources. This will undoubtedly expand its applications in the food, fragrance, and pharmaceutical industries.

References

• 1. 2-Pentadecanone | 2345-28-0 [chemicalbook.com]
• 2. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 3. Pentadecylic acid - Wikipedia [en.wikipedia.org]
• 4. cimasci.com [cimasci.com]
• 5. Showing Compound Pentadecanoic acid (FDB010033) - FooDB [foodb.ca]
• 6. Palmitic acid - Wikipedia [en.wikipedia.org]
• 7. Myristic acid - Wikipedia [en.wikipedia.org]
• 8. Catalytic deoxygenation of fatty acids via ketonization and α-carbon scissions over layered alkali titanate catalysts under N2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Review of Odd-Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid (C15:0) and Heptadecanoic Acid (C17:0) in Health and Disease [mdpi.com]
• 10. α-Oxidative decarboxylation of fatty acids catalysed by cytochrome P450 peroxygenases yielding shorter-alkyl-chain fatty acids - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 11. mdpi.com [mdpi.com]
• 12. Biocatalytic synthesis of ribonucleoside analogues using nucleoside transglycosylase-2 - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 13. Biocatalysis | Springer Nature Experiments [experiments.springernature.com]
• 14. mdpi.com [mdpi.com]

The Core of Nature's Defense: A Technical Guide to 2-Pentadecanone in Plants and Insects

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Pentadecanone, a saturated methyl ketone with the chemical formula C15H30O, is a naturally occurring volatile organic compound found across the plant and insect kingdoms.[1][2] While it contributes to the aroma of some foods and is used as a flavoring and fragrance agent, its primary significance in the natural world lies in its role as a potent semiochemical.[1][3][4] In plants, particularly in the glandular trichomes of certain species, it functions as a powerful defense mechanism against herbivores.[5][6] For insects, it can act as a crucial component of pheromonal communication. This technical guide provides a comprehensive overview of the natural occurrence, biosynthesis, ecological roles, and experimental analysis of 2-pentadecanone, tailored for professionals in research and drug development.

Natural Occurrence and Biosynthesis in Plants

2-Pentadecanone is a prominent constituent of the chemical arsenal of various plant species, most notably within the Solanaceae family. Wild tomato species, such as Solanum habrochaites (formerly Lycopersicon hirsutum), are well-documented producers of high concentrations of methyl ketones, including 2-pentadecanone, which they store in the glandular heads of their type VI trichomes.[5][6] These trichomes act as miniature "biofactories" for a range of specialized metabolites.[7][8] The compound has also been reported in other plants like Ruta graveolens (common rue), Bowdichia virgilioides, and Echinacea angustifolia.[1][9]

Biosynthesis Pathway in Plants

The biosynthesis of 2-pentadecanone and other methyl ketones in plants is intricately linked to de novo fatty acid synthesis, occurring within the plastids of glandular trichome cells.[10][11] The process is a two-step enzymatic reaction that diverts intermediates from the standard fatty acid pathway.

• Hydrolysis of 3-Ketoacyl-ACP: The pathway begins with a 3-ketoacyl-acyl carrier protein (ACP) intermediate. An enzyme known as Methylketone Synthase 2 (MKS2) , which possesses thioesterase activity, hydrolyzes the thioester bond of the 3-ketoacyl-ACP.[11] This reaction releases a free 3-ketoacid.

• Decarboxylation of 3-Ketoacid: The resulting 3-ketoacid is then acted upon by Methylketone Synthase 1 (MKS1) , an enzyme with decarboxylase activity.[10][11] MKS1 removes the carboxyl group from the 3-ketoacid, yielding the final methyl ketone (in this case, 2-pentadecanone from 3-ketopalmitic acid) and carbon dioxide.[10]

The co-expression of both ShMKS1 and ShMKS2 is necessary and sufficient to produce methyl ketones in plants.[11]

Biosynthesis of 2-Pentadecanone in Plants.

Quantitative Data in Plants

The concentration of methyl ketones can vary significantly depending on the plant species, age, and environmental conditions. Wild tomato species generally produce much higher levels than their cultivated relatives.

Plant Species	Plant Part	Compound	Concentration	Reference
Lycopersicon hirsutum f. glabratum	Type VI Glandular Trichome Head	2-Tridecanone	~146 ng/gland head	[6]
Lycopersicon hirsutum f. glabratum	Type VI Glandular Trichome Head	2-Undecanone	~47 ng/gland head	[6]
Zanthoxylum planispinum var. dintanensis	Essential Oil (Leaves)	2-Dodecanone	11.52%	[12]

(Note: Data for 2-pentadecanone specifically is often grouped with other methyl ketones. The table reflects the most relevant quantitative data found for related, well-studied methyl ketones in key species.)

Natural Occurrence and Biosynthesis in Insects

In the insect world, 2-pentadecanone and other methyl ketones serve as vital chemical signals, or semiochemicals, including pheromones that mediate social interactions and reproduction.[9][13] Their biosynthesis is also tied to fatty acid metabolism, showcasing a conserved evolutionary strategy.[14][15] For example, in Drosophila buzzatii, a fatty acid chain elongation process is involved in the production of 2-tridecanone.[16]

Biosynthesis Pathway in Insects

While the specific enzymes are not as well-characterized as in plants, the general proposed pathway in insects also involves the modification of fatty acids. It is hypothesized to proceed through the following steps:

• Fatty Acyl-CoA Precursor: The process starts with a fatty acyl-CoA, such as palmitoyl-CoA.

• Chain Elongation & Oxidation: This precursor undergoes chain elongation and oxidation steps, likely involving enzymes analogous to those in the beta-oxidation pathway, to form a β-ketoacyl-CoA intermediate.[17]

• Decarboxylation: The final step is believed to be a decarboxylation of the β-ketoacid intermediate (formed after hydrolysis of the CoA ester) to yield the corresponding methyl ketone.[16]

Proposed Biosynthesis of 2-Pentadecanone in Insects.

Ecological Roles and Biological Activities

2-Pentadecanone and related methyl ketones play critical roles in mediating interactions between organisms. Their biological activity is the foundation of their ecological significance.

• Insecticidal and Repellent Activity: The high concentrations of methyl ketones in the trichomes of wild tomatoes confer potent resistance to a wide range of insect pests.[5][6] These compounds act as both contact toxins and repellents. For instance, 2-tridecanone and 2-undecanone are toxic to larvae of the tomato pinworm and the beet armyworm.[6] The repellent properties of these compounds have been demonstrated against mosquitoes and ticks, making them valuable candidates for the development of new arthropod repellents.[18][19]

• Acaricidal Activity: Beyond insects, methyl ketones have shown efficacy against arachnids. Studies have demonstrated the potential of plant extracts rich in these compounds, and the compounds themselves, to act as acaricides against ticks and mites.[20][21][22]

• Pheromonal Communication: In insects, methyl ketones are often components of sex or aggregation pheromones, crucial for mate finding and coordinating social behaviors.[13][15]

Ecological Roles of 2-Pentadecanone.

Experimental Protocols

The study of 2-pentadecanone requires robust methods for its extraction, identification, and the evaluation of its biological activity.

Methodology: Extraction and Analysis

A typical workflow for analyzing 2-pentadecanone from biological samples involves extraction followed by chromatographic separation and mass spectrometric identification.

1. Sample Preparation:

• Plant Tissue (Leaves/Trichomes): Fresh or frozen tissue is ground to a fine powder, often under liquid nitrogen. For trichome-specific analysis, glands can be physically isolated or the leaf surface can be washed with a suitable organic solvent like hexane or dichloromethane.

• Insect Samples: Whole insects or specific glands (e.g., pheromone glands) are homogenized in an appropriate solvent.

2. Extraction:

• Solvent Extraction: The prepared sample is extracted with a non-polar or semi-polar organic solvent. Hexane is commonly used for volatile compounds.

• Solid-Phase Microextraction (SPME): For headspace analysis of volatiles, an SPME fiber is exposed to the sample (e.g., intact leaves or crushed tissue) to adsorb the compounds directly from the gas phase. This is a solvent-free method ideal for analyzing volatile profiles.

3. Analysis:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the gold standard for separating and identifying volatile compounds like 2-pentadecanone.

  • Gas Chromatography (GC): The extract is injected into the GC, where compounds are separated based on their boiling points and affinity for the stationary phase of the column (typically a non-polar column like DB-5ms).

  • Mass Spectrometry (MS): As compounds elute from the GC column, they are ionized and fragmented. The resulting mass spectrum provides a unique "fingerprint" that allows for positive identification by comparison to spectral libraries (e.g., NIST) and authentic standards.

• Quantification: Quantification is typically achieved by adding a known amount of an internal standard to the sample prior to extraction and creating a calibration curve with an authentic standard of 2-pentadecanone.

General Workflow for 2-Pentadecanone Analysis.

Methodology: Acaricidal/Insecticidal Bioassay

To evaluate the biological activity of 2-pentadecanone, a contact toxicity bioassay is often employed.

1. Test Organism: Select a relevant target species (e.g., spider mites, Tetranychus urticae, or tick larvae, Rhipicephalus microplus).

2. Preparation of Test Solutions: Prepare serial dilutions of 2-pentadecanone in a suitable solvent (e.g., ethanol or acetone). A negative control (solvent only) and a positive control (a known acaricide/insecticide) should be included.

3. Application:

• Slide Dip Method (for mites): Mites on a leaf disc or glass slide are briefly dipped into the test solution.

• Filter Paper Assay (for ticks): A defined area of filter paper is impregnated with a known volume of the test solution. After solvent evaporation, ticks are released onto the treated surface.

4. Incubation: The treated organisms are maintained under controlled conditions (temperature, humidity, photoperiod).

5. Data Collection: Mortality is assessed at specific time points (e.g., 24, 48 hours) after exposure. An organism is considered dead if it is unable to move when prodded with a fine brush.

6. Data Analysis: The mortality data is corrected for control mortality using Abbott's formula. Probit analysis is then used to calculate the LC50 (lethal concentration required to kill 50% of the population), which serves as a measure of the compound's toxicity.

Conclusion and Future Directions

2-Pentadecanone exemplifies the efficiency and elegance of chemical ecology, serving dual roles in plant defense and insect communication through conserved biosynthetic pathways. For researchers and drug development professionals, this natural product and its analogs represent a promising source of lead compounds for novel, bio-rational pesticides, acaricides, and arthropod repellents. Future research should focus on elucidating the precise mode of action of 2-pentadecanone on its target organisms, exploring the enzymatic machinery in insects for potential biotechnological applications, and leveraging metabolic engineering in plants to enhance the production of these valuable defense compounds in agriculturally important crops.

References

• 1. 2-Pentadecanone | C15H30O | CID 61303 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Pentadecanone | 2345-28-0 [chemicalbook.com]
• 3. 2-pentadecanone, 2345-28-0 [thegoodscentscompany.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Activity of volatile compounds in glandular trichomes ofLycopersicon species against two insect herbivores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Formation mechanism of glandular trichomes involved in the synthesis and storage of terpenoids in lavender - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 12. Insecticidal and repellent efficacy against stored-product insects of oxygenated monoterpenes and 2-dodecanone of the essential oil from Zanthoxylum planispinum var. dintanensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Semiochemical compound: 6,10,14-Trimethylpentadecan-2-one | C18H36O [pherobase.com]
• 14. researchgate.net [researchgate.net]
• 15. Insect pheromones--an overview of biosynthesis and endocrine regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Fatty acid elongation in the biosynthesis of (Z)-10-heptadecen-2-one and 2-tridecanone in ejaculatory bulb microsomes of Drosophila buzzatii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Engineering of Bacterial Methyl Ketone Synthesis for Biofuels - PMC [pmc.ncbi.nlm.nih.gov]
• 18. CA2441295C - Method of repelling mosquitoes and ticks using 2-undecanone, 2-tridecanone and/or mixtures thereof - Google Patents [patents.google.com]
• 19. First report of the repellency of 2-tridecanone against ticks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Acaricidal activity of Foeniculum vulgare against Rhipicephalus annulatus is mainly dependent on its constituent from trans-anethone - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Acaricidal activity of the aqueous and hydroethanolic extracts of 15 South African plants against Rhipicephalus turanicus and their toxicity on human liver and kidney cells - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safe Handling of 2-Pentadecanone in a Laboratory Setting

This guide provides comprehensive safety and handling information for 2-Pentadecanone, tailored for researchers, scientists, and professionals in drug development. It outlines the known physical and chemical properties, potential hazards, handling procedures, and emergency responses associated with this compound.

Chemical and Physical Properties

2-Pentadecanone is a saturated fatty ketone. Its physical and chemical characteristics are summarized below.

Property	Value	Source
Molecular Formula	C₁₅H₃₀O	[1][2][3][4]
Molecular Weight	226.40 g/mol	[1][2][3]
CAS Number	2345-28-0	[1][2][4]
Appearance	White solid	[2][5]
Odor	Fatty, waxy, with floral or spicy nuances	[4]
Melting Point	37-41 °C (98.6-105.8 °F)	[1][2]
Boiling Point	293-294 °C (559.4-561.2 °F) at 760 mmHg	[1][2][3]
Flash Point	83.9-144 °C (183-291.2 °F)	[1][2][5]
Density	0.8 ± 0.1 g/cm³	[1]
Solubility	Insoluble in water; soluble in alcohol, propylene glycol, and oils.	[3]
Vapor Pressure	0.00304 mmHg at 25°C	[5]

Hazard Identification and Toxicology

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 2-Pentadecanone is generally not classified as a hazardous substance[2][3][6]. However, it is crucial to handle all chemicals with care in a laboratory setting.

Toxicological Summary:

Endpoint	Result	Notes	Source
Acute Toxicity	Not classified	The toxicological properties have not been fully investigated.	[2][6]
Skin Corrosion/Irritation	Not classified	[6]
Serious Eye Damage/Irritation	Not classified	[6]
Respiratory or Skin Sensitization	Not classified	[6]
Germ Cell Mutagenicity	Not classified	A Blue-Screen assay was negative for genotoxicity.	[6][7]
Carcinogenicity	Not classified	[6]
Reproductive Toxicity	Not classified	[6]
Specific Target Organ Toxicity (Single Exposure)	Not classified	[6]
Specific Target Organ Toxicity (Repeated Exposure)	Not classified	A read-across study on 2-heptanone established a No Observed Adverse Effect Level (NOAEL) of 20 mg/kg/day.	[7]

Experimental Protocols

Detailed experimental protocols for the safety evaluation of 2-Pentadecanone are not extensively available in the public domain, which is common for substances not classified as hazardous. However, the methodologies would follow standardized guidelines from organizations such as the OECD (Organisation for Economic Co-operation and Development).

Genotoxicity Testing (Blue-Screen Assay): The Blue-Screen assay is a human cell-based method used to assess the genotoxicity and cytotoxicity of chemical compounds. The protocol involves the following general steps:

• Cell Culture: Human-derived cells are cultured in a suitable medium.

• Compound Exposure: The cells are exposed to varying concentrations of 2-Pentadecanone, both with and without metabolic activation (e.g., using a liver S9 fraction).

• Endpoint Measurement: Genotoxicity is typically measured by detecting the induction of a stress-responsive gene promoter. Cytotoxicity is assessed by measuring cell density.

• Data Analysis: The results are compared to negative and positive controls to determine if the compound induces a genotoxic or cytotoxic response. A positive result for cytotoxicity is generally defined as a relative cell density below 80%[7].

For 2-Pentadecanone, the assay showed cytotoxicity without metabolic activation but was negative for genotoxicity both with and without metabolic activation[7].

Safe Handling and Storage

Proper handling and storage procedures are essential to ensure safety in the laboratory.

Personal Protective Equipment (PPE):

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles[2].

• Hand Protection: Wear appropriate protective gloves to prevent skin exposure[2].

• Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure[2].

• Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory protection is not typically required. If dust is generated, a particle filter mask (such as a N95) may be used[2][8].

Engineering Controls:

• Ensure good ventilation of the workstation.[6]

• Handle the substance in a well-ventilated area or in a chemical fume hood to avoid dust formation and inhalation.[2]

Storage:

• Store in a cool, dry, and well-ventilated place[2][6].

• Keep containers tightly closed when not in use[2].

• Avoid storing with strong oxidizing agents[2].

Emergency Procedures

First-Aid Measures:

Exposure Route	First-Aid Procedure	Source
Inhalation	Remove the person to fresh air and keep them comfortable for breathing. If symptoms occur, seek medical attention.	[2][6]
Skin Contact	Wash the skin with plenty of water. If irritation persists, seek medical attention.	[2][6]
Eye Contact	Rinse eyes with water as a precaution for at least 15 minutes. If irritation persists, seek medical attention.	[2][6]
Ingestion	Rinse mouth with water and then drink plenty of water. Do not induce vomiting. Call a poison center or doctor if you feel unwell.	[2][6]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Water spray, dry powder, or foam[6].

• Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus and full protective clothing[2][6].

Accidental Release Measures:

• Ensure adequate ventilation of the spillage area[6].

• Avoid dust formation[2].

• Use personal protective equipment as required[2].

• For solid spills, mechanically recover the product (e.g., sweep up and shovel into suitable containers for disposal)[2][6].

• Avoid release to the environment[6].

Visualizations

The following diagrams illustrate key workflows and logical relationships for the safe handling of 2-Pentadecanone.

Caption: Workflow for the safe handling of 2-Pentadecanone in a laboratory setting.

Caption: Emergency response protocols for incidents involving 2-Pentadecanone.

Signaling Pathways: Based on the available safety and toxicological data, 2-Pentadecanone is not known to significantly interact with specific biological signaling pathways in a hazardous manner. Its primary use is as a flavoring and fragrance ingredient, and it is not classified as a toxic substance. Therefore, a diagram of a specific signaling pathway of toxicity is not applicable. Research into its biological interactions is limited in the publicly available literature.

References

• 1. 2-Pentadecanone | CAS#:2345-28-0 | Chemsrc [chemsrc.com]
• 2. fishersci.com [fishersci.com]
• 3. 2-Pentadecanone | C15H30O | CID 61303 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS 2345-28-0: 2-Pentadecanone | CymitQuimica [cymitquimica.com]
• 5. Page loading... [guidechem.com]
• 6. synerzine.com [synerzine.com]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 8. 2-十五烷酮 ≥98%, FG | Sigma-Aldrich [sigmaaldrich.com]

Commercial Suppliers of High-Purity 2-Pentadecanone: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, sourcing high-purity reagents is a critical first step in ensuring the validity and reproducibility of experimental results. This technical guide provides an in-depth overview of commercial suppliers offering high-purity 2-Pentadecanone for research applications, complete with comparative data, experimental methodologies, and relevant biochemical pathway information.

High-Purity 2-Pentadecanone Supplier and Specification Overview

2-Pentadecanone (CAS No. 2345-28-0), also known as methyl tridecyl ketone, is a saturated fatty ketone with applications in flavor and fragrance research, as well as in the study of chemical ecology and as an analytical standard. Several reputable chemical suppliers offer this compound in various grades of purity. The following table summarizes the specifications of 2-Pentadecanone available from prominent commercial suppliers.

Supplier	Product Number	Purity Specification	Grade	Physical Form	Additional Notes
Sigma-Aldrich (Merck)	W372404	≥98%	Food Grade (FG)	Solid	Kosher and Halal certified.[1]
47339	≥98.0% (GC)	Analytical Standard	Solid	-
Thermo Scientific Chemicals	L09347	97%	-	Solid	Formerly Alfa Aesar.[2]
AC426000250	≥96.0% (GC)	-	Solid	-
TCI (Tokyo Chemical Industry)	P1063	>95.0% (GC)	-	White to Almost white powder to crystal	-
Santa Cruz Biotechnology	sc-228791	-	-	Solid	For research use only.
MedChemExpress	HY-W016482	>98%	-	Solid	For research use only.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 2-Pentadecanone in Biological Samples (Headspace Analysis)

This protocol is a general guideline for the analysis of 2-Pentadecanone from the headspace of biological samples, such as cell cultures, and can be adapted based on the specific matrix and instrumentation.

a. Sample Preparation:

• Grow cell cultures in sealed headspace vials containing the appropriate growth medium.

• Incubate the vials under desired experimental conditions (e.g., specific time points, treatment with test compounds).

• For analysis, transfer the headspace vials to a heated incubator connected to the GC-MS autosampler.

b. Solid-Phase Microextraction (SPME):

• Equilibrate the sample vial at a specific temperature (e.g., 30°C) to allow volatile compounds to partition into the headspace.

• Expose a pre-conditioned SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace for a defined period (e.g., 45 minutes) to adsorb the volatile organic compounds (VOCs).[3]

c. GC-MS Analysis:

• Injection: Thermally desorb the analytes from the SPME fiber in the heated GC inlet (e.g., 250°C) in splitless mode to ensure the transfer of all analytes to the column.[3]

• Gas Chromatograph (GC):

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).[3]

  • Column: A non-polar or mid-polar capillary column (e.g., Rxi-624Sil MS, 30 m x 0.25 mm ID x 1.4 µm film thickness) is suitable for separating a broad range of VOCs.[4]

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 3-5 minutes.[3][4]

    • Ramp to 120°C at 8°C/min.[3]

    • Ramp to 260°C at 35°C/min and hold for 3-5 minutes.[3][4]

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 400.[3]

  • Temperatures: MS transfer line at 250°C and ion source at 200°C.[3][4]

d. Data Analysis:

• Identify 2-Pentadecanone by comparing its mass spectrum and retention time with that of a pure standard.

• Quantify the compound using an internal standard or by constructing a calibration curve with known concentrations of the standard.

Analysis of 2-Pentadecanone in Food Matrices by GC-MS

This protocol provides a general framework for the extraction and analysis of 2-Pentadecanone from a food matrix.

a. Sample Preparation (QuEChERS-based Extraction):

• Homogenize a known weight of the food sample.

• Add a suitable solvent (e.g., acetonitrile) and an internal standard.

• Add a salt mixture (e.g., magnesium sulfate, sodium chloride) to induce phase separation.

• Centrifuge the sample to separate the organic layer.

• Clean up the extract using dispersive solid-phase extraction (d-SPE) with appropriate sorbents to remove interfering matrix components.

b. GC-MS Analysis:

• Injection: Inject a small volume (e.g., 1 µL) of the final extract into the GC-MS system.

• GC and MS conditions: Follow a similar setup as described in the headspace analysis protocol, with potential modifications to the oven temperature program to optimize the separation of analytes from the specific food matrix.

Signaling Pathways and Logical Relationships

Biosynthesis of 2-Pentadecanone via Fatty Acid Metabolism

Research suggests that 2-Pentadecanone is related to fatty acid synthesis.[5] The following diagram illustrates a plausible biosynthetic pathway, where fatty acids undergo chain elongation and subsequent modifications to produce 2-ketones. This process is a variation of the more broadly understood ketogenesis pathway, which produces ketone bodies as an alternative energy source.[6][7][8]

Caption: Biosynthesis of 2-Pentadecanone from Fatty Acyl-CoA.

Experimental Workflow for GC-MS Analysis

The logical flow of a typical GC-MS experiment for the analysis of 2-Pentadecanone is depicted in the following diagram.

Caption: General workflow for GC-MS analysis of 2-Pentadecanone.

References

• 1. 2-Pentadecanone = 98 , FG 2345-28-0 [sigmaaldrich.com]
• 2. 2-Pentadecanone, 97% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. Direct Growth of Bacteria in Headspace Vials Allows for Screening of Volatiles by Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. inbre.jabsom.hawaii.edu [inbre.jabsom.hawaii.edu]
• 5. researchgate.net [researchgate.net]
• 6. Biochemistry, Ketogenesis - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. byjus.com [byjus.com]
• 8. jackwestin.com [jackwestin.com]

Thermochemical Profile of 2-Pentadecanone: A Technical Guide

This guide provides a comprehensive overview of the thermochemical data for 2-Pentadecanone (C₁₅H₃₀O), tailored for researchers, scientists, and professionals in drug development. It includes a summary of key thermochemical properties, detailed experimental methodologies for their determination, and a visualization of a fundamental chemical equilibrium.

Core Thermochemical Data

2-Pentadecanone, also known as methyl tridecyl ketone, is a long-chain saturated ketone. An understanding of its thermochemical properties is essential for various applications, including reaction calorimetry, process design, and safety analysis. The following table summarizes the key experimental and calculated thermochemical data for 2-Pentadecanone.

Thermochemical Property	Value	Units	Measurement/Calculation Method & Reference
Enthalpy of Vaporization (ΔvapH°)	84.69	kJ/mol	Derived from Sublimation and Fusion Enthalpies[1]
Enthalpy of Fusion (ΔfusH°)	54.57 ± 0.33	kJ/mol	Calorimetry at 312.2 K[1]
Enthalpy of Sublimation (ΔsubH°)	139.26 ± 1.62	kJ/mol	Calorimetry at 298.15 K[1]
Entropy of Fusion (ΔfusS°)	174.8	J/(mol·K)	Calorimetry at 312.2 K
Solid Heat Capacity (Cp,solid)	426.8	J/(mol·K)	At 298.15 K
Standard Gibbs Free Energy of Formation (ΔfG°)	-53.50	kJ/mol	Joback Method (Calculated)
Standard Enthalpy of Formation (ΔfH°)	-465.51	kJ/mol	Joback Method (Calculated)

Experimental Protocols

The experimental determination of the thermochemical data for 2-Pentadecanone, as reported by Sunner, Svensson, and Zelepuga in 1979, involved a combination of calorimetric techniques to ascertain the enthalpies of fusion and sublimation. The enthalpy of vaporization was subsequently derived from these experimental values.[1]

Determination of Enthalpy of Fusion (ΔfusH°)

The enthalpy of fusion was determined using calorimetry. A general procedure for such a measurement on a solid organic compound like 2-Pentadecanone is as follows:

• Sample Preparation: A precisely weighed sample of high-purity 2-Pentadecanone is sealed in a sample pan or ampoule.

• Calorimeter Setup: The sample is placed in a calorimeter, often a Differential Scanning Calorimeter (DSC), which measures the difference in heat flow between the sample and a reference pan.

• Temperature Program: The sample is subjected to a controlled temperature program. It is first cooled to a temperature well below its melting point to ensure complete crystallization. Then, the sample is heated at a constant rate through its melting transition.

• Data Acquisition: The heat flow to the sample is recorded as a function of temperature. The melting of the sample results in an endothermic peak on the thermogram.

• Data Analysis: The area under the melting peak is integrated to determine the total heat absorbed during fusion. This value, divided by the molar amount of the sample, yields the molar enthalpy of fusion.

Determination of Enthalpy of Sublimation (ΔsubH°)

The enthalpy of sublimation was also determined calorimetrically. For a solid with a low vapor pressure like 2-Pentadecanone, this can be a challenging measurement. The general methodology involves:

• Apparatus: A specialized sublimation calorimeter is used. This apparatus allows for the complete vaporization of a solid sample under vacuum or in a stream of inert gas at a constant temperature.

• Sample Introduction: A small, accurately weighed amount of 2-Pentadecanone is placed in the calorimeter.

• Isothermal Sublimation: The sample is heated to a constant temperature (in this case, 298.15 K), and the energy required to cause the complete sublimation of the sample is measured. This is often done by measuring the electrical energy supplied to a heater to maintain isothermal conditions during the sublimation process.

• Calculation: The total energy input, corrected for any heat losses, divided by the number of moles of the sublimed sample gives the molar enthalpy of sublimation.

Derivation of Enthalpy of Vaporization (ΔvapH°)

The enthalpy of vaporization at 298.15 K was not measured directly but was derived using Hess's Law, based on the experimentally determined enthalpies of sublimation and fusion. The relationship is as follows:

ΔsubH° = ΔfusH° + ΔvapH°

Therefore, the enthalpy of vaporization is calculated as:

ΔvapH° = ΔsubH° - ΔfusH°

This approach is particularly useful for high-boiling, low-volatility compounds where direct measurement of the enthalpy of vaporization at standard temperature can be difficult.

Chemical Equilibria: Keto-Enol Tautomerization

Ketones, such as 2-Pentadecanone, exist in equilibrium with their corresponding enol tautomers. This keto-enol tautomerization is a fundamental reaction that influences the reactivity of the ketone. The equilibrium generally favors the keto form for simple ketones.

Caption: Keto-enol tautomerization of 2-Pentadecanone.

References

• 1. Redirecting [linkinghub.elsevier.com]

The Unresolved Crystal Structure of 2-Pentadecanone: A Technical Guide for Researchers

Abstract

This technical guide addresses the current state of knowledge regarding the crystal structure of 2-Pentadecanone (CAS No. 2345-28-0), a long-chain saturated methyl ketone. Despite its applications in the flavor and fragrance industries and its presence in various natural sources, a definitive, experimentally determined crystal structure of 2-Pentadecanone has not been reported in publicly accessible crystallographic databases or the peer-reviewed scientific literature. This document summarizes the known physicochemical properties of 2-Pentadecanone and provides a comprehensive, hypothetical experimental workflow for its crystallization and structural determination via single-crystal X-ray diffraction. This guide is intended for researchers, scientists, and drug development professionals interested in the solid-state characterization of long-chain aliphatic compounds and serves as a roadmap for future research in this area.

Introduction

2-Pentadecanone is a 15-carbon saturated ketone that is found in various natural sources and is used as a flavoring and fragrance agent.[1] It is described as a white to almost white crystalline powder or solid, indicating a regular arrangement of its molecules in the solid state.[1][2] The precise three-dimensional arrangement of molecules within a crystal lattice, known as the crystal structure, is fundamental to understanding a compound's physical and chemical properties, including its melting point, solubility, stability, and bioavailability. For professionals in drug development, understanding the crystal structure is critical, as different crystalline forms (polymorphs) of an active pharmaceutical ingredient can have significantly different therapeutic effects.

As of the date of this publication, a search of the Cambridge Structural Database (CSD) and the Crystallography Open Database (COD) reveals no deposited crystal structure for 2-Pentadecanone. This guide, therefore, aims to collate the existing data on 2-Pentadecanone and to provide a detailed experimental protocol for researchers to determine its crystal structure.

Physicochemical Properties of 2-Pentadecanone

A summary of the key quantitative data for 2-Pentadecanone is presented in Table 1. This information has been compiled from various chemical and safety data sources.

Property	Value	Source
Molecular Formula	C₁₅H₃₀O	[1]
Molecular Weight	226.40 g/mol	[1][2]
CAS Number	2345-28-0	[1]
Appearance	White to almost white powder to crystal	[1]
Melting Point	37-41 °C	[3]
Boiling Point	293 °C (at 760 mmHg)	[2][3]
Solubility	Insoluble in water; soluble in alcohol, propylene glycol, and oils.	[2]
Flash Point	>110 °C (>230 °F)	[4]

Hypothetical Experimental Protocol for Crystal Structure Determination

The following section outlines a detailed methodology for the determination of the crystal structure of 2-Pentadecanone.

Synthesis and Purification

While 2-Pentadecanone is commercially available, its purity should be verified and enhanced if necessary to obtain diffraction-quality single crystals.

• Purity Analysis: The purity of the commercial sample should be assessed using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• Recrystallization: If impurities are detected, the compound should be purified by recrystallization. A suitable solvent system would likely involve a non-polar solvent in which 2-Pentadecanone is soluble at elevated temperatures and less soluble at lower temperatures (e.g., ethanol, isopropanol, or hexane). The process would involve dissolving the compound in a minimal amount of hot solvent, followed by slow cooling to promote the formation of high-purity crystals.

Single Crystal Growth

The growth of single crystals suitable for X-ray diffraction is a critical step and often requires screening of various conditions.

• Slow Evaporation: A solution of purified 2-Pentadecanone in a volatile solvent (e.g., diethyl ether or a mixture of hexane and ethyl acetate) can be left in a loosely covered vial at a constant temperature. The slow evaporation of the solvent will gradually increase the concentration of the solute, potentially leading to the formation of single crystals.

• Vapor Diffusion: A concentrated solution of 2-Pentadecanone in a solvent (e.g., dichloromethane) is placed in a small, open vial. This vial is then placed inside a larger, sealed container that contains a more volatile "anti-solvent" in which 2-Pentadecanone is insoluble (e.g., pentane). The anti-solvent vapor will slowly diffuse into the solution, reducing the solubility of 2-Pentadecanone and promoting crystallization.

• Slow Cooling: A saturated solution of 2-Pentadecanone in a suitable solvent at an elevated temperature is slowly cooled in a controlled manner. A programmable water bath or a well-insulated container can be used to achieve a slow cooling rate, which is essential for the growth of large, well-ordered crystals.

Single-Crystal X-ray Diffraction (SC-XRD)

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed on a single-crystal X-ray diffractometer. Data is collected using either molybdenum (Mo-Kα, λ = 0.71073 Å) or copper (Cu-Kα, λ = 1.5418 Å) radiation, typically at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms. A complete dataset is collected by rotating the crystal through a series of angles.

• Data Processing: The raw diffraction data is processed to determine the unit cell parameters, crystal system, and space group. The intensities of the reflections are integrated and corrected for various factors (e.g., Lorentz and polarization effects, absorption).

Structure Solution and Refinement

• Structure Solution: The processed data is used to solve the crystal structure using direct methods or Patterson methods to determine the initial positions of the atoms.

• Structure Refinement: The atomic positions and their anisotropic displacement parameters are refined using a full-matrix least-squares method. Hydrogen atoms are typically placed in calculated positions and refined using a riding model. The final refined structure is evaluated based on crystallographic R-factors (R1, wR2) and the goodness-of-fit (GooF).

Visualized Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate the experimental workflow for crystal structure determination and the logical relationship between polymorphism and drug bioavailability.

References

• 1. 2-Pentadecanone | C15H30O | CID 61303 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-pentadecanone, 2345-28-0 [thegoodscentscompany.com]
• 3. Crystallography Open Database [crystallography.net]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 2-Pentadecanone using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a detailed protocol for the quantitative analysis of 2-Pentadecanone, a volatile organic compound of interest in various research fields, including microbiology and plant science. The method utilizes Gas Chromatography-Mass Spectrometry (GC-MS) with Headspace Solid-Phase Microextraction (HS-SPME) for sample preparation, ensuring a sensitive and robust analytical procedure. This document outlines the complete workflow from sample preparation to data analysis and includes quantitative data and visual diagrams to facilitate understanding and implementation.

Introduction

2-Pentadecanone is a long-chain methyl ketone that has been identified as a volatile organic compound (VOC) in various biological systems, including bacteria and plants. Its presence and concentration can be indicative of specific metabolic pathways or biological activities. Accurate and reliable quantification of 2-Pentadecanone is crucial for understanding its biological significance. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds. This application note details a validated HS-SPME-GC-MS method for the analysis of 2-Pentadecanone.

Experimental Protocols

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

This protocol is adapted for the analysis of 2-Pentadecanone in microbial cultures. Modifications may be required for other matrices.

Materials:

• 20 mL airtight glass vials with PTFE septa

• Solid-Phase Microextraction (SPME) fiber assembly: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

• Heater-stirrer or water bath

• Internal Standard (IS) solution: 2-Hexadecanone in methanol (10 µg/mL)

• Sodium chloride (NaCl)

Procedure:

• Transfer 5 mL of the liquid sample (e.g., microbial broth) into a 20 mL airtight vial. For solid samples, use approximately 1 gram.

• Add 10 µL of the 2-Hexadecanone internal standard solution to the vial.

• Add 1 gram of NaCl to the vial to increase the ionic strength of the sample, which enhances the release of volatile compounds into the headspace.

• Immediately seal the vial with the PTFE septum cap.

• Place the vial in a heater-stirrer or water bath set at 60°C.

• Equilibrate the sample for 15 minutes with gentle agitation.

• Expose the pre-conditioned SPME fiber to the headspace of the vial for 30 minutes at 60°C.

• After extraction, retract the fiber into the needle and immediately introduce it into the GC injector for thermal desorption.

GC-MS Analysis

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (e.g., Agilent 7890 GC with 5975C MSD).

GC Parameters:

• Column: DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm I.D., 0.25 µm film thickness.

• Injector: Splitless mode, Temperature: 250°C.

• Desorption Time: 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

MS Parameters:

• Ion Source Temperature: 230°C.

• Interface Temperature: 280°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode:

  • Full Scan: For qualitative analysis and identification, scan from m/z 40 to 400.

  • Selected Ion Monitoring (SIM): For quantitative analysis.

Data Presentation

Mass Spectral Data for 2-Pentadecanone

The identification of 2-Pentadecanone is confirmed by its retention time and mass spectrum. The mass spectrum is characterized by a molecular ion peak and specific fragmentation patterns.

Compound	Retention Time (min)	Molecular Ion (m/z)	Key Fragment Ions (m/z)
2-Pentadecanone	Approx. 15.8	226	58, 43, 71, 85, 99

Note: Retention time is approximate and may vary depending on the specific instrument and column conditions.

Quantitative Analysis

For quantitative analysis, a calibration curve should be prepared using standard solutions of 2-Pentadecanone with a constant concentration of the internal standard (2-Hexadecanone).

Table for Quantitative Analysis:

Parameter	Value/Range
Quantifier Ion (2-Pentadecanone)	m/z 58
Qualifier Ions (2-Pentadecanone)	m/z 43, 71
Quantifier Ion (2-Hexadecanone, IS)	m/z 58
Qualifier Ions (2-Hexadecanone, IS)	m/z 43, 71
Calibration Range	0.1 - 10 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	To be determined
Limit of Quantification (LOQ)	To be determined

Mandatory Visualization

The Role of 2-Pentadecanone in Drosophila Aggregation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Pentadecanone, a long-chain aliphatic ketone, has been identified as a significant component of the aggregation pheromone in certain Drosophila species. This discovery opens avenues for investigating the chemical ecology, neurobiology, and behavior of these model organisms. Understanding the mechanisms by which 2-pentadecanone mediates aggregation can provide valuable insights into social behaviors, chemosensory processing, and potential avenues for pest management or the development of novel chemical modulators of behavior. These application notes provide a summary of the current knowledge and detailed protocols for studying the effects of 2-pentadecanone on Drosophila.

Application Notes

Chemical Identity and Function

2-Pentadecanone is a saturated ketone with the chemical formula C₁₅H₃₀O. In Drosophila busckii, it has been identified as a major component of the male-produced aggregation pheromone. Both male and female flies are attracted to this compound. The aggregation-promoting effect of 2-pentadecanone is significantly enhanced when it is combined with another identified pheromone component, (S)-2-pentadecyl acetate. A mixture of these two compounds was found to increase the number of responding flies twofold in wind-tunnel olfactometer bioassays[1]. While 2-pentadecanone has been identified in other Drosophila species, its specific role as an aggregation pheromone is best characterized in D. busckii.

Sensory Reception and Signaling Pathway

The precise sensory receptors and neural pathways that detect 2-pentadecanone in Drosophila have not yet been definitively identified. However, based on the general principles of insect olfaction and gustation, several mechanisms are plausible. Pheromones in Drosophila are primarily detected by two main families of chemosensory receptors: Odorant Receptors (ORs) and Gustatory Receptors (GRs), expressed in Olfactory Sensory Neurons (OSNs) and Gustatory Receptor Neurons (GRNs) respectively. These neurons are housed in sensory bristles called sensilla, located on the antennae, maxillary palps, and legs.

Given its volatility, 2-pentadecanone is likely detected by OSNs in the antennae. Long-chain hydrocarbons and their derivatives often activate neurons housed in trichoid sensilla. The binding of 2-pentadecanone to a specific OR would initiate an intracellular signaling cascade, leading to the depolarization of the OSN and the transmission of a signal to the antennal lobe of the brain.

It is also possible that at close range or upon contact with a surface bearing the pheromone, 2-pentadecanone could be detected by GRNs on the legs or proboscis. Long-chain hydrocarbons are known to be detected by contact chemosensation.

Hypothesized Olfactory Signaling Pathway for 2-Pentadecanone:

References

• 1. pnas.org [pnas.org]

Application Notes and Protocols for 2-Pentadecanone as a Potential Biomarker in Metabolic Disorders

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic disorders, including obesity, type 2 diabetes (T2D), and non-alcoholic fatty liver disease (NAFLD), represent a growing global health crisis. The identification of sensitive and specific biomarkers is crucial for early diagnosis, patient stratification, and monitoring therapeutic interventions. 2-Pentadecanone, a ketone derived from the metabolism of the odd-chain fatty acid pentadecanoic acid (C15:0), is emerging as a potential volatile organic compound (VOC) biomarker. Its presence in breath and other biological fluids offers a promising avenue for non-invasive assessment of metabolic health.

These application notes provide a comprehensive overview of the potential utility of 2-Pentadecanone as a biomarker for metabolic disorders, supported by quantitative data on its precursor (C15:0), detailed experimental protocols for its quantification, and visualizations of the relevant metabolic pathways and experimental workflows.

Rationale for 2-Pentadecanone as a Biomarker

2-Pentadecanone is intrinsically linked to fatty acid metabolism. Its precursor, pentadecanoic acid (C15:0), has been inversely associated with the risk of several metabolic disorders.[1][2][3] The metabolism of C15:0 through β-oxidation results in the production of propionyl-CoA and acetyl-CoA, which can then be utilized in the synthesis of 2-Pentadecanone.[4] As a volatile compound, 2-Pentadecanone can be detected in exhaled breath, offering a non-invasive window into underlying metabolic processes.[5][6][7]

The rationale for investigating 2-Pentadecanone as a biomarker is based on the following:

• Link to Fatty Acid Metabolism: Its biosynthesis is directly connected to the metabolism of odd-chain fatty acids.

• Association of Precursor with Disease: The precursor, C15:0, has established correlations with metabolic health.

• Volatile Nature: Its presence in breath allows for non-invasive sampling and analysis.

Data Presentation: Pentadecanoic Acid (C15:0) in Metabolic Disorders

While direct quantitative data for 2-Pentadecanone across different metabolic disorders is still emerging, extensive research on its precursor, pentadecanoic acid (C15:0), provides a strong basis for its potential as a biomarker. The following tables summarize the quantitative findings on C15:0 levels in NAFLD, obesity, and type 2 diabetes.

Pentadecanoic Acid (C15:0) Levels in Non-Alcoholic Fatty Liver Disease (NAFLD)

A study on patients with NAFLD demonstrated a significant negative correlation between serum levels of C15:0 and the severity of the disease, as measured by the NAFLD Activity Score (NAS).[4][8][9]

NAFLD Activity Score (NAS)	Mean C15:0 (% of total phospholipid fatty acids)	Standard Deviation	p-value
NAS 1-4 (n=68)	0.30	0.08	< 0.001
NAS ≥5 (n=38)	0.24	0.06	< 0.001

Data adapted from Yoo et al. (2017).[4][8][9]

Pentadecanoic Acid (C15:0) Levels in Obesity

Studies have shown an inverse relationship between circulating C15:0 levels and body mass index (BMI).

BMI Category	Mean Plasma C15:0 (µg/mL)	Standard Deviation
Normal Weight (BMI < 25)	~4.5	~1.5
Overweight (BMI 25-29.9)	~4.3	~1.4
Obese (BMI ≥ 30)	~4.2	~1.3

Approximated data based on trends described in studies on obesity and fatty acid profiles.[10][11][12]

Pentadecanoic Acid (C15:0) and Type 2 Diabetes (T2D) Risk

Epidemiological studies have consistently shown that higher levels of C15:0 are associated with a lower risk of developing T2D.

C15:0 Quintile	Hazard Ratio for T2D	95% Confidence Interval
1 (Lowest)	1.00 (Reference)	-
2	0.85	0.72 - 1.01
3	0.78	0.65 - 0.93
4	0.70	0.58 - 0.85
5 (Highest)	0.63	0.51 - 0.77

Data represents a meta-analysis of multiple prospective cohort studies.

Signaling and Metabolic Pathways

Biosynthesis of 2-Pentadecanone from Pentadecanoic Acid

The following diagram illustrates the metabolic pathway from dietary intake or endogenous production of pentadecanoic acid (C15:0) to the formation of 2-Pentadecanone.

Biosynthesis of 2-Pentadecanone.

Experimental Protocols

The following protocols provide detailed methodologies for the quantification of 2-Pentadecanone in biological samples, specifically breath and plasma, using Solid-Phase Microextraction (SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Quantification of 2-Pentadecanone in Exhaled Breath

This protocol details the collection and analysis of volatile organic compounds from exhaled breath.

Workflow for breath 2-Pentadecanone analysis.

• Breath Sample Collection:

  • Subjects should be in a fasted state (at least 8 hours) to minimize dietary VOCs.

  • Collect alveolar breath using a commercial breath sampler (e.g., Bio-VOC) to ensure collection of air from the deep lungs.

  • Pass the exhaled breath through a sorbent tube (e.g., Tenax TA) to trap the VOCs.

  • Store the sorbent tubes at 4°C until analysis.

• SPME-GC-MS Analysis:

  • Thermal Desorption: Place the sorbent tube in a thermal desorber connected to the GC-MS. Heat the tube to 250°C for 10 minutes to release the trapped VOCs onto a focusing trap.

  • SPME Fiber: Use a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber for broad VOC coverage.

  • GC Conditions:

    • Injector: Splitless mode at 250°C.

    • Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

    • Oven Program: Start at 40°C for 2 minutes, ramp to 200°C at 5°C/min, then ramp to 280°C at 10°C/min and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Conditions:

    • Ionization: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 35 to 350.

    • Ion Source Temperature: 230°C.

    • Transfer Line Temperature: 280°C.

• Data Analysis and Quantification:

  • Identify 2-Pentadecanone based on its retention time and mass spectrum compared to a known standard.

  • Quantify the concentration using an internal standard (e.g., d4-2-Pentadecanone) and a calibration curve prepared with known concentrations of 2-Pentadecanone.

Quantification of 2-Pentadecanone in Plasma

This protocol outlines the extraction and analysis of 2-Pentadecanone from plasma samples.

Workflow for plasma 2-Pentadecanone analysis.

• Sample Preparation:

  • Collect whole blood in EDTA tubes and centrifuge at 3000 x g for 15 minutes at 4°C to separate the plasma.

  • Store plasma samples at -80°C until analysis.

  • Thaw plasma samples on ice.

  • To 200 µL of plasma, add 400 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute and then centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new vial for headspace SPME analysis.

• Headspace SPME-GC-MS Analysis:

  • Extraction: Place the vial containing the supernatant in a heating block at 60°C. Expose a DVB/CAR/PDMS SPME fiber to the headspace for 30 minutes with agitation.

  • GC-MS Conditions: Use the same GC-MS parameters as described in the breath analysis protocol (Section 4.1).

• Data Analysis and Quantification:

  • Identify and quantify 2-Pentadecanone as described in the breath analysis protocol, using an internal standard and a calibration curve prepared in a synthetic matrix mimicking plasma.

Conclusion and Future Directions

2-Pentadecanone holds significant promise as a non-invasive biomarker for metabolic disorders. Its link to odd-chain fatty acid metabolism, a pathway increasingly recognized for its role in metabolic health, provides a strong biological rationale for its investigation. While direct quantitative data is still emerging, the inverse relationship between its precursor, C15:0, and the prevalence and severity of NAFLD, obesity, and T2D is compelling.

Future research should focus on:

• Large-scale clinical studies: To establish definitive correlations between 2-Pentadecanone levels (in breath and plasma) and the progression of metabolic diseases.

• Method validation: Rigorous validation of analytical methods for 2-Pentadecanone quantification in various biological matrices.

• Mechanistic studies: To further elucidate the precise biochemical pathways that lead to alterations in 2-Pentadecanone production in metabolic disease states.

The development of a reliable 2-Pentadecanone-based diagnostic or monitoring tool could significantly enhance the management of patients with metabolic disorders, enabling earlier and more personalized interventions.

References

• 1. Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds[v1] | Preprints.org [preprints.org]
• 3. Pentadecanoic C15:0 - Metabolimix+ - Lab Results explained | HealthMatters.io [healthmatters.io]
• 4. Fatty acids in non-alcoholic steatohepatitis: Focus on pentadecanoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medrxiv.org [medrxiv.org]
• 6. support.owlstonenanotech.com [support.owlstonenanotech.com]
• 7. researchgate.net [researchgate.net]
• 8. Fatty acids in non-alcoholic steatohepatitis: Focus on pentadecanoic acid | PLOS One [journals.plos.org]
• 9. Fatty acids in non-alcoholic steatohepatitis: Focus on pentadecanoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Untargeted lipidomic analysis of plasma from obese women submitted to combined physical exercise - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Plasma Metabolomic Profiling in 1391 Subjects with Overweight and Obesity from the SPHERE Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Pentadecanone in Flavor and Fragrance Development

For Researchers, Scientists, and Product Development Professionals

Introduction

2-Pentadecanone (CAS No. 2345-28-0), also known as methyl tridecyl ketone, is a saturated aliphatic ketone that serves as a versatile ingredient in the food and fragrance industries. Its unique organoleptic profile contributes desirable notes to a wide array of products. This document provides detailed application notes, quantitative data summaries, and experimental protocols for the effective utilization and evaluation of 2-Pentadecanone. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated 2-Pentadecanone and expressed no safety concern at current levels of intake when used as a flavoring agent. It is recognized as a flavoring agent by the FDA and the Flavor and Extract Manufacturers Association (FEMA), holding FEMA number 3724.

Section 1: Chemical and Physical Properties

2-Pentadecanone is a white solid at room temperature, characterized as a very hydrophobic molecule that is practically insoluble in water. Its fundamental properties are crucial for understanding its behavior in various formulations.

Property	Value	Reference
Synonyms	Methyl tridecyl ketone, Pentadecan-2-one
CAS Number	2345-28-0
Molecular Formula	C₁₅H₃₀O
Molecular Weight	226.40 g/mol
Melting Point	37-41 °C
Boiling Point	293 °C
Flash Point	> 110 °C (> 230 °F)
Solubility	Insoluble in water; Soluble in toluene

Section 2: Organoleptic Profile and Natural Occurrence

The sensory characteristics of 2-Pentadecanone are complex, offering a blend of floral, spicy, and fatty notes. This profile makes it a valuable component for building intricate flavor and fragrance profiles.

Aroma and Flavor Descriptors:

• Primary Notes: Floral, spicy, fatty, waxy.

• Secondary Notes: Fruity green, dairy-like, fresh, celery, jasmin, woody.

• Nuances: At a 1.0% concentration, it can present chemical-like notes with hints of blueberry and cognac.

2-Pentadecanone is found naturally in a variety of foods and plants, which informs its application as a "nature-identical" flavoring ingredient.

Natural Source	Reference
Dairy Products	Blue cheeses, Cheddar cheese, Milk
Fruits & Vegetables	Asparagus, Cauliflower, Guava, Feyoa
Beverages	Coffee, Apple brandy (Calvados)
Cooked Foods	Chicken, Wheat bread, Cooked rice
Plants	Coconut, Ginger, Thuja occidentalis

Section 3: Quantitative Data Summary

Understanding the concentration, usage levels, and sensory thresholds of 2-Pentadecanone is essential for precise formulation.

Parameter	Value	Matrix/Condition	Reference
Aroma Detection Threshold	1 to 7 ppb	Not specified
Concentration in Raw Milk	0.21 +/- 0.5 mg/100g (dry matter)	Italian Raw Milk
Recommended Usage Level	Up to 0.30%	In fragrance concentrate
Max. Usage in Fats/Oils	75.00 ppm	Food (Fats and Oils)

Section 4: Applications in Flavor and Fragrance Development

Flavor Applications: The fatty and spicy profile of 2-Pentadecanone, combined with its floral nuance, makes it highly effective in savory and dairy applications.

• Dairy: Enhances creamy and rich notes in butter and various cheese flavorings.

• Meat: Complements savory profiles in meat products.

• Fruit: Adds complexity to certain fruit flavors.

• Fats and Oils: Used at levels up to 75 ppm to impart specific flavor characteristics.

Fragrance Applications: In fragrances, 2-Pentadecanone is used as an ingredient to impart floral and spicy notes. Its profile can add warmth and complexity to fragrance compositions. The International Fragrance Association (IFRA) provides guidelines for its use.

Section 5: Experimental Protocols

Protocol 1: Sensory Evaluation using a Triangle Test

Objective: To determine if a perceptible sensory difference exists between two product formulations, one with and one without 2-Pentadecanone. This method is a type of discrimination test.

Materials:

• Two product samples (Control and Test with 2-Pentadecanone at a specified concentration).

• Identical, odor-free sample cups, coded with random 3-digit numbers.

• Water and unsalted crackers for palate cleansing.

• Ballots for data collection.

• A sensory evaluation area with controlled lighting and ventilation.

Panelists:

• A minimum of 30 panelists (consumers or trained individuals) screened for their ability to detect the relevant flavor/aroma.

Procedure:

• Prepare the Control sample and the Test sample containing 2-Pentadecanone.

• For each panelist, present a set of three samples: two identical samples and one different sample. There are two possible combinations: (Control, Control, Test) or (Test, Test, Control). The order of presentation should be randomized across panelists.

• Instruct panelists to evaluate the samples from left to right.

• Ask panelists to identify the sample they believe is different from the other two.

• Provide water and crackers for panelists to cleanse their palates between evaluations.

Data Analysis:

• Count the total number of panelists and the number of correct identifications.

• Use a statistical table for triangle tests (based on the binomial distribution) to determine if the number of correct answers is statistically significant at a chosen confidence level (typically p < 0.05).

• If the result is significant, it confirms that a perceptible difference exists between the samples.

Protocol 2: Aroma Profile Characterization using Gas Chromatography-Olfactometry (GC-O)

Objective: To identify which volatile compounds in a sample (e.g., a food product containing 2-Pentadecanone) are odor-active and to describe their specific aromas. GC-O combines instrumental separation with human sensory detection.

Materials & Equipment:

• Gas Chromatograph (GC) with a column suitable for flavor volatiles (e.g., DB-5, DB-Wax).

• GC effluent splitter to direct column outflow to both a chemical detector (e.g., Mass Spectrometer, MS) and a heated olfactometry port (sniffing port).

• Humidified air supply for the sniffing port to prevent nasal dehydration.

• Sample containing volatile compounds, prepared using an appropriate extraction method (e.g., Headspace Solid-Phase Microextraction, HS-SPME).

• Trained sensory assessors.

Procedure:

• Sample Preparation: Extract the volatile compounds from the food matrix using a method like HS-SPME, which minimizes the formation of heat-induced artifacts.

• GC Injection: Inject the extracted volatiles into the GC.

• Separation: Run a GC temperature program that effectively separates the volatile compounds.

• Olfactometry: A trained assessor sniffs the effluent from the sniffing port throughout the GC run.

• Data Recording: The assessor records the time, duration, and a descriptor for each aroma detected. This can be done using specialized software or a voice recorder.

• Chemical Identification: Simultaneously, the MS detector records the mass spectra of the compounds as they elute.

• Correlation: Correlate the retention times of the detected aromas from the olfactometry data with the retention times of the chemical peaks from the MS data.

• Identification: Identify the odor-active compounds (including 2-Pentadecanone) by comparing their mass spectra with a library (e.g., NIST) and by running authentic chemical standards.

Protocol 3: Quantitative Descriptive Analysis (QDA)

Objective: To create a detailed sensory profile of a product containing 2-Pentadecanone, quantifying the intensity of its key flavor and aroma attributes.

Materials:

• Product samples with varying levels of 2-Pentadecanone.

• Reference standards for each attribute to be evaluated (e.g., specific floral essential oils, diluted fatty acid solutions).

• Sensory booths, sample cups, and data collection software/ballots.

Panelists:

• A small panel of 8-12 highly trained individuals. Panelists undergo extensive training (6-10 sessions or more) to develop and agree upon a set of descriptive terms (a lexicon) and to consistently rate the intensity of each attribute on a scale (e.g., a 15-cm line scale).

Procedure:

• Lexicon Development: In initial sessions, the panel collectively develops a list of terms that describe the sensory characteristics of the product (e.g., "creamy," "waxy," "floral," "spicy," "buttery").

• Training: Panelists are trained to use the lexicon and intensity scales with reference standards to anchor their ratings.

• Evaluation: In individual booths, panelists evaluate the product samples, which are presented in a randomized and balanced order.

• Rating: For each sample, panelists rate the intensity of every attribute in the lexicon on the provided scale. Replicates are essential for assessing panelist performance.

Data Analysis:

• Convert the ratings from the line scales to numerical data.

• Use Analysis of Variance (ANOVA) to analyze the data for each attribute to determine if there are significant differences between the samples.

• If significant differences are found, use post-hoc tests (e.g., Tukey's HSD) to identify which samples differ.

• Visualize the results using spider web plots or bar charts to compare the sensory profiles of the different formulations.

Section 6: Visualizations

Fig. 1: Experimental workflow for Gas Chromatography-Olfactometry (GC-O).

Fig. 2: Workflow for a Triangle Test sensory evaluation.

Fig. 3: Logical relationships of 2-Pentadecanone's properties to its applications.

Field Studies on 2-Pentadecanone as a Pest Attractant: An Overview of Available Research

Despite a comprehensive search of scientific literature and patent databases, there is a notable lack of specific field studies on the efficacy of 2-Pentadecanone as a pest attractant. While research into chemical ecology and pest management explores a wide array of volatile organic compounds for their attractant or repellent properties, 2-Pentadecanone has not been a significant focus of published field trials for pest attraction.

Our investigation sought to collate data for researchers, scientists, and drug development professionals. However, the absence of dedicated studies on this specific compound prevents the creation of detailed application notes and protocols as initially intended. The scientific community has extensively investigated other compounds, such as pheromones, kairomones, and plant volatiles, for their roles in insect communication and their potential applications in pest control. For instance, compounds like (S)-(−)-verbenone have been identified as effective attractants for the western flower thrips (Frankliniella occidentalis) in field trials. Similarly, synthetic food-based attractants are commonly researched for monitoring and controlling fruit flies.

While the broader search for information on 2-Pentadecanone revealed its identity as a methyl ketone, its application as a pest attractant in real-world field conditions remains undocumented in the available scientific literature. Electrophysiological studies, which measure the response of insect antennae to various compounds, are a common preliminary step in identifying potential attractants. However, no such studies specifically implicating 2-Pentadecanone as a strong candidate for a wide range of pests have been prominently published.

Furthermore, a thorough review of patents related to insect attractants and pest control did not yield any inventions where 2-Pentadecanone is a key active ingredient for attraction. Typically, patents in this field disclose specific compounds or blends that have demonstrated efficacy in laboratory or field settings.

Based on the current body of publicly accessible scientific research and patent filings, there is insufficient evidence to support the creation of detailed application notes and protocols for the use of 2-Pentadecanone as a pest attractant. The lack of field data means that critical parameters such as optimal concentration, effective range, target pest species, and application methods have not been established.

Researchers interested in this area may consider conducting foundational research, starting with laboratory-based olfactometer and electroantennography (EAG) studies to screen for any potential attractant properties of 2-Pentadecanone against specific pest insects. Positive results from such preliminary investigations would then warrant progression to controlled field trials to determine its practical efficacy. Until such studies are conducted and published, the potential of 2-Pentadecanone as a pest attractant remains speculative.

The Multifaceted Role of 2-Pentadecanone in Insect Chemical Ecology: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Pentadecanone, a methyl ketone with the chemical formula C₁₅H₃₀O, plays a significant, though nuanced, role in the chemical ecology of insects. This volatile organic compound has been identified as a key semiochemical, a chemical signal that mediates interactions between organisms. Its functions span intraspecific communication as a pheromone to potential interspecific interactions as an allomone or kairomone. Understanding the precise roles of 2-pentadecanone can open avenues for the development of novel pest management strategies and provide insights into the complex chemical language of insects. These application notes provide a detailed overview of the known functions of 2-pentadecanone in insect chemical ecology, supported by quantitative data where available, and comprehensive experimental protocols for its study.

Data Presentation: Quantitative Effects of 2-Pentadecanone and Related Methyl Ketones on Insect Behavior

While specific dose-response data for 2-pentadecanone is limited in the published literature, the following tables summarize its known activity and the activity of structurally similar methyl ketones, offering a comparative perspective on its potential effects.

Table 1: Pheromonal Activity of 2-Pentadecanone in Drosophila busckii

Compound(s)	Bioassay Type	Insect Species	Behavioral Response	Quantitative Data
2-Pentadecanone	Wind-tunnel olfactometer	Drosophila busckii (both sexes)	Aggregation	Active alone in attracting flies.
(S)-2-Pentadecyl acetate and 2-Pentadecanone mixture	Wind-tunnel olfactometer	Drosophila busckii (both sexes)	Aggregation	A mixture of both compounds increased the number of responding flies approximately twofold compared to either compound alone[1].

Table 2: Potential Allomonal (Repellent) Activity of Structurally Similar Methyl Ketones

Compound	Concentration	Bioassay Type	Target Arthropod	Repellency (%)	Time Post-Application
2-Tridecanone	8% (0.63 mg/cm²)	Two-choice filter paper	Amblyomma americanum (tick)	87	12 h
2-Tridecanone	8% (0.63 mg/cm²)	Two-choice filter paper	Dermacentor variabilis (tick)	72	15 h
2-Undecanone	8% (0.63 mg/cm²)	Two-choice filter paper	Amblyomma americanum (tick)	74	2 h
2-Undecanone	8% (0.63 mg/cm²)	Two-choice filter paper	Dermacentor variabilis (tick)	75	2 h

Note: This data is provided for comparative purposes to suggest the potential repellent properties of 2-pentadecanone based on the activity of other methyl ketones found in wild tomato plants[2]. Direct studies on the repellency of 2-pentadecanone are needed for confirmation.

Signaling Pathways and Logical Relationships

The following diagram illustrates the known and potential roles of 2-pentadecanone in insect chemical communication.

References

• 1. (S)-2-pentadecyl acetate and 2-pentadecanone Components of aggregation pheromone ofDrosophila busckii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. First report of the repellency of 2-tridecanone against ticks - PubMed [pubmed.ncbi.nlm.nih.gov]

Headspace Analysis of 2-Pentadecanone in Biological Samples: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Pentadecanone, a long-chain methyl ketone, has emerged as a volatile organic compound (VOC) of interest in biomedical research. Its presence in various biological matrices, including blood, urine, and exhaled breath, has been linked to alterations in metabolic pathways, particularly fatty acid metabolism. This has positioned 2-pentadecanone as a potential biomarker for monitoring disease states, including certain types of cancer. This document provides detailed application notes and protocols for the headspace analysis of 2-pentadecanone in biological samples, intended to guide researchers in developing and implementing robust analytical methods.

Data Presentation

The following tables summarize hypothetical quantitative data for 2-pentadecanone concentrations in various biological samples. It is important to note that while the presence of 2-pentadecanone has been reported in these matrices, comprehensive quantitative data across large cohorts is still an active area of research. The values presented here are for illustrative purposes to guide assay development and establish expected concentration ranges.

Table 1: Hypothetical Concentration of 2-Pentadecanone in Human Plasma/Serum

Population	Concentration Range (ng/mL)	Analytical Method
Healthy Controls	0.1 - 1.5	Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)
Disease Cohort (e.g., Cancer)	0.5 - 10.0	Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

Table 2: Hypothetical Concentration of 2-Pentadecanone in Human Urine

Population	Concentration Range (ng/mL)	Analytical Method
Healthy Controls	0.05 - 0.5	Headspace Solid-Phase Microextraction-Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)
Disease Cohort (e.g., Cancer)	0.2 - 5.0	Headspace Solid-Phase Microextraction-Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

Table 3: Hypothetical Concentration of 2-Pentadecanone in Exhaled Breath

Population	Concentration Range (ppb)	Analytical Method
Healthy Controls	0.1 - 0.8	Thermal Desorption-Gas Chromatography-Mass Spectrometry (TD-GC-MS)
Lung Cancer Patients	0.5 - 5.0	Thermal Desorption-Gas Chromatography-Mass Spectrometry (TD-GC-MS)

Signaling Pathway

The biosynthesis of 2-pentadecanone is linked to the metabolism of odd-chain fatty acids, specifically pentadecanoic acid (C15:0). One proposed pathway involves the alpha-oxidation of pentadecanoic acid.

Biosynthesis of 2-Pentadecanone from Pentadecanoic Acid.

Experimental Protocols

Protocol 1: Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) for 2-Pentadecanone in Human Plasma/Serum

This protocol provides a general framework for the analysis of 2-pentadecanone in plasma or serum using static headspace GC-MS.

1. Sample Preparation

1.1. Thaw frozen plasma/serum samples on ice. 1.2. In a 20 mL headspace vial, add 1 mL of plasma/serum. 1.3. Add 1 g of sodium chloride (NaCl) to the vial to increase the volatility of the analyte. 1.4. For protein precipitation and release of protein-bound volatiles, add 1 mL of a denaturing solution (e.g., 5M urea).[1][2][3] 1.5. Immediately seal the vial with a magnetic crimp cap with a PTFE/silicone septum. 1.6. Vortex the vial for 30 seconds to ensure thorough mixing.

2. HS-GC-MS Analysis

2.1. Headspace Autosampler Parameters:

• Incubation Temperature: 80°C
• Incubation Time: 30 minutes
• Agitation: On (e.g., 500 rpm)
• Injection Volume: 1 mL of the headspace
• Transfer Line Temperature: 150°C
• Loop Temperature: 140°C

2.2. Gas Chromatograph (GC) Parameters:

• Injector Temperature: 250°C (Splitless mode)
• Carrier Gas: Helium at a constant flow of 1.0 mL/min
• Oven Temperature Program:
• Initial temperature: 50°C, hold for 2 minutes
• Ramp to 150°C at 10°C/min
• Ramp to 250°C at 20°C/min, hold for 5 minutes
• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

2.3. Mass Spectrometer (MS) Parameters:

• Ion Source Temperature: 230°C
• Quadrupole Temperature: 150°C
• Ionization Mode: Electron Ionization (EI) at 70 eV
• Scan Range: m/z 40-400
• Acquisition Mode: Full Scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.
• SIM Ions for 2-Pentadecanone: m/z 58 (base peak), 43, 71, 85.

3. Quality Control

3.1. Prepare a calibration curve using a series of standard solutions of 2-pentadecanone in a synthetic matrix (e.g., charcoal-stripped serum or saline). 3.2. Include blank samples (matrix without analyte) and quality control (QC) samples at low, medium, and high concentrations in each analytical run.

Workflow for HS-GC-MS Analysis of 2-Pentadecanone.

Protocol 2: Headspace Solid-Phase Microextraction-Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) for 2-Pentadecanone in Human Urine

This protocol outlines a method for the analysis of 2-pentadecanone in urine using HS-SPME-GC-MS, which offers enhanced sensitivity compared to static headspace.

1. Sample Preparation

1.1. Thaw frozen urine samples at room temperature. 1.2. Centrifuge the urine sample at 3000 rpm for 10 minutes to remove any particulate matter. 1.3. In a 10 mL headspace vial, add 2 mL of the urine supernatant. 1.4. Add 0.5 g of NaCl to the vial. 1.5. To release protein-bound compounds, especially in pathological samples, a denaturing agent like guanidine hydrochloride can be added.[4] 1.6. Immediately seal the vial with a magnetic crimp cap with a PTFE/silicone septum. 1.7. Vortex the vial for 30 seconds.

2. HS-SPME-GC-MS Analysis

2.1. SPME Fiber Selection and Conditioning:

• Fiber: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for broad-range VOC analysis.
• Conditioning: Condition the fiber prior to first use and between analyses according to the manufacturer's instructions (e.g., heating in the GC injector at 270°C for 30-60 minutes).

2.2. Headspace Autosampler Parameters:

• Incubation Temperature: 60°C
• Incubation Time: 15 minutes
• Agitation: On (e.g., 250 rpm)
• Extraction Time: 30 minutes (with the SPME fiber exposed to the headspace)
• Desorption Time: 5 minutes in the GC injector.

2.3. Gas Chromatograph (GC) Parameters:

• Injector Temperature: 250°C (Splitless mode)
• Carrier Gas: Helium at a constant flow of 1.0 mL/min
• Oven Temperature Program:
• Initial temperature: 40°C, hold for 3 minutes
• Ramp to 200°C at 5°C/min
• Ramp to 250°C at 20°C/min, hold for 2 minutes
• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or similar.

2.4. Mass Spectrometer (MS) Parameters:

• Ion Source Temperature: 230°C
• Quadrupole Temperature: 150°C
• Ionization Mode: Electron Ionization (EI) at 70 eV
• Scan Range: m/z 35-350
• Acquisition Mode: Full Scan and SIM (ions as in Protocol 1).

3. Quality Control

3.1. Prepare a calibration curve using standard additions of 2-pentadecanone to a pooled urine sample from healthy volunteers. 3.2. Include blank and QC samples in each analytical batch.

Workflow for HS-SPME-GC-MS Analysis of 2-Pentadecanone.

Conclusion

The analysis of 2-pentadecanone in biological samples via headspace techniques offers a promising avenue for biomarker discovery and clinical research. The protocols provided herein serve as a starting point for method development. Researchers are encouraged to optimize these methods for their specific instrumentation and sample types to ensure the highest quality data. Further studies are needed to establish definitive concentration ranges of 2-pentadecanone in various populations and to fully elucidate its role in health and disease.

References

• 1. portlandpress.com [portlandpress.com]
• 2. mdpi.com [mdpi.com]
• 3. Optimisation and validation of a HS-SPME-GC-IT/MS method for analysis of carbonyl volatile compounds as biomarkers in human urine: Application in a pilot study to discriminate individuals with smoking habits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Optimisation of Urine Sample Preparation for Headspace-Solid Phase Microextraction Gas Chromatography-Mass Spectrometry: Altering Sample pH, Sulphuric Acid Concentration and Phase Ratio - PMC [pmc.ncbi.nlm.nih.gov]

Olfactory Response of Insects to 2-Pentadecanone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Pentadecanone, a naturally occurring methyl ketone found in the wild tomato species Solanum habrochaites (formerly Lycopersicon hirsutum f. hirsutum), has garnered attention for its potential as an insect repellent and modulator of insect behavior. Understanding the olfactory responses of various insect species to this compound is crucial for the development of novel and effective pest management strategies and for professionals in drug development exploring new avenues for insect-borne disease control. These application notes provide a summary of the current quantitative data on the olfactory and behavioral responses of insects to 2-pentadecanone, detailed experimental protocols for assessing these responses, and an overview of the underlying signaling pathways.

Data Presentation: Quantitative Olfactory Responses to 2-Pentadecanone

The following tables summarize the available quantitative data on the behavioral and electrophysiological responses of various insect species to 2-Pentadecanone and structurally similar methyl ketones.

Table 1: Behavioral Response of Insects to 2-Pentadecanone and Related Methyl Ketones

Insect Species	Compound	Concentration	Assay Type	Observed Effect	Quantitative Data	Reference
Anopheles gambiae	2-Pentadecanone	Not specified	Repellency Assay	Repellent	More effective than even carbon atom methyl ketones
Aedes aegypti	Pentadecanoic acid	10 ppm	Oviposition Assay	Oviposition Stimulant	Significant increase in oviposition compared to control

Table 2: Electroantennography (EAG) Response of Insects to Structurally Similar Methyl Ketones

Insect Species	Compound	Dose	Observed Effect	Quantitative Data (mV)	Reference
Culex quinquefasciatus	2-Undecanone	Not specified	Antennal Response	Elicited significant antennal response	Data not available
Culex quinquefasciatus	2-Tridecanone	Not specified	Antennal Response	Elicited significant antennal response	Data not available
Culex tarsalis	2-Undecanone	Not specified	Antennal Response	Elicited significant antennal response	Data not available
Culex tarsalis	2-Tridecanone	Not specified	Antennal Response	Elicited significant antennal response	Data not available

Experimental Protocols

Y-Tube Olfactometer Assay for Behavioral Response

This protocol details a standard two-choice behavioral assay to evaluate the attractant or repellent properties of 2-pentadecanone for flying insects such as mosquitoes.

Materials:

• Y-tube olfactometer (glass or PTFE)

• Air pump or compressed air source

• Flow meters

• Activated charcoal filter

• Humidifier (e.g., gas washing bottle with distilled water)

• Odor source chambers

• 2-Pentadecanone (≥98% purity)

• Solvent (e.g., paraffin oil, hexane, or ethanol)

• Test insects (e.g., 5-7 day old, non-blood-fed female mosquitoes)

• Release chamber

• Stopwatch

• Data recording sheets

Procedure:

• Preparation of Odor Stimuli: Prepare a stock solution of 2-pentadecanone in the chosen solvent. From the stock solution, prepare a series of dilutions (e.g., 0.1%, 1%, 10%).

• Olfactometer Setup:

  • Clean the Y-tube olfactometer thoroughly with a solvent (e.g., ethanol) and bake at a high temperature (e.g., 120°C) to remove any residual odors.

  • Connect the air source to the activated charcoal filter and humidifier.

  • Split the airflow and connect each line to a flow meter to ensure equal airflow to both arms of the olfactometer (e.g., 1 L/min).

  • Connect the outlets of the flow meters to the odor source chambers.

• Applying the Odor Stimulus:

  • In one odor source chamber, place a filter paper treated with a specific volume (e.g., 10 µL) of the 2-pentadecanone solution.

  • In the other odor source chamber, place a filter paper treated with the same volume of the solvent to serve as a control.

• Insect Release and Observation:

  • Place a single insect into the release chamber at the base of the Y-tube.

  • Allow the insect to acclimatize for a short period (e.g., 1 minute).

  • Gently release the insect into the main arm of the olfactometer.

  • Observe the insect's movement for a set period (e.g., 5 minutes).

  • Record which arm of the olfactometer the insect enters first and the time it spends in each arm. An insect is considered to have made a choice when it moves a certain distance into one of the arms (e.g., past a pre-determined line).

• Data Analysis:

  • For each concentration of 2-pentadecanone, test a sufficient number of insects (e.g., 30-50).

  • Calculate the Preference Index (PI) using the formula: PI = (N_t - N_c) / (N_t + N_c), where N_t is the number of insects choosing the treatment arm and N_c is the number of insects choosing the control arm. A positive PI indicates attraction, a negative PI indicates repulsion, and a PI of zero indicates no preference.

  • Alternatively, analyze the time spent in each arm using appropriate statistical tests (e.g., t-test or Wilcoxon signed-rank test).

Electroantennography (EAG) for Olfactory Sensory Response

This protocol describes the measurement of electrical signals from an insect's antenna in response to 2-pentadecanone, providing a measure of olfactory receptor neuron activity.

Materials:

• EAG system (including amplifier, data acquisition unit, and software)

• Microscope

• Micromanipulators

• Glass capillary electrodes

• Electrolyte solution (e.g., saline solution)

• Reference electrode (e.g., Ag/AgCl wire)

• Odor delivery system (puff generator)

• 2-Pentadecanone (≥98% purity)

• Solvent (e.g., paraffin oil)

• Test insects

• Filter paper strips

Procedure:

• Insect Preparation:

  • Anesthetize an insect by chilling it on ice.

  • Excise one antenna at the base using fine scissors.

  • Mount the insect head on a holder with wax or dental cement.

• Electrode Placement:

  • Fill a glass capillary electrode with the electrolyte solution.

  • Under the microscope, carefully insert the recording electrode into the distal tip of the antenna.

  • Insert the reference electrode into the insect's head or the base of the antenna.

• Odor Stimulus Preparation and Delivery:

  • Prepare serial dilutions of 2-pentadecanone in the solvent.

  • Apply a known volume (e.g., 10 µL) of a dilution onto a filter paper strip and insert it into a Pasteur pipette.

  • Connect the pipette to the odor delivery system.

• EAG Recording:

  • Deliver a puff of clean, humidified air over the antenna to establish a baseline.

  • Deliver a puff of air carrying the 2-pentadecanone vapor over the antenna for a short duration (e.g., 0.5 seconds).

  • Record the resulting depolarization of the antennal membrane (EAG response) in millivolts (mV).

  • Allow the antenna to recover before presenting the next stimulus.

• Data Analysis:

  • Measure the peak amplitude of the EAG response for each stimulus.

  • Normalize the responses to a standard compound (e.g., a known attractant or repellent) to allow for comparisons between different antennal preparations.

  • Analyze the dose-response relationship by plotting the EAG amplitude against the logarithm of the 2-pentadecanone concentration.

Signaling Pathways and Experimental Workflows

Insect Olfactory Signaling Pathway for Ketones

The olfactory signaling cascade in insects is a complex process that begins with the detection of odorant molecules by olfactory receptors. For methyl ketones like 2-pentadecanone, the process is believed to follow the general pathway for odorant detection, primarily involving Odorant Receptors (ORs) which are ligand-gated ion channels.

Caption: General insect olfactory signaling pathway for the detection of 2-Pentadecanone.

Experimental Workflow for Y-Tube Olfactometer Assay

The following diagram illustrates the logical flow of a Y-tube olfactometer experiment to assess the behavioral response of insects to 2-pentadecanone.

Caption: Workflow for a Y-tube olfactometer behavioral assay.

Experimental Workflow for Electroantennography (EAG)

This diagram outlines the steps involved in conducting an EAG experiment to measure the antennal response of insects to 2-pentadecanone.

Caption: Workflow for an Electroantennography (EAG) experiment.

Conclusion

2-Pentadecanone shows promise as a modulator of insect behavior, particularly as a repellent for certain mosquito species. The provided protocols offer standardized methods for further investigation into its effects on a broader range of insects. Future research should focus on obtaining more extensive quantitative data, including dose-response relationships and electrophysiological recordings from a wider variety of insect pests. A deeper understanding of the specific olfactory receptors and signaling pathways involved in the detection of 2-pentadecanone will be instrumental in the development of targeted and effective insect control strategies.

Technical Notes & Optimization

Technical Support Center: Large-Scale Synthesis of 2-Pentadecanone

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the large-scale synthesis of 2-Pentadecanone.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis process, offering potential causes and solutions.

Issue ID	Problem	Potential Causes	Recommended Solutions
SYN-001	Low Yield of 2-Pentadecanone	Incomplete reaction; Side reactions due to incorrect stoichiometry or temperature; Impure starting materials.	Optimize reaction time and temperature based on small-scale trials. Ensure precise measurement of reactants. Purify starting materials like tetradecanoyl chloride before use.[1][2]
SYN-002	Presence of Impurities in Final Product	Unreacted starting materials; Formation of byproducts such as other long-chain ketones or aldehydes.[1][3]	Implement a multi-step purification process, including distillation and recrystallization.[3][4] Use chemical washes to remove non-ketonic impurities.[1]
SYN-003	Difficulty in Product Isolation	High boiling point of 2-Pentadecanone; Product loss during extraction and purification steps.	Utilize vacuum distillation to lower the boiling point. Optimize solvent selection for extraction to ensure high partition coefficient for 2-Pentadecanone.
SYN-004	Inconsistent Results Between Batches	Variations in raw material quality; Fluctuations in reaction conditions (temperature, pressure, mixing speed).	Establish strict quality control for all incoming raw materials. Implement automated process control to maintain consistent reaction parameters.
SYN-005	Reaction Stalls Before Completion	Catalyst deactivation; Insufficient mixing in a large reactor, leading to localized concentration gradients.	If using a catalyst, test for deactivation and consider regeneration or replacement. Improve agitation to ensure homogeneity of the reaction mixture.

Frequently Asked Questions (FAQs)

1. What is the most common method for the large-scale synthesis of 2-Pentadecanone?

One of the most cited methods involves the reaction of tetradecanoyl chloride with a methylating agent, such as a methyl Grignard reagent or methylcadmium.[2] Another feasible route is the oxidation of 2-pentadecanol.

2. What are the critical parameters to control during the synthesis?

Temperature, reaction time, and the stoichiometry of the reactants are crucial. Maintaining an optimal temperature is key to preventing side reactions and ensuring a high yield. Precise control over the molar ratios of the reactants is also essential.

3. How can I effectively purify large quantities of 2-Pentadecanone?

A combination of fractional distillation under reduced pressure and recrystallization is generally effective.[3][4] For removing specific impurities like aldehydes, treatment with a non-volatile amine during distillation can be beneficial.[5]

4. What are the expected yields for the large-scale synthesis of 2-Pentadecanone?

Yields can vary significantly depending on the chosen synthetic route and optimization of reaction conditions. With a well-optimized process, yields of 80-95% have been reported in literature for similar ketone syntheses.[2]

5. Are there any specific safety precautions for the large-scale synthesis of 2-Pentadecanone?

Standard laboratory safety protocols should be followed, including the use of personal protective equipment. Given the use of potentially pyrophoric reagents like Grignard reagents and flammable solvents, all operations should be conducted in a well-ventilated area, and sources of ignition should be eliminated.

Experimental Protocols

Synthesis of 2-Pentadecanone via Grignard Reaction

This protocol outlines a general procedure for the synthesis of 2-Pentadecanone using a Grignard reagent.

Materials:

• Tetradecanoyl chloride

• Methylmagnesium bromide (Grignard reagent) in a suitable solvent (e.g., THF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware and equipment for inert atmosphere reactions

Procedure:

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reactant: Dissolve tetradecanoyl chloride in anhydrous diethyl ether and place it in the dropping funnel.

• Grignard Reaction: Add the methylmagnesium bromide solution to the reaction flask. Cool the flask in an ice bath.

• Slow Addition: Add the tetradecanoyl chloride solution dropwise to the Grignard reagent with vigorous stirring. Maintain the temperature below 10°C during the addition.

• Reaction Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• Quenching: Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with diethyl ether.

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation to obtain 2-Pentadecanone.

Visualizations

Caption: General workflow for the synthesis of 2-Pentadecanone via a Grignard reaction.

Caption: Troubleshooting decision tree for addressing low yield in 2-Pentadecanone synthesis.

References

• 1. Structure and melting of long chain ketones - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 2. 2-Pentadecanone｜lookchem [lookchem.com]
• 3. US2166584A - Purification of ketones - Google Patents [patents.google.com]
• 4. US2337489A - Purification of ketones - Google Patents [patents.google.com]
• 5. US2826537A - Method for purification of ketones - Google Patents [patents.google.com]

Purification techniques for isolating 2-Pentadecanone from complex mixtures

Welcome to the technical support center for the purification of 2-Pentadecanone. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for isolating 2-Pentadecanone from complex mixtures. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in your purification endeavors.

Frequently Asked Questions (FAQs)

Q1: What is the best initial purification strategy for a crude extract containing 2-Pentadecanone?

A1: The optimal initial strategy depends on the nature of the impurities. If your crude extract is a liquid with components of varying boiling points, fractional distillation is a suitable first step. For extracts containing a wide range of compounds with different polarities, column chromatography is recommended. If 2-Pentadecanone is the major component and is solid at room temperature, recrystallization can be an effective initial purification method.

Q2: 2-Pentadecanone is a waxy solid at room temperature. How does this affect purification?

A2: The waxy nature of 2-Pentadecanone (melting point: 37-41°C) requires careful temperature control during handling and purification.[1] When preparing for column chromatography, it may be necessary to dissolve the sample in a small amount of a slightly more polar solvent to ensure it loads onto the column effectively. During recrystallization, slow cooling is crucial to prevent the formation of an oil instead of crystals.[2]

Q3: What solvents are suitable for the purification of 2-Pentadecanone?

A3: 2-Pentadecanone is soluble in organic solvents like alcohols, propylene glycol, and oils, and insoluble in water. For column chromatography, a non-polar mobile phase such as a hexane/ethyl acetate gradient is a good starting point. For recrystallization, a solvent system where 2-Pentadecanone is soluble at high temperatures but sparingly soluble at low temperatures is ideal. Ethanol or a mixed solvent system like ethanol/water could be effective.

Q4: How can I assess the purity of my isolated 2-Pentadecanone?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent method for assessing the purity of 2-Pentadecanone and identifying any remaining impurities.[3][4] The purity can be quantified by comparing the peak area of 2-Pentadecanone to the total area of all peaks in the chromatogram. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to confirm the structure and purity.

Q5: What are the expected yields for the different purification techniques?

A5: Yields are highly dependent on the initial purity of the complex mixture and the optimization of the chosen method. Generally, fractional distillation can provide high recovery for well-separated components. Column chromatography may have lower yields due to the multiple fractions collected and potential for sample loss on the column. Recrystallization yields depend on the solubility of 2-Pentadecanone in the chosen solvent at low temperatures. For a well-optimized process, yields for each step can range from 70-95%.

Troubleshooting Guides

Fractional Distillation

Issue	Possible Cause(s)	Solution(s)
Poor Separation	- Insufficient column length or packing. - Distillation rate is too fast. - Unstable heat source.	- Use a longer fractionating column with appropriate packing material (e.g., Raschig rings, Vigreux indentations). - Reduce the heating rate to allow for proper vapor-liquid equilibrium.[5] - Use a heating mantle with a stirrer for even heating.
Bumping/Uneven Boiling	- Lack of boiling chips or stir bar. - Superheating of the liquid.	- Add fresh boiling chips or a magnetic stir bar before heating. - Ensure smooth and controlled heating.
No Product Distilling Over	- Thermometer bulb placed too high. - Insufficient heating. - Leak in the system.	- Position the top of the thermometer bulb level with the bottom of the side arm of the distillation head. - Gradually increase the temperature of the heating mantle. - Check all joints and connections for a proper seal.

Column Chromatography

Issue	Possible Cause(s)	Solution(s)
Poor Separation/Overlapping Bands	- Inappropriate solvent system (mobile phase). - Column was not packed properly (channeling). - Column was overloaded with the sample.	- Optimize the solvent system using Thin Layer Chromatography (TLC) first. - Ensure the column is packed evenly without any air bubbles or cracks. - Use an appropriate amount of sample for the column size.
Compound Won't Elute from the Column	- Solvent is not polar enough. - Compound may be adsorbing irreversibly to the stationary phase.	- Gradually increase the polarity of the mobile phase. - Consider using a different stationary phase (e.g., alumina instead of silica gel).
Cracked or Dry Column Bed	- The solvent level dropped below the top of the stationary phase.	- Always keep the solvent level above the top of the stationary phase. If a crack appears, the separation will be compromised, and the column may need to be repacked.

Recrystallization

Issue	Possible Cause(s)	Solution(s)
No Crystals Form Upon Cooling	- Too much solvent was used. - The solution is supersaturated. - The cooling process is too fast.	- Boil off some of the solvent to concentrate the solution. - Scratch the inside of the flask with a glass rod or add a seed crystal. - Allow the solution to cool slowly to room temperature before placing it in an ice bath.[6]
Oiling Out (Formation of an Oil Instead of Crystals)	- The cooling process is too rapid. - The boiling point of the solvent is higher than the melting point of the compound. - High concentration of impurities.	- Reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly. - Choose a solvent with a lower boiling point. - Perform a preliminary purification step (e.g., column chromatography) to remove impurities.
Low Yield of Crystals	- Too much solvent was used. - Crystals were filtered before crystallization was complete. - The crystals are significantly soluble in the cold solvent.	- Reduce the amount of solvent used for dissolution. - Ensure the solution is thoroughly cooled before filtration. - Use an ice-salt bath for even lower temperatures. Wash the collected crystals with a minimal amount of ice-cold solvent.

Quantitative Data Summary

The following tables provide a summary of the physical properties of 2-Pentadecanone and a comparison of the purification techniques.

Table 1: Physical Properties of 2-Pentadecanone

Property	Value	Reference
Molecular Formula	C₁₅H₃₀O	[3]
Molecular Weight	226.40 g/mol	[1]
Boiling Point	293 °C	[1]
Melting Point	37-41 °C	[1]
Solubility	Insoluble in water; Soluble in alcohol, propylene glycol, oils.

Table 2: Comparison of Purification Techniques for 2-Pentadecanone

Technique	Principle of Separation	Typical Purity Achieved	Estimated Yield	Advantages	Disadvantages
Fractional Distillation	Difference in boiling points	>99%	80-95%	- Good for large quantities. - Can achieve very high purity for components with significantly different boiling points.[7]	- Requires compounds to be thermally stable. - Not effective for separating compounds with very close boiling points.[8]
Column Chromatography	Differential adsorption to a stationary phase	95-99%	60-85%	- Highly versatile and can separate complex mixtures. - Can be adapted for a wide range of polarities.	- Can be time-consuming and requires larger volumes of solvent. - Potential for sample loss on the column.
Recrystallization	Difference in solubility at different temperatures	>98%	70-90%	- Can yield very pure crystalline products. - Relatively simple and cost-effective.	- Requires a suitable solvent to be found. - Prone to "oiling out" for waxy compounds if not performed carefully.[2]

Experimental Protocols

Protocol 1: Fractional Distillation

This protocol is suitable for purifying 2-Pentadecanone from a liquid mixture containing impurities with different boiling points.

Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass joints are properly sealed.

• Sample Preparation: Place the crude 2-Pentadecanone mixture into the round-bottom flask along with a few boiling chips or a magnetic stir bar. Do not fill the flask more than two-thirds full.

• Heating: Begin to heat the flask gently using a heating mantle.

• Distillation: As the mixture heats, the vapor will rise through the fractionating column. The temperature at the distillation head should be monitored closely. The first fraction to distill will be the component with the lowest boiling point.

• Fraction Collection: Collect the fractions in separate receiving flasks. The temperature should remain relatively constant during the distillation of a pure component.[5] Collect the fraction that distills at a temperature close to the boiling point of 2-Pentadecanone (293°C). It may be necessary to use a vacuum to lower the boiling point and prevent thermal decomposition.

• Completion: Stop the distillation when the temperature begins to rise again, indicating that the next component is starting to distill, or when only a small amount of residue remains in the distilling flask.

Protocol 2: Column Chromatography

This protocol is designed to separate 2-Pentadecanone from impurities with different polarities.

Methodology:

• Column Packing: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane). Pour the slurry into a chromatography column and allow the silica to settle, ensuring an evenly packed column. Drain the excess solvent until it is just above the silica surface.

• Sample Loading: Dissolve the crude 2-Pentadecanone in a minimal amount of a suitable solvent (e.g., dichloromethane or the initial mobile phase). Carefully apply the sample to the top of the silica gel bed.

• Elution: Begin eluting the column with a non-polar mobile phase (e.g., 100% hexane). Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate) in a stepwise or gradient manner.

• Fraction Collection: Collect the eluent in small fractions using test tubes or flasks.

• Analysis: Analyze the collected fractions using Thin Layer Chromatography (TLC) to identify which fractions contain the purified 2-Pentadecanone.

• Solvent Evaporation: Combine the pure fractions containing 2-Pentadecanone and remove the solvent using a rotary evaporator to obtain the purified product.

Protocol 3: Recrystallization

This protocol is suitable for purifying solid, relatively pure 2-Pentadecanone.

Methodology:

• Solvent Selection: Choose a suitable solvent or solvent pair. A good solvent will dissolve 2-Pentadecanone when hot but not when cold. Ethanol or an ethanol/water mixture are good starting points.

• Dissolution: Place the crude 2-Pentadecanone in an Erlenmeyer flask. Add a minimal amount of the hot solvent until the solid just dissolves.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Cooling: Allow the hot solution to cool slowly to room temperature. To encourage crystal growth, avoid disturbing the flask during this time.

• Crystallization: Once the solution has reached room temperature, place it in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.

• Drying: Dry the crystals thoroughly to remove any residual solvent. This can be done by leaving them under vacuum on the filter or by transferring them to a desiccator.

Visualizations

Caption: General workflow for the purification of 2-Pentadecanone.

Caption: Step-by-step workflow for fractional distillation.

Caption: Step-by-step workflow for column chromatography.

Caption: Step-by-step workflow for recrystallization.

References

• 1. 2-Pentadecanone = 98 , FG 2345-28-0 [sigmaaldrich.com]
• 2. lifestancewax.com [lifestancewax.com]
• 3. 2-Pentadecanone | C15H30O | CID 61303 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Purification [chem.rochester.edu]
• 6. norlab.com [norlab.com]
• 7. US2337489A - Purification of ketones - Google Patents [patents.google.com]
• 8. Fractional distillation - Wikipedia [en.wikipedia.org]

Degradation pathways of 2-Pentadecanone under different storage conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Pentadecanone. The information is based on general principles of ketone chemistry and established stability testing guidelines.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-Pentadecanone?

A1: 2-Pentadecanone should be stored in a tightly sealed container in a dry, cool, and well-ventilated area, protected from light. Avoid contact with strong oxidizing agents. Under these conditions, the compound is expected to be stable.

Q2: I am observing a change in the physical appearance (e.g., color, clumping) of my 2-Pentadecanone sample. What could be the cause?

A2: A change in physical appearance could indicate degradation or contamination. Elevated temperatures, exposure to light, or the presence of impurities could initiate degradation. It is also possible that the sample has absorbed moisture, leading to clumping. We recommend re-testing the purity of the sample using a suitable analytical method like Gas Chromatography (GC).

Q3: What are the likely degradation pathways for 2-Pentadecanone?

A3: While specific degradation pathways for 2-Pentadecanone are not extensively documented in scientific literature, long-chain ketones, in general, may degrade through the following mechanisms:

• Oxidation: The primary degradation pathway is likely oxidation, especially in the presence of oxygen, heat, or light. This can lead to the formation of carboxylic acids, smaller ketones, and aldehydes. The initial step may involve the formation of a hydroperoxide.

• Photodegradation: Exposure to UV light can induce Norrish type I and type II reactions in ketones. Norrish type I involves the cleavage of the carbon-carbon bond adjacent to the carbonyl group, forming free radicals. Norrish type II involves the abstraction of a gamma-hydrogen, leading to the formation of a smaller ketone and an alkene.

• Thermal Degradation: At elevated temperatures, thermal decomposition can occur, leading to the cleavage of C-C bonds and the formation of a mixture of smaller volatile compounds.

Q4: I need to perform forced degradation studies on 2-Pentadecanone. What conditions do you recommend?

A4: Forced degradation studies are crucial to understanding the intrinsic stability of a molecule. Based on ICH guidelines, we recommend the following stress conditions:

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 105°C for 48 hours (solid-state).

• Photodegradation: Exposure to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

It is important to monitor the degradation and aim for 5-20% degradation to ensure that the degradation products are representative.

Troubleshooting Guides

Problem 1: I am not seeing any degradation of 2-Pentadecanone under my stress conditions.

• Possible Cause: The stress conditions may not be harsh enough. 2-Pentadecanone is a relatively stable molecule.

• Solution:

  • Increase the concentration of the stressor (e.g., use 1 M HCl or 1 M NaOH).

  • Increase the temperature.

  • Extend the duration of the stress study.

  • Ensure that the analytical method is sensitive enough to detect small amounts of degradation products.

Problem 2: My sample has completely degraded, and I cannot identify the major degradation products.

• Possible Cause: The stress conditions are too harsh, leading to the formation of numerous, complex, or highly volatile secondary degradation products.

• Solution:

  • Reduce the concentration of the stressor.

  • Lower the temperature.

  • Shorten the exposure time.

  • Analyze samples at multiple time points to track the formation and disappearance of intermediate degradation products.

Problem 3: I am having difficulty separating 2-Pentadecanone from its degradation products using my current analytical method.

• Possible Cause: The chromatographic conditions are not optimized for the separation of structurally similar compounds.

• Solution:

  • For GC-MS:

    • Use a column with a different stationary phase (e.g., a more polar column).

    • Optimize the temperature ramp rate. A slower ramp can improve resolution.

    • Adjust the carrier gas flow rate.

  • For HPLC (with derivatization):

    • Modify the mobile phase composition (e.g., change the organic modifier or the buffer pH).

    • Use a different column (e.g., a different stationary phase or particle size).

    • Optimize the gradient profile.

Quantitative Data

Note: The following tables present example data for illustrative purposes, as extensive quantitative data for 2-Pentadecanone degradation is not publicly available.

Table 1: Example Data for Forced Degradation of 2-Pentadecanone

Stress Condition	Duration	Temperature	% Assay of 2-Pentadecanone	% Total Degradation
0.1 M HCl	24 hours	60°C	92.5	7.5
0.1 M NaOH	24 hours	60°C	88.2	11.8
3% H₂O₂	24 hours	Room Temp	85.1	14.9
Thermal (Solid)	48 hours	105°C	95.3	4.7
Photolytic (Solid)	1.2 million lux-hrs	25°C	97.1	2.9

Table 2: Example Profile of Degradation Products under Oxidative Stress (3% H₂O₂)

Time (hours)	2-Pentadecanone (%)	Degradant A (%) (e.g., Tetradecanoic acid)	Degradant B (%) (e.g., 2-Tridecanone)
0	100.0	0.0	0.0
4	96.2	2.1	1.7
8	92.8	4.3	2.9
12	89.5	6.5	4.0
24	85.1	9.8	5.1

Experimental Protocols

Protocol 1: Forced Degradation (Stress Testing) of 2-Pentadecanone

1. Objective: To generate potential degradation products of 2-Pentadecanone under various stress conditions to understand its intrinsic stability and to develop a stability-indicating analytical method.

2. Materials:

• 2-Pentadecanone

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Methanol (HPLC grade)

• Water (HPLC grade)

• pH meter

• Thermostatic oven

• Photostability chamber

• Volumetric flasks, pipettes, and vials

3. Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 2-Pentadecanone (e.g., 1 mg/mL) in methanol.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Keep the solution at 60°C for 24 hours.

  • After incubation, cool the solution to room temperature and neutralize with an appropriate volume of 0.1 M NaOH.

  • Dilute to a final concentration of 100 µg/mL with methanol for analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Keep the solution at 60°C for 24 hours.

  • After incubation, cool the solution to room temperature and neutralize with an appropriate volume of 0.1 M HCl.

  • Dilute to a final concentration of 100 µg/mL with methanol for analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the solution at room temperature for 24 hours, protected from light.

  • Dilute to a final concentration of 100 µg/mL with methanol for analysis.

• Thermal Degradation (Solid State):

  • Place a thin layer (approx. 2-3 mm) of solid 2-Pentadecanone in a watch glass.

  • Keep it in a thermostatic oven at 105°C for 48 hours.

  • After exposure, cool the sample and prepare a solution of 100 µg/mL in methanol for analysis.

• Photolytic Degradation (Solid State):

  • Place a thin layer of solid 2-Pentadecanone in a chemically inert transparent container.

  • Expose the sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter in a photostability chamber.

  • A control sample should be wrapped in aluminum foil to protect it from light and placed in the same chamber.

  • After exposure, prepare a solution of 100 µg/mL in methanol for analysis.

Protocol 2: Stability-Indicating GC-MS Method

1. Objective: To develop a Gas Chromatography-Mass Spectrometry (GC-MS) method to separate and quantify 2-Pentadecanone from its potential degradation products.

2. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MS Transfer Line Temperature: 280°C.

• MS Ion Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 40-400 m/z.

3. Sample Preparation:

• Dilute the samples from the forced degradation studies to an appropriate concentration (e.g., 10-100 µg/mL) with a suitable solvent like hexane or ethyl acetate.

4. Method Validation:

• Validate the method according to ICH Q2(R2) guidelines for specificity, linearity, range, accuracy, precision, and robustness. Specificity will be confirmed by analyzing stressed samples to ensure that degradation product peaks are well-resolved from the 2-Pentadecanone peak.

Visualizations

Caption: Potential degradation pathways of 2-Pentadecanone.

Caption: Workflow for a forced degradation study.

Caption: Workflow for stability-indicating method development.

Technical Support Center: Optimizing 2-Pentadecanone Synthesis

Welcome to the technical support center for the synthesis of 2-Pentadecanone. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions to help optimize reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is 2-Pentadecanone?

A1: 2-Pentadecanone, also known as methyl tridecyl ketone, is a saturated ketone with the chemical formula C15H30O.[1][2] It is a white solid at room temperature and is used as a flavoring agent and fragrance ingredient.[2][3]

Q2: What are the common synthesis methods for 2-Pentadecanone?

A2: Common methods for synthesizing 2-Pentadecanone and other methyl ketones include the Wacker-Tsuji oxidation of terminal alkenes, the reaction of organometallic reagents (like Grignard reagents) with esters or nitriles, and the decarboxylation of β-keto esters.[1][4][5][6]

Q3: What are the key factors that influence the yield of 2-Pentadecanone synthesis?

A3: Several factors can significantly impact the yield, including the purity of reagents and solvents, reaction temperature, reaction time, catalyst efficiency, and the effectiveness of the work-up and purification procedures.[7][8] Sub-optimal conditions in any of these areas can lead to lower yields or the formation of unwanted byproducts.[8]

Q4: How can the final product, 2-Pentadecanone, be effectively purified?

A4: Purification of 2-Pentadecanone, a solid at room temperature, can typically be achieved through recrystallization or column chromatography.[7][8] The choice of method depends on the scale of the reaction and the nature of the impurities. It is crucial to minimize product loss during these purification steps.[7]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 2-Pentadecanone.

Q5: My reaction yield is consistently low or I'm obtaining no product. What are the likely causes and how can I fix this?

A5: Low to no yield is a common issue that can stem from several sources.[9][10] A systematic approach to troubleshooting is recommended.

• Reagent and Solvent Quality: Ensure all reagents are pure and solvents are anhydrous, especially for moisture-sensitive reactions like those involving Grignard reagents.[7] Impurities or moisture can quench reagents or catalyze side reactions.

• Reaction Conditions: Temperature and reaction time are critical.[8] Monitor the reaction's progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time and to avoid product decomposition from prolonged reaction times or excessive heat.[8]

• Work-up and Purification: Significant product loss can occur during extraction, washing, and purification.[7][8] Ensure complete extraction from the aqueous phase and minimize transfers between glassware.[7] When performing column chromatography, select an appropriate solvent system to ensure good separation without product degradation.[8]

Q6: I am observing significant byproduct formation. How can I improve the selectivity of my reaction?

A6: Byproduct formation is specific to the reaction being performed.

• For Grignard-based syntheses from esters: The primary byproduct is often a tertiary alcohol, formed from the reaction of the initial ketone product with a second equivalent of the Grignard reagent.[11][12][13] To minimize this, add the Grignard reagent slowly at low temperatures and use a Weinreb amide instead of an ester, as the intermediate is stable to further addition.[11]

• For Wacker-Tsuji Oxidations: Incomplete oxidation or isomerization of the starting alkene can lead to impurities. Ensure the catalyst system (typically Palladium-based with a Copper co-catalyst) is active and that the re-oxidant (often molecular oxygen) is supplied efficiently.[4][14] The choice of solvent can also influence the reaction's selectivity.[4]

Q7: My reaction starts but appears to stall before all the starting material is consumed. What should I do?

A7: A stalled reaction can be due to several factors.

• Insufficient Reagents: Ensure that the stoichiometry of the reagents is correct. If one reagent is limiting, the reaction will stop once it is consumed.

• Catalyst Deactivation: In catalytic reactions like the Wacker-Tsuji oxidation, the catalyst may become deactivated over time. It may be necessary to use a higher catalyst loading or add a fresh portion of the catalyst.

• Reversible Reaction: Some reactions are reversible and may reach equilibrium. Changing the reaction conditions, such as removing a byproduct (e.g., water), can help to drive the reaction to completion.

Data Presentation

Table 1: Comparison of Selected Synthesis Methods for 2-Pentadecanone

Synthesis Method	Starting Materials	Key Reagents	Typical Conditions	Reported Yield	Key Advantages/Disadvantages
Decarboxylation	2-dodecyl-acetoacetic acid ethyl ester	sodio-propane-1,2-diol, propane-1,2-diol	80 - 85 °C, 30 min	~95%[1]	High yield, short reaction time. Requires synthesis of the starting β-keto ester.
Wacker-Tsuji Oxidation	1-Pentadecene	PdCl2, CuCl, O2, H2O	DMF/H2O solvent, room temp. to 50 °C	Variable, often 70-90%	Good functional group tolerance, uses a readily available starting material.[5][15] Requires a catalyst system and careful control of conditions.[15]
Grignard Reaction with Nitrile	Tridecanenitrile	Methylmagnesium bromide, then H3O+ workup	Anhydrous ether or THF, 0 °C to room temp.	Variable	Forms a C-C bond directly. Grignard reagents are highly reactive and moisture-sensitive.[6]
Grignard Reaction with Ester	Methyl tetradecanoate	2 eq. Methylmagnesium bromide, then H3O+ workup	Anhydrous ether or THF, 0 °C to room temp.	Difficult to stop at the ketone stage; often proceeds to the tertiary alcohol.[11][13]	Readily available starting materials. Prone to over-addition to form a tertiary alcohol.[12][13]

Experimental Protocols

Protocol 1: Synthesis of 2-Pentadecanone via Wacker-Tsuji Oxidation of 1-Pentadecene

This protocol is a representative procedure for the palladium-catalyzed oxidation of a terminal alkene to a methyl ketone.[4][15]

Materials:

• 1-Pentadecene

• Palladium(II) chloride (PdCl2)

• Copper(I) chloride (CuCl)

• N,N-Dimethylformamide (DMF)

• Water

• Oxygen (balloon or gas inlet)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH4Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add PdCl2 (0.1 eq) and CuCl (1.0 eq).

• Add a 7:1 mixture of DMF and water.

• Stir the mixture under an oxygen atmosphere (balloon) for 30 minutes.

• Add 1-Pentadecene (1.0 eq) to the reaction mixture.

• Stir vigorously at room temperature and monitor the reaction progress by TLC or GC. The reaction may require gentle heating (e.g., 50 °C) to proceed at a reasonable rate.

• Upon completion, pour the reaction mixture into a separatory funnel containing diethyl ether and wash with saturated aqueous NH4Cl.

• Separate the layers and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization to afford 2-Pentadecanone.

Protocol 2: Synthesis of 2-Pentadecanone via Grignard Reaction with a Nitrile

This protocol describes the synthesis of a ketone from a nitrile and a Grignard reagent.[6]

Materials:

• Magnesium turnings

• Iodine (crystal)

• Anhydrous diethyl ether or THF

• Methyl iodide

• Tridecanenitrile

• Aqueous HCl

Procedure:

• Preparation of Grignard Reagent: Flame-dry a three-necked flask equipped with a condenser, dropping funnel, and magnetic stir bar. Add magnesium turnings and a crystal of iodine. Add a small amount of anhydrous ether and a few drops of methyl iodide. Once the reaction initiates (disappearance of iodine color, bubbling), add the remaining methyl iodide dissolved in anhydrous ether dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes.

• Reaction with Nitrile: Cool the Grignard reagent to 0 °C in an ice bath. Add a solution of tridecanenitrile in anhydrous ether dropwise.

• After the addition is complete, allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC for the consumption of the nitrile.

• Work-up: Carefully pour the reaction mixture over a mixture of ice and aqueous HCl.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product to yield 2-Pentadecanone.

Visualizations

Caption: Wacker-Tsuji oxidation pathway for 2-Pentadecanone synthesis.

Caption: General experimental workflow for chemical synthesis.

Caption: Decision tree for troubleshooting low reaction yields.

References

• 1. guidechem.com [guidechem.com]
• 2. 2-Pentadecanone | 2345-28-0 [chemicalbook.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Wacker Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 5. Wacker-Tsuji Oxidation [organic-chemistry.org]
• 6. Grignard Reaction [organic-chemistry.org]
• 7. Troubleshooting [chem.rochester.edu]
• 8. benchchem.com [benchchem.com]
• 9. reddit.com [reddit.com]
• 10. pcrbio.com [pcrbio.com]
• 11. Grignard Reaction - Common Conditions [commonorganicchemistry.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Wacker process - Wikipedia [en.wikipedia.org]
• 15. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Quantification of 2-Pentadecanone in Biological Fluids

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the quantification of 2-Pentadecanone in biological fluids.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in quantifying 2-Pentadecanone in biological fluids?

A1: The primary challenges stem from the physicochemical properties of 2-Pentadecanone and the complex nature of biological matrices. Being a long-chain, hydrophobic molecule, 2-Pentadecanone is prone to matrix effects, particularly ion suppression in LC-MS/MS analysis, due to co-eluting endogenous lipids and phospholipids.[1] Other challenges include potential for non-specific binding to labware, carryover in the analytical system, and the need for efficient extraction from plasma proteins.

Q2: Which analytical technique is most suitable for the quantification of 2-Pentadecanone?

A2: Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) can be used for the quantification of 2-Pentadecanone.[2][3][4][5] LC-MS/MS is often preferred for its high sensitivity and specificity, especially in complex biological matrices.[6] GC-MS is also a powerful technique, particularly for volatile compounds, and may be suitable for 2-Pentadecanone, but may require derivatization to improve chromatographic performance.[4]

Q3: How can I minimize matrix effects when analyzing 2-Pentadecanone?

A3: Minimizing matrix effects is crucial for accurate quantification.[1] Key strategies include:

• Effective Sample Preparation: Employing techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove interfering matrix components such as phospholipids.[7]

• Chromatographic Separation: Optimizing the chromatographic method to separate 2-Pentadecanone from co-eluting matrix components.

• Use of an Internal Standard: A stable isotope-labeled internal standard (SIL-IS) is highly recommended to compensate for matrix effects and variability in sample processing.[7]

• Matrix-Matched Calibrators: Preparing calibration standards in the same biological matrix as the samples can help to normalize for matrix effects.

Q4: What is a suitable internal standard for 2-Pentadecanone analysis?

A4: The ideal internal standard is a stable isotope-labeled version of the analyte, such as 2-Pentadecanone-d3. If a SIL-IS is not available, a close structural analog with similar physicochemical properties (e.g., 2-Tridecanone or 2-Heptadecanone) can be used, but it may not fully compensate for matrix effects.[8][9]

Troubleshooting Guides

This section provides solutions to common problems encountered during the quantification of 2-Pentadecanone.

Problem	Potential Cause(s)	Troubleshooting Steps
Low Analyte Recovery	Inefficient extraction from the biological matrix. Analyte degradation. Non-specific binding to sample tubes or well plates.	Optimize the extraction solvent and pH in your LLE or SPE protocol. Investigate the stability of 2-Pentadecanone under your sample storage and processing conditions. Use low-binding microplates and pipette tips. Consider pre-conditioning containers with a solution of the analyte.
High Signal Variability (Poor Precision)	Inconsistent matrix effects between samples.[1] Inconsistent sample preparation. Carryover from previous injections.	Use a stable isotope-labeled internal standard. Ensure precise and consistent execution of the sample preparation protocol. Optimize the autosampler wash procedure with a strong organic solvent to minimize carryover.[10]
Ion Suppression or Enhancement	Co-eluting endogenous compounds (e.g., phospholipids) from the biological matrix.[1]	Improve sample cleanup to remove interfering substances. Modify the chromatographic gradient to better separate the analyte from the suppression zone. Evaluate different ionization sources (e.g., APCI instead of ESI) as they can be less susceptible to matrix effects.[6]
Peak Tailing or Poor Peak Shape	Active sites on the analytical column. Inappropriate mobile phase pH. Column overload.	Use a column with end-capping to reduce silanol interactions. Adjust the mobile phase pH to ensure the analyte is in a single ionic form (though 2-Pentadecanone is neutral). Inject a lower concentration or volume of the sample.[10]
High Background Noise in Mass Spectrometer	Contamination of the ion source or mass spectrometer. Impurities in the mobile phase or reagents.	Clean the ion source according to the manufacturer's instructions. Use high-purity (LC-MS grade) solvents and reagents.[11]

Experimental Protocols

Below is a representative experimental protocol for the quantification of 2-Pentadecanone in human plasma using LC-MS/MS. Note: This is a general protocol and should be optimized and validated for your specific application.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 100 µL of human plasma in a polypropylene microcentrifuge tube, add 25 µL of internal standard working solution (e.g., 2-Pentadecanone-d3 in methanol).

• Add 500 µL of a cold extraction solvent (e.g., methyl tert-butyl ether - MTBE).

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 10,000 x g for 5 minutes at 4°C to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: Start at 50% B, increase to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and re-equilibrate.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions (Example):

    • 2-Pentadecanone: Q1 (m/z) -> Q3 (m/z) - To be determined by infusion of a standard solution

    • 2-Pentadecanone-d3 (IS): Q1 (m/z) -> Q3 (m/z) - To be determined by infusion of a standard solution

  • Source Parameters: Optimize capillary voltage, source temperature, and gas flows for maximum analyte signal.

Quantitative Data Summary

The following table illustrates how to present data on matrix effects for 2-Pentadecanone from six different lots of human plasma. The matrix effect is calculated as the percentage of the analyte's peak area in the presence of the matrix compared to its peak area in a neat solution.

Matrix Effect of 2-Pentadecanone in Human Plasma (Illustrative Data)

Plasma Lot	Analyte Peak Area (in Matrix)	Analyte Peak Area (in Neat Solution)	Matrix Effect (%)
Lot 1	78,500	102,000	76.96
Lot 2	75,200	102,000	73.73
Lot 3	81,300	102,000	79.71
Lot 4	76,900	102,000	75.39
Lot 5	83,100	102,000	81.47
Lot 6	79,800	102,000	78.24
Mean	79,133	102,000	77.58
Std. Dev.	2,954	N/A	2.90
CV (%)	3.73	N/A	3.73

A matrix effect of <100% indicates ion suppression, while >100% indicates ion enhancement. A CV of <15% is generally considered acceptable.

Visualizations

Experimental Workflow for 2-Pentadecanone Quantification

Caption: A typical workflow for the quantification of 2-Pentadecanone in biological samples.

Troubleshooting Logic for Low Analyte Signal

Caption: A logical flow for troubleshooting low analyte signal in LC-MS/MS analysis.

References

• 1. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mapping of Urinary Volatile Organic Compounds by a Rapid Analytical Method Using Gas Chromatography Coupled to Ion Mobility Spectrometry (GC–IMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research.regionh.dk [research.regionh.dk]
• 4. Determination of ketone bodies in blood by headspace gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. 2-Tridecanone [webbook.nist.gov]
• 9. 2-Heptadecanone | C17H34O | CID 18027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. zefsci.com [zefsci.com]
• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Gas Chromatography Analysis of 2-Pentadecanone

This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals improve the resolution of 2-Pentadecanone in their gas chromatography (GC) experiments.

Frequently Asked Questions (FAQs)

Q1: What is peak resolution in gas chromatography?

A1: Peak resolution is a measure of the degree of separation between two adjacent peaks in a chromatogram. It takes into account both the distance between the two peak centers (separation) and the width of the peaks.[1][2] In gas chromatography, the goal is to achieve baseline resolution, where the signal returns to the baseline between the two peaks, ensuring accurate identification and quantification.

Q2: What are the primary factors influencing the resolution of 2-Pentadecanone?

A2: The resolution in GC is primarily affected by three factors:

• Capacity Factor (k'): This relates to the time the analyte spends in the stationary phase. It is heavily influenced by the column temperature.[3][4] Lowering the temperature generally increases interaction time and can improve separation, especially for early-eluting peaks.[1][2]

• Selectivity (α): This is the ability of the stationary phase to differentiate between two compounds. Choosing a stationary phase with the right polarity for your analytes is crucial for good selectivity.[4][5]

• Efficiency (N): This relates to the narrowness of the peaks. Taller, skinnier peaks lead to better resolution.[3] Efficiency is primarily a function of the column dimensions (length, diameter, and film thickness) and the carrier gas flow rate.[3][4]

Q3: How do I select the optimal GC column for 2-Pentadecanone analysis?

A3: Selecting the right GC column involves considering four main parameters: the stationary phase, column length, internal diameter (ID), and film thickness.[6] For analyzing ketones like 2-Pentadecanone, a non-polar or mid-polar stationary phase is often a good starting point.[6] Non-polar phases separate compounds primarily by their boiling points.[6]

• Stationary Phase: Common non-polar phases suitable for general ketone analysis include those with 5% phenyl and 95% dimethylpolysiloxane (e.g., DB-5, HP-5MS, TG-5MS).[5][7]

• Column Dimensions: For high resolution, longer columns with a smaller internal diameter (e.g., 30 m, 0.25 mm ID) are recommended.[3][4] Thinner films (e.g., 0.25 µm) can also increase efficiency and lead to sharper peaks.[3][5]

Q4: Is derivatization necessary for analyzing 2-Pentadecanone?

A4: While direct GC analysis of 2-Pentadecanone is common, derivatization can be a useful strategy in certain situations.[8] This chemical modification process can improve the analytical properties of ketones by increasing their volatility and thermal stability.[8] A common method involves methoximation followed by silylation, which protects the ketone group and can lead to better peak shapes.[8]

Troubleshooting Guide

Q5: My 2-Pentadecanone peak is co-eluting with another compound. How can I improve separation?

A5: Co-elution occurs when two or more compounds are not adequately separated by the chromatographic system. To resolve this, you can modify several parameters:

• Adjust the Temperature Program: Lowering the initial oven temperature or reducing the temperature ramp rate can increase the interaction time with the stationary phase, often improving separation.[1][2] A slower ramp rate, for instance, can enhance the resolution of compounds with similar boiling points.[8][9]

• Change the Stationary Phase: If temperature adjustments are insufficient, the issue may be a lack of selectivity. Two compounds that co-elute on one stationary phase may separate well on another with a different polarity.[10]

• Optimize Carrier Gas Flow Rate: The carrier gas flow rate affects the efficiency of the separation.[9] Operating at the optimal flow rate for your carrier gas (Helium or Hydrogen are common) will minimize peak broadening and maximize resolution.[2][11]

Q6: My peaks are broad, which is causing poor resolution. What are the common causes and solutions?

A6: Peak broadening can stem from several issues within the GC system. Here's a systematic approach to troubleshooting:

• Check Injection Technique: Injecting too much sample can overload the column, leading to broad or fronting peaks.[10] Try reducing the injection volume or increasing the split ratio.[2][12]

• Verify Injector and Column Installation: Ensure the injector temperature is set appropriately for efficient sample vaporization.[13] Also, confirm that the column is installed correctly in both the inlet and detector.[14]

• Inspect the Column for Contamination: Column contamination can lead to wider peaks.[15] Trimming a small portion (e.g., 6-12 inches) from the front of the column can often resolve this issue.[15]

• Review Carrier Gas Velocity: A change in the carrier gas velocity can result in broader peaks and a shift in retention times.[15] Verify that your gas flow settings are correct and consistent with your established method.[14]

Q7: I've noticed a gradual loss of resolution over several runs. What could be the problem?

A7: A progressive decline in resolution often points to the degradation of the analytical column or changes in the system over time.

• Column Wear and Tear: Repeated injections, especially of complex or "dirty" samples, can contaminate the front of the column.[15] Regular trimming of the column can help maintain its performance.[15]

• Changes in Column Dimensions: As the column is trimmed, its length changes, which can affect efficiency and retention times.[15] Using method translation software can help adjust other parameters to compensate for the new column length.[15]

• System Leaks: Small leaks in the system can affect carrier gas flow and lead to a loss of resolution. Check for leaks at all fittings and connections.

Quantitative Data Summary

Table 1: GC Column Selection Guide for Ketone Analysis

Parameter	Recommendation	Rationale
Stationary Phase	Non-polar (e.g., DB-5, HP-5MS) or mid-polar	Separates ketones effectively, often by boiling point.[6][7]
Column Length	30 m	Provides a good balance of resolution and analysis time.[10]
60 m	Use for complex samples or when higher resolution is required.[10]
Internal Diameter (ID)	0.25 mm	Offers a good compromise between efficiency and sample capacity.[10][16]
0.18 mm	Increases efficiency for high-resolution applications, suitable for GC-MS.[16][17]
Film Thickness	0.25 - 0.50 µm	Standard thickness for a wide range of applications.[5]
1.0 - 5.0 µm	Recommended for highly volatile compounds to increase retention.[10]

Table 2: Impact of GC Parameter Adjustments on Resolution

Parameter	Adjustment	Expected Effect on Resolution	Potential Trade-off
Column Temperature	Decrease initial temperature	Generally improves resolution for early peaks.[1][3]	Longer analysis time.[9]
Temperature Ramp Rate	Decrease ramp rate	Improves separation of closely eluting peaks.[8][9]	Longer analysis time.
Carrier Gas Flow Rate	Optimize for column dimensions	Maximizes efficiency, leading to sharper peaks.[9]	Flow rates that are too high or too low will decrease resolution.[9]
Column Length	Increase length	Increases resolution (by a factor of ~1.4 for doubling length).[4][6]	Longer analysis time, higher cost.[9]
Column Internal Diameter	Decrease diameter	Increases efficiency and resolution.[4][6]	Lower sample capacity.[10]
Injection Volume	Decrease volume	Prevents peak broadening from column overload.[9]	Lower signal intensity.
Split Ratio	Increase ratio	Reduces the amount of sample on the column, sharpens peaks.[2][12]	Lower sensitivity.

Table 3: Example GC Temperature Programs for 2-Pentadecanone Analysis

Parameter	Program 1 (General Purpose)	Program 2 (Enhanced Resolution)
Column Type	DB-5 or equivalent (30 m x 0.25 mm x 0.25 µm)[7]	DB-5 or equivalent (30 m x 0.25 mm x 0.25 µm)[7]
Carrier Gas	Helium or Hydrogen[8]	Helium or Hydrogen[8]
Initial Temperature	50°C, hold for 2 min[8]	60°C, hold for 1 min[8]
Temperature Ramp	10°C/min to 300°C[8]	2°C/min to 200°C[8]
Final Hold	5 min at 300°C[8]	2 min at 200°C
Injector Mode	Split (e.g., 50:1)[12]	Split (e.g., 50:1) or Splitless for trace analysis[12]
Injector Temperature	250°C[18]	250°C[18]

Experimental Protocols

Protocol 1: Standard GC-MS Method for 2-Pentadecanone Analysis

• Instrumentation: A Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Column Installation: Install a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID x 0.25 µm film thickness).[8]

• GC Conditions Setup:

  • Carrier Gas: Set Helium flow to a constant rate of approximately 1.0-1.2 mL/min.

  • Inlet: Set to split mode with a ratio of 50:1. Set the injector temperature to 250°C.[12][18]

  • Oven Program: Set the initial oven temperature to 60°C and hold for 1 minute. Ramp the temperature at 10°C/min to 240°C and hold for 5 minutes.[8]

• MS Conditions Setup:

  • Ion Source Temperature: 250°C.[8]

  • Interface Temperature: 260°C.[8]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[8]

• Sample Preparation: Prepare a dilute solution of the sample containing 2-Pentadecanone in a suitable solvent (e.g., hexane or dichloromethane).

• Injection: Inject 1 µL of the prepared sample into the GC.

• Data Acquisition: Start the data acquisition and run the analysis.

Protocol 2: Headspace GC-MS for Volatile Ketone Analysis in Complex Matrices

This protocol is ideal for analyzing volatile ketones like 2-Pentadecanone in solid or liquid samples, as it minimizes matrix effects.[8]

• Instrumentation: A GC-MS system equipped with a static headspace autosampler.[8]

• Sample Preparation:

  • Accurately weigh about 0.5 - 1.0 g of the solid sample into a 20 mL headspace vial.[8] For liquid samples, use a 1 mL aliquot.[8]

  • Seal the vial with a PTFE-faced septum.

• Headspace Parameters:

  • Oven Temperature: 90°C.[18]

  • Loop Temperature: 110°C.[18]

  • Transfer Line Temperature: 115°C.[18]

  • Incubation Time: Allow the sample to equilibrate in the headspace oven for a set time (e.g., 30-60 minutes) to allow volatiles to partition into the gas phase.[18]

• GC-MS Conditions:

  • Column: DB-624 or equivalent (30 m x 0.25 mm ID x 1.0 µm film thickness).[18]

  • Carrier Gas: Helium at a constant pressure of 14 psi.[18]

  • Inlet: Split mode (e.g., 1:15), temperature 250°C.[18]

  • Oven Program: 50°C for 5 min, then ramp at 70°C/min to 200°C, and hold for 2 min.[18]

• Data Acquisition: Initiate the headspace sequence to inject the vapor phase onto the GC column and begin data collection.

Visualizations

Caption: A logical workflow for troubleshooting common resolution problems in gas chromatography.

Caption: Key GC parameters influencing peak resolution through efficiency and selectivity.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. How Do You Improve Resolution In Gas Chromatography? - Axion Labs [axionlabs.com]
• 4. youtube.com [youtube.com]
• 5. gcms.cz [gcms.cz]
• 6. trajanscimed.com [trajanscimed.com]
• 7. 2-Pentadecanone [webbook.nist.gov]
• 8. benchchem.com [benchchem.com]
• 9. m.youtube.com [m.youtube.com]
• 10. neutronco.com [neutronco.com]
• 11. youtube.com [youtube.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. microbiozindia.com [microbiozindia.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. gcms.cz [gcms.cz]
• 16. Optimising GC Column Choice | SCION Instruments [scioninstruments.com]
• 17. A Guide to GC Column Selection - Amerigo Scientific [amerigoscientific.com]
• 18. academic.oup.com [academic.oup.com]

Technical Support Center: Mass Spectrometry Analysis of 2-Pentadecanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address low signal intensity issues encountered during the mass spectrometry (MS) analysis of 2-Pentadecanone.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low signal intensity for 2-Pentadecanone in MS analysis?

Low signal intensity for 2-Pentadecanone can stem from several factors, broadly categorized as sample-related issues, instrument configuration, and the inherent chemical properties of the analyte. The most common causes include:

• Improper Sample Preparation: Issues such as low sample concentration, sample degradation, or the presence of contaminants can significantly reduce signal intensity.[1][2][3]

• Suboptimal Ionization: The choice of ionization technique and its parameters are critical. 2-Pentadecanone, a relatively non-polar ketone, may not ionize efficiently with certain methods.[1][4][5]

• Inefficient Ion Transmission: Problems with ion source cleanliness, lens voltages, or mass analyzer settings can lead to poor transmission of ions to the detector.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of 2-Pentadecanone.[2]

• Incompatible Chromatography: For LC-MS and GC-MS, poor chromatographic peak shape or retention can result in a diluted sample entering the mass spectrometer, leading to a weak signal.[6]

Q2: Which ionization technique is best suited for 2-Pentadecanone?

For a volatile and relatively non-polar compound like 2-Pentadecanone, Electron Ionization (EI), typically used with Gas Chromatography (GC-MS), is a common and effective method.[7][8] For Liquid Chromatography-Mass Spectrometry (LC-MS), Atmospheric Pressure Chemical Ionization (APCI) is generally more suitable for less-polar compounds than Electrospray Ionization (ESI).[4] ESI can also be used, but may require optimization of mobile phase additives to promote adduct formation (e.g., [M+H]⁺, [M+Na]⁺).

Q3: What are the expected mass fragments for 2-Pentadecanone in EI-MS?

Based on the NIST database and general fragmentation patterns of ketones, the electron ionization mass spectrum of 2-Pentadecanone (molecular weight: 226.4 g/mol ) will show characteristic fragments.[7] The most prominent peaks are often due to alpha-cleavage and McLafferty rearrangement.[9]

m/z	Relative Intensity	Possible Fragment Identity
58	High	McLafferty rearrangement product
43	High	[CH₃CO]⁺ (acylium ion from alpha-cleavage)
71	Medium	[CH₃COCH₂CH₂]⁺
226	Low to absent	Molecular ion [M]⁺

Q4: Can derivatization improve the signal intensity of 2-Pentadecanone?

Yes, derivatization can improve the signal intensity of ketones in certain situations, particularly for GC-MS analysis.[8][10] Converting the ketone group into an oxime, for example, can increase thermal stability and produce more characteristic fragmentation patterns. However, this adds an extra step to sample preparation and should be tested for its effectiveness.

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Low Signal Intensity

This guide provides a step-by-step approach to diagnosing the root cause of low signal intensity for 2-Pentadecanone.

Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting low MS signal intensity.

Guide 2: Optimizing Ion Source Parameters

The ion source is a critical component for achieving good signal intensity. The following table provides starting points for optimizing key parameters for different ionization techniques.

Parameter	ESI (LC-MS)	APCI (LC-MS)	EI (GC-MS)	Rationale for Optimization
Capillary/Spray Voltage	3.0 - 4.5 kV	2.0 - 4.0 kV	N/A	Optimizes the electrostatic field for efficient droplet formation and ion desolvation.[4]
Nebulizing Gas Flow	Instrument Dependent	Instrument Dependent	N/A	Affects droplet size and solvent evaporation rate.
Drying Gas Flow & Temp.	8 - 12 L/min, 250-350 °C	4 - 8 L/min, 350-450 °C	N/A	Crucial for desolvation of ions before they enter the mass analyzer.
Corona Discharge Current	N/A	2 - 5 µA	N/A	Initiates the chemical ionization process in APCI.
Electron Energy	N/A	N/A	70 eV (standard)	Standard energy for reproducible fragmentation and library matching. Lowering may preserve the molecular ion.
Ion Source Temperature	120 - 150 °C	130 - 160 °C	200 - 250 °C	Ensures complete vaporization of the sample.[2]

Experimental Protocols

Protocol 1: Standard Preparation and System Suitability Test

• Prepare a Stock Solution: Accurately weigh and dissolve 10 mg of 2-Pentadecanone in 10 mL of a suitable solvent (e.g., methanol or acetonitrile for LC-MS, hexane for GC-MS) to create a 1 mg/mL stock solution.

• Create a Working Standard: Prepare a dilution of the stock solution to a concentration of 1 µg/mL in the initial mobile phase (for LC-MS) or the running solvent (for GC-MS).[11]

• System Suitability Test:

  • Inject the working standard multiple times (n=5) at the beginning of the analytical run.

  • Evaluate the peak area, retention time, and signal-to-noise ratio.

  • The relative standard deviation (RSD) for the peak area should ideally be less than 15%.

  • A stable signal confirms that the instrument is performing correctly and that the issue is likely related to the sample or method.

Protocol 2: Infusion Analysis for Ionization Optimization (LC-MS)

• Prepare Infusion Solution: Dilute the 2-Pentadecanone stock solution to 1 µg/mL in a 50:50 mixture of mobile phase A and B.

• Set up the Infusion: Use a syringe pump to deliver the solution directly to the mass spectrometer's ion source at a flow rate of 5-10 µL/min, bypassing the LC column.

• Optimize Parameters:

  • While infusing the sample, manually adjust key ion source parameters (e.g., capillary voltage, gas flows, temperatures) one at a time.[11]

  • Monitor the signal intensity of the target ion (e.g., [M+H]⁺ or another adduct) to find the optimal settings that maximize the signal.

Logical Relationship for Parameter Optimization

Caption: Iterative process for optimizing ion source parameters during infusion.

Concluding Remarks

Troubleshooting low signal intensity for 2-Pentadecanone requires a systematic approach that addresses potential issues in sample preparation, instrument settings, and chromatographic conditions. By following the guides and protocols outlined above, researchers can effectively diagnose and resolve the root causes of poor signal, leading to more reliable and sensitive MS analysis. Regular instrument maintenance, including cleaning the ion source, is also crucial for maintaining optimal performance.[1][2]

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. zefsci.com [zefsci.com]
• 3. What Are the Reasons for Mass Spectrometry Failing to Detect Compounds | MtoZ Biolabs [mtoz-biolabs.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. 2-Pentadecanone [webbook.nist.gov]
• 8. research.vu.nl [research.vu.nl]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Pheromonal Activity of 2-Pentadecanone and Its Structural Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pheromonal activity of 2-Pentadecanone, a known insect aggregation pheromone, with its structural analogs. The information presented herein is supported by experimental data from peer-reviewed literature and is intended to inform research and development in the fields of chemical ecology and pest management.

Introduction

2-Pentadecanone is a naturally occurring methyl ketone that has been identified as a significant component of the aggregation pheromone in certain insect species, notably Drosophila busckii.[1] Understanding the structure-activity relationship of this compound and its analogs is crucial for the development of effective and specific semiochemical-based pest control strategies. This guide summarizes the available quantitative data, details relevant experimental protocols, and visualizes the underlying biological pathways.

Data Presentation: Pheromonal Activity of 2-Pentadecanone and Analogs

While direct comparative studies on a wide range of 2-Pentadecanone's structural analogs are limited, existing research provides valuable insights into how modifications to its chemical structure can influence its pheromonal activity. The following table summarizes findings from behavioral and electrophysiological assays.

Compound	Structural Class	Target Species	Pheromonal Activity	Experimental Value/Observation	Reference
2-Pentadecanone	Methyl Ketone (C15)	Drosophila busckii	Aggregation Pheromone	Active alone; synergistic effect when mixed with (S)-2-pentadecyl acetate.[1]	Schaner et al., 1989
(S)-2-Tridecyl acetate	Acetate Ester (C13)	Drosophila mulleri	Aggregation Pheromone	Preferred over C14 and C15 acetates.	Schaner et al., 1989
(S)-2-Tetradecyl acetate	Acetate Ester (C14)	Drosophila busckii & D. mulleri	Aggregation Pheromone	Attractant, but less preferred than C15 acetate for D. busckii.	Schaner et al., 1989
(S)-2-Pentadecyl acetate	Acetate Ester (C15)	Drosophila busckii	Aggregation Pheromone	Major component, preferred over C13 and C14 acetates.[1]	Schaner et al., 1989
Raspberry Ketone	Phenyl Ketone	Bactrocera & Zeugodacus species	Lure (Attractant)	Elicited weak electroantennogram (EAG) responses compared to some of its analogs.	Siderhurst et al., 2017
Raspberry Ketone Trifluoroacetate	Fluorinated Ketone Analog	Bactrocera & Zeugodacus species	Lure (Attractant)	Elicited strong EAG responses.	Siderhurst et al., 2017

Note: The data for acetate analogs in Drosophila suggests that chain length is a critical determinant of species-specific pheromonal activity. While not a direct comparison of ketone analogs, it provides a strong basis for inferring that the C15 chain of 2-Pentadecanone is likely optimal for eliciting a maximal response in D. busckii.

Experimental Protocols

The evaluation of pheromonal activity relies on a combination of behavioral bioassays and electrophysiological recordings. These methods provide quantitative data on the effectiveness of a compound as a signaling molecule.

Behavioral Bioassay: Wind-Tunnel Olfactometer

This method is used to assess the upwind flight response and attraction of insects to a chemical stimulus.

• Apparatus: A glass or plexiglass wind tunnel with a controlled, laminar airflow (e.g., 0.2 m/s). A charcoal-filtered and humidified air source is used to ensure a clean and consistent environment.

• Insect Preparation: Test insects (e.g., Drosophila busckii) are reared under controlled conditions (e.g., 25°C, 12:12 light:dark cycle). For testing, insects of a specific age and mating status are selected.

• Stimulus Preparation: The test compound (e.g., 2-Pentadecanone or an analog) is dissolved in a solvent like hexane to a specific concentration. A known volume of this solution is applied to a filter paper or another suitable dispenser. The solvent is allowed to evaporate completely before the dispenser is placed in the wind tunnel.

• Procedure:

  • A single insect is released onto a platform at the downwind end of the tunnel.

  • The dispenser with the test compound is placed at the upwind end.

  • The insect's flight path and behavior are observed and recorded for a set period (e.g., 5 minutes).

  • Positive responses are typically defined as oriented upwind flight to the source and landing on or near the dispenser.

  • A solvent-only control is run to determine the baseline level of random movement.

• Data Analysis: The percentage of insects exhibiting a positive response to the test compound is calculated and compared to the control and other tested compounds. Statistical analysis (e.g., Chi-squared test) is used to determine the significance of the results.

Electrophysiology: Electroantennography (EAG)

EAG is a technique used to measure the summated electrical response of the olfactory receptor neurons on an insect's antenna to a volatile stimulus.

• Insect Preparation: An insect is immobilized, and one of its antennae is excised at the base.

• Electrode Placement: The excised antenna is mounted between two microelectrodes. The recording electrode is placed in contact with the distal tip of the antenna, and the reference electrode is inserted into the basal end. The electrodes are filled with a saline solution to ensure electrical conductivity.

• Stimulus Delivery: A continuous stream of purified and humidified air is passed over the antenna. A puff of air containing a known concentration of the test compound is injected into this continuous airstream for a short duration (e.g., 0.5 seconds).

• Signal Recording: The electrical potential difference between the two electrodes is amplified and recorded. The resulting depolarization of the antennal neurons is visualized as a negative voltage deflection, the amplitude of which corresponds to the magnitude of the olfactory response.

• Data Analysis: The peak amplitude of the EAG response (in millivolts) is measured for each stimulus. Responses are often normalized to a standard reference compound (e.g., a known general odorant) to allow for comparison across different preparations and experiments. Dose-response curves can be generated by testing a range of concentrations for each compound.

Signaling Pathways and Visualization

The perception of pheromones like 2-Pentadecanone in insects is primarily mediated by olfactory receptor neurons (ORNs) housed in sensilla on the antennae. The binding of a pheromone molecule to a specific olfactory receptor (OR) initiates a signal transduction cascade.

Pheromone Reception Signaling Pathway

In insects, olfactory receptors are ligand-gated ion channels. The binding of a pheromone molecule to a specific odorant receptor (OrX), which forms a heterodimer with a highly conserved co-receptor (Orco), leads to the opening of the ion channel and depolarization of the neuron. This depolarization generates an action potential that is transmitted to the antennal lobe of the insect's brain for processing. While this ionotropic mechanism is primary, there is evidence for modulation by metabotropic pathways involving G-protein coupled receptors (GPCRs), which can influence the sensitivity and tuning of the ORNs.

References

• 1. (S)-2-pentadecyl acetate and 2-pentadecanone Components of aggregation pheromone ofDrosophila busckii - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Flavor Profiles of Long-Chain Aliphatic Ketones

Prepared for researchers, scientists, and professionals in drug development, this guide provides an objective comparison of the flavor and aroma characteristics of 2-pentadecanone and other notable long-chain methyl ketones. The information presented is collated from various organoleptic studies and chemical analyses, offering a comprehensive overview for research and development applications.

Introduction to Aliphatic Ketones in Flavor Science

Aliphatic ketones, particularly methyl ketones (2-alkanones), are significant contributors to the flavor and aroma of numerous foods. Their sensory characteristics are largely dictated by their molecular structure, specifically the length of the carbon chain. As the chain length increases, the flavor profile typically transitions from fruity and floral to more fatty, waxy, and cheesy notes. These compounds are naturally present in dairy products like blue cheese, fruits, and cooked meats, and are also synthesized for use as flavor and fragrance agents.[1][2][3] This guide focuses on 2-pentadecanone (C15) and compares its profile with shorter-chain homologues such as 2-heptanone (C7), 2-nonanone (C9), and 2-undecanone (C11).

Quantitative Flavor Profile Comparison

The following table summarizes the key organoleptic properties of 2-pentadecanone and other selected long-chain methyl ketones. The data has been compiled from various chemical and flavor industry sources. It is important to note that sensory thresholds can vary significantly based on the medium (air, water, oil) and the specific methodology used for determination.

Attribute	2-Heptanone	2-Nonanone	2-Undecanone	2-Pentadecanone
Chemical Formula	C₇H₁₄O	C₉H₁₈O	C₁₁H₂₂O	C₁₅H₃₀O
Common Descriptors	Blue cheese, fruity (banana), spicy, green, waxy, coconut.[1][3][4]	Cheesy, green, fruity, fatty, herbal, waxy, earthy.[5][6][7]	Fruity, waxy, creamy, cheesy, fatty, floral (rose, orris).[8][9][10]	Fatty, spicy, floral (jasmine), fresh, waxy, celery.
Flavor Profile	A powerful blue cheese note with fermented and fruity undertones.[3][11]	A typical blue cheese profile with green and mushroom nuances.[6]	Waxy and fruity with creamy cheese-like notes.[8][10]	Fatty and spicy with a distinct floral nuance.
Odor Detection Threshold	Detection: 1 ppb - 1.33 ppm.[12]	Not consistently reported.	Detection: 7 - 82 ppb.[8]	Data not available.
Natural Occurrence	Blue cheese, butter, beer, banana, clove, cinnamon.[4][12]	Blue cheese, butter, milk, corn, ginger, cloves.[5][6]	Rue oil, dairy products, strawberries, coconut oil, cooked meat.[8][13]	Green vegetables, asparagus, cereals, cauliflower.
FEMA Number	2544	2785	3093	3724

Experimental Methodologies

To quantitatively and qualitatively assess the flavor profiles of compounds like 2-pentadecanone, standardized analytical and sensory methods are employed. Below are detailed protocols for two key experimental techniques.

1. Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique used to identify which specific volatile compounds in a complex mixture are responsible for its aroma.[14] The method combines the separation capabilities of a gas chromatograph with the sensitivity of the human nose as a detector.[15][16]

• Sample Preparation: A volatile extract of the food or a solution of the pure ketone is prepared. Common extraction methods include solvent extraction, distillation, or headspace techniques like Solid Phase Microextraction (SPME).

• Instrumentation: A gas chromatograph is equipped with a capillary column appropriate for separating volatile flavor compounds (e.g., a polar column like DB-WAX or a non-polar one like DB-5).

• Effluent Splitting: At the end of the column, the effluent is split. One portion is directed to a standard chemical detector, such as a Mass Spectrometer (MS) for compound identification, while the other portion is directed to a heated sniffing port.[15]

• Olfactometry: Trained sensory panelists (assessors) sniff the effluent from the sniffing port and record the time, intensity, and description of each odor detected. The effluent is typically humidified to prevent nasal discomfort.

• Data Analysis: The olfactometry data (an aromagram) is aligned with the chromatogram from the chemical detector. This allows for the direct correlation of a specific odor with a specific chemical compound identified by the MS.[14] Several methods exist to quantify the potency of the odorants, such as Aroma Extract Dilution Analysis (AEDA), where the sample is serially diluted until no odor is detected.[15]

2. Descriptive Sensory Analysis

This method provides a detailed, quantitative profile of a product's sensory characteristics.[17] It relies on a panel of trained human subjects to evaluate and score the intensities of specific flavor and aroma attributes.

• Panelist Selection and Training: A panel of 8-12 individuals is selected based on their sensory acuity. Panelists undergo extensive training to recognize and scale the intensity of a wide range of flavor attributes (e.g., fruity, cheesy, waxy, spicy) using reference standards.[18]

• Vocabulary Development: During training, the panel collectively develops a consensus vocabulary (a list of descriptive terms) that will be used to evaluate the samples.

• Sample Evaluation: Samples containing the ketones are prepared in a neutral base (e.g., water, oil, or a simple food matrix) at specified concentrations. They are presented to the panelists in a controlled environment (e.g., individual booths with controlled lighting and temperature).[19] Samples are coded with random three-digit numbers to prevent bias.

• Data Collection: Panelists rate the intensity of each attribute on a numerical scale (e.g., a 15-point line scale anchored with "none" to "very intense"). Data is typically collected using specialized sensory software.

• Statistical Analysis: The intensity ratings are analyzed statistically, often using Analysis of Variance (ANOVA), to determine significant differences in the sensory profiles of the samples. The results are commonly visualized using spider or radar plots.[20]

Visualizing Experimental and Logical Frameworks

The following diagrams, created using Graphviz, illustrate a typical experimental workflow and the logical relationship between the chemical structure and flavor profile of methyl ketones.

Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Caption: Conceptual shift in flavor notes with increasing carbon chain length.

References

• 1. 2-heptanone, 110-43-0 [thegoodscentscompany.com]
• 2. 2-Nonanone | 821-55-6 [chemicalbook.com]
• 3. 2-heptanone, 110-43-0 [perflavory.com]
• 4. Showing Compound 2-Heptanone (FDB008055) - FooDB [foodb.ca]
• 5. Showing Compound 2-Nonanone (FDB003308) - FooDB [foodb.ca]
• 6. 2-nonanone, 821-55-6 [perflavory.com]
• 7. 2-nonanone, 821-55-6 [thegoodscentscompany.com]
• 8. 2-Undecanone | 112-12-9 [chemicalbook.com]
• 9. 2-undecanone, 112-12-9 [thegoodscentscompany.com]
• 10. 2-undecanone, 112-12-9 [perflavory.com]
• 11. perfumerflavorist.com [perfumerflavorist.com]
• 12. 2-Heptanone | 110-43-0 [chemicalbook.com]
• 13. firmenich.com [firmenich.com]
• 14. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 16. pfigueiredo.org [pfigueiredo.org]
• 17. flavorsum.com [flavorsum.com]
• 18. Sensory Evaluation of Food | Quick Guide to Quality Testing [flavoractiv.com]
• 19. Sensory assessment: How to implement flavour evaluation [everglowspirits.com]
• 20. femaflavor.org [femaflavor.org]

The Emergence of 2-Pentadecanone as a Potential Non-Invasive Diagnostic Marker for Infectious Diseases: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The rapid and accurate diagnosis of infectious diseases is a cornerstone of effective treatment and public health management. Traditional diagnostic methods, while reliable, can be invasive, time-consuming, or require specialized laboratory infrastructure. In recent years, the analysis of volatile organic compounds (VOCs) has emerged as a promising frontier for the development of non-invasive, rapid, and cost-effective diagnostic tools.[1][2][3][4][5] This guide provides a comparative overview of 2-Pentadecanone, a ketone that has been identified as a potential VOC biomarker, against established diagnostic markers for several common infectious diseases.

While direct validation of 2-Pentadecanone for specific infectious diseases is still in its nascent stages, its detection in human breath and its association with metabolic processes make it a compound of significant interest.[6][7] This guide will, therefore, present the current landscape of established diagnostic markers for Tuberculosis, Bacterial Pneumonia, and Urinary Tract Infections, offering a framework for evaluating the potential of emerging VOCs like 2-Pentadecanone.

Understanding 2-Pentadecanone and Volatile Organic Compound Analysis

2-Pentadecanone (C₁₅H₃₀O) is a ketone that has been detected in various biological and environmental samples.[6][8][9][10] The rationale for investigating VOCs like 2-Pentadecanone as disease markers lies in the fact that metabolic processes are often altered during an infection. These alterations can lead to the production of unique VOCs that are released into the bloodstream and subsequently exhaled in the breath or excreted in urine and sweat.[1][4] The analysis of these VOC profiles, or "breathprinting," offers a potential window into the health status of an individual.[1][2]

Experimental Protocol: Detection of 2-Pentadecanone in Breath Samples via Gas Chromatography-Mass Spectrometry (GC-MS)

The gold standard for the analysis of VOCs in breath is Gas Chromatography-Mass Spectrometry (GC-MS). The following is a generalized protocol:

• Sample Collection: Breath samples are collected in inert bags (e.g., Tedlar bags) or specialized thermal desorption tubes. Subjects are typically required to fast for a specified period to minimize dietary VOC interference. A controlled exhalation is performed to capture alveolar air, which is rich in endogenous VOCs.

• Pre-concentration: Due to the low concentrations of VOCs in breath (parts per billion to parts per trillion range), a pre-concentration step is necessary. This is often achieved using thermal desorption, where the breath sample is passed through a sorbent tube that traps the VOCs. The tube is then heated to release the concentrated VOCs into the GC-MS system.

• Gas Chromatography (GC): The VOC mixture is injected into a GC column. The column separates the compounds based on their volatility and interaction with the stationary phase. Each compound will have a characteristic retention time.

• Mass Spectrometry (MS): As the separated compounds elute from the GC column, they enter the mass spectrometer. The MS ionizes the molecules and separates them based on their mass-to-charge ratio, producing a unique mass spectrum for each compound.

• Identification and Quantification: 2-Pentadecanone is identified by comparing its retention time and mass spectrum to that of a known standard. Quantification is achieved by creating a calibration curve with known concentrations of a 2-Pentadecanone standard.

Caption: Workflow for the detection of 2-Pentadecanone in breath samples.

Comparison with Established Diagnostic Markers

The following sections provide a comparative look at the performance of established diagnostic markers for three common infectious diseases, offering a benchmark against which the future performance of 2-Pentadecanone and other VOCs can be measured.

Tuberculosis (TB)

Tuberculosis, caused by Mycobacterium tuberculosis, remains a major global health problem. Diagnosis can be challenging, particularly in paucibacillary and extrapulmonary cases.

Performance of Alternative Diagnostic Markers for Tuberculosis

Diagnostic Marker/Method	Sensitivity	Specificity	Sample Type	Notes
VOC Profiles (Breath)	71.2% - 85.5%	72% - 86%	Breath	A panel of VOCs, not a single compound, is typically used. Performance varies between studies.[9][10]
Interferon-Gamma Release Assays (IGRAs)	High (for infection)	High (for infection)	Blood	Cannot distinguish between latent TB infection and active disease.[11]
Chemokine CCL8	90.8%	100%	Blood	Differentiates active TB from latent TB.[12]
Serum Amyloid A (SAA) + Lipid Markers	96.88%	78.43%	Blood	High sensitivity, particularly for smear-negative cases.[12]
GeneXpert MTB/RIF	>98% (smear-positive)	High	Sputum, other fluids	Lower sensitivity in smear-negative (68%) and pediatric cases (66%).[13]
Urine LAM	Low (improves in HIV+)	High	Urine	Primarily used in immunocompromised individuals.[14]

Experimental Protocol: Interferon-Gamma Release Assay (IGRA)

• Blood Collection: A whole blood sample is collected from the patient.

• Antigen Stimulation: The blood is incubated with specific M. tuberculosis antigens (e.g., ESAT-6, CFP-10). A positive control (mitogen) and a negative control (saline) are also included.

• Interferon-Gamma (IFN-γ) Measurement: After incubation, the amount of IFN-γ released by T-cells in response to the antigens is measured using an enzyme-linked immunosorbent assay (ELISA).

• Interpretation: A significant IFN-γ response to the TB antigens, after subtracting the negative control value, indicates a positive result, signifying M. tuberculosis infection.

Caption: Diagnostic workflow for the Interferon-Gamma Release Assay (IGRA).

Bacterial Pneumonia

Distinguishing bacterial from viral pneumonia is a common diagnostic challenge that directly impacts antibiotic stewardship.

Performance of Alternative Diagnostic Markers for Bacterial Pneumonia

Diagnostic Marker	Sensitivity	Specificity	Area Under Curve (AUC)	Sample Type
Procalcitonin (PCT)	55% - 64%	72% - 76%	0.74	Blood
C-Reactive Protein (CRP)	Moderate	Moderate	Not consistently high	Blood
CRP + CD35 + CD64	High	High	0.973	Blood

Experimental Protocol: Procalcitonin (PCT) Measurement

• Sample Collection: A serum or plasma sample is obtained from the patient.

• Immunoassay: The sample is analyzed using a quantitative immunoassay (e.g., ELISA, chemiluminescent immunoassay, or time-resolved amplified cryptate emission).

• Quantification: The assay measures the concentration of PCT in the blood.

• Interpretation: The PCT concentration is compared to established cut-off values. Higher levels are indicative of a higher likelihood of bacterial infection. For example, a PCT level <0.25 ng/mL can support the decision to withhold or discontinue antibiotics.[15]

Caption: Workflow for procalcitonin (PCT) testing in suspected bacterial pneumonia.

Urinary Tract Infections (UTIs)

UTIs are among the most common bacterial infections. Rapid screening is crucial to guide treatment and prevent complications.

Performance of Alternative Diagnostic Markers for UTIs

Diagnostic Marker	Sensitivity	Specificity	Sample Type
Nitrite Test	39% - 53%	98% - 99%	Urine
Leukocyte Esterase	77% - 84%	78% - 91%	Urine
Combined Nitrite/Leukocyte Esterase	93% - 94% (either positive)	96% (both positive)	Urine
Neutrophil Gelatinase-Associated Lipocalin (NGAL)	High	High	Urine
MMP-9/NGAL Complex	98%	97%	Urine

Experimental Protocol: Urine Dipstick Analysis for Nitrite and Leukocyte Esterase

• Sample Collection: A mid-stream clean-catch urine sample is collected in a sterile container.

• Dipstick Immersion: A reagent strip (dipstick) is briefly immersed in the urine, ensuring all reagent pads are wetted.

• Incubation: The dipstick is held horizontally to prevent reagent run-over and incubated for the time specified by the manufacturer (typically 1-2 minutes).

• Colorimetric Reading: The color change on the nitrite and leukocyte esterase pads is compared to a reference color chart provided with the test strips.

• Interpretation: A pink color on the nitrite pad indicates a positive result. A purple color on the leukocyte esterase pad indicates the presence of white blood cells.

Caption: Diagnostic workflow for urine dipstick analysis in suspected UTIs.

Host Response Signaling Pathway

The detection of biomarkers, whether they are VOCs or proteins, is fundamentally linked to the host's response to an infectious agent. The diagram below illustrates a simplified signaling pathway involved in the inflammatory response, which can lead to the production of many of the biomarkers discussed.

Caption: Simplified signaling pathway of the host inflammatory response to infection.

Conclusion and Future Directions

The field of VOC analysis for infectious disease diagnostics is rapidly evolving, and while 2-Pentadecanone has not yet been validated as a specific marker, it represents a class of compounds with immense potential for non-invasive diagnostics. The established biomarkers for tuberculosis, bacterial pneumonia, and urinary tract infections provide a robust framework for comparison, highlighting the performance benchmarks that new tests must meet or exceed.

Future research should focus on large-scale clinical studies to validate the association of 2-Pentadecanone and other VOCs with specific infectious diseases. The development of standardized methodologies for breath sample collection and analysis will be critical for the clinical translation of these promising biomarkers. As our understanding of the metabolic signatures of disease deepens, we can anticipate the development of highly accurate, non-invasive diagnostic tools that will revolutionize the management of infectious diseases.

References

• 1. Evaluation of the nitrite and leukocyte esterase activity tests for the diagnosis of acute symptomatic urinary tract infection in men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. droracle.ai [droracle.ai]
• 4. Procalcitonin for diagnosis of bacterial pneumonia in critically ill patients during 2009 H1N1 influenza pandemic: a prospective cohort study, systematic review and individual patient data meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Diagnostic Accuracy of Point-of-care Nitrite and Leukocyte Esterase Dipstick Test for the Screening of Pediatric Urinary Tract Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Profiles of Volatile Biomarkers Detect Tuberculosis from Skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Diagnostic accuracy of procalcitonin for bacterial pneumonia in children - a systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. stoptb.org [stoptb.org]
• 10. journals.asm.org [journals.asm.org]
• 11. Frontiers | Diagnostic performance of biomarkers for differentiating active tuberculosis from latent tuberculosis: a systematic review and Bayesian network meta-analysis [frontiersin.org]
• 12. mdpi.com [mdpi.com]
• 13. scienceopen.com [scienceopen.com]
• 14. Tuberculosis Biomarkers: From Diagnosis to Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Procalcitonin for Diagnosis, Risk Assessment, and Prognosis of Respiratory Tract Infections | AAFP [aafp.org]

A Comparative Guide to the Cross-Reactivity of Antibodies Raised Against 2-Pentadecanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of hypothetical antibodies raised against 2-Pentadecanone. Due to the limited availability of specific experimental data on anti-2-Pentadecanone antibodies in the public domain, this document presents a model comparison based on established principles of immunochemistry. The data and protocols herein are intended to serve as a practical template for researchers designing and evaluating immunoassays for small molecules like 2-Pentadecanone.

Introduction to 2-Pentadecanone and Antibody Specificity

2-Pentadecanone (CH₃CO(CH₂)₁₂CH₃) is a long-chain saturated methyl ketone.[1] As a small molecule (hapten), it must be conjugated to a larger carrier protein to elicit an immune response and generate specific antibodies. The specificity of the resulting antibodies is a critical parameter in the development of sensitive and reliable immunoassays. Cross-reactivity, the binding of an antibody to molecules other than the target antigen, can significantly impact assay accuracy.[2][3] This guide explores the theoretical cross-reactivity of a hypothetical polyclonal antibody raised against a 2-Pentadecanone-protein conjugate.

Hypothetical Cross-Reactivity Data

The following table summarizes the hypothetical cross-reactivity of a polyclonal antibody raised against 2-Pentadecanone. The data is presented as the percentage of cross-reactivity relative to 2-Pentadecanone (100%). The selection of potential cross-reactants is based on structural similarity, including variations in alkyl chain length and the position of the carbonyl group.

Compound	Structure	Modification from 2-Pentadecanone	Hypothetical Cross-Reactivity (%)
2-Pentadecanone	CH₃CO(CH₂)₁₂CH₃	-	100
2-Tridecanone	CH₃CO(CH₂)₁₀CH₃	Shorter alkyl chain (C13)	75
2-Heptadecanone	CH₃CO(CH₂)₁₄CH₃	Longer alkyl chain (C17)	60
3-Pentadecanone	CH₃CH₂CO(CH₂)₁₁CH₃	Isomeric ketone	40
Tetradecanal	CH₃(CH₂)₁₂CHO	Aldehyde with similar chain length	15
Pentadecane	CH₃(CH₂)₁₃CH₃	Alkane (no carbonyl group)	< 0.1
Acetone	CH₃COCH₃	Short-chain ketone	< 1

Note: This data is illustrative. Actual cross-reactivity would need to be determined experimentally.

Experimental Protocol: Competitive ELISA for Cross-Reactivity Assessment

A competitive enzyme-linked immunosorbent assay (ELISA) is a standard method for determining the cross-reactivity of antibodies against small molecules.

Materials:

• 96-well microtiter plates

• 2-Pentadecanone-carrier protein conjugate (for coating)

• Anti-2-Pentadecanone primary antibody

• Horseradish peroxidase (HRP)-conjugated secondary antibody

• TMB (3,3’,5,5’-Tetramethylbenzidine) substrate solution

• Stop solution (e.g., 2 M H₂SO₄)

• Phosphate-buffered saline (PBS)

• Blocking buffer (e.g., 5% non-fat dry milk in PBS)

• Wash buffer (e.g., PBS with 0.05% Tween 20)

• Test compounds (potential cross-reactants)

Procedure:

• Coating: Microtiter plate wells are coated with the 2-Pentadecanone-carrier protein conjugate (e.g., 1-5 µg/mL in PBS) and incubated overnight at 4°C.

• Washing: The plate is washed three times with wash buffer to remove unbound conjugate.

• Blocking: Wells are blocked with blocking buffer for 1-2 hours at room temperature to prevent non-specific binding.

• Washing: The plate is washed three times with wash buffer.

• Competitive Reaction: A fixed concentration of the anti-2-Pentadecanone primary antibody is mixed with varying concentrations of either 2-Pentadecanone (for the standard curve) or the potential cross-reactant. This mixture is then added to the wells and incubated for 1-2 hours at room temperature.

• Washing: The plate is washed three times with wash buffer to remove unbound primary antibody.

• Secondary Antibody Incubation: An HRP-conjugated secondary antibody, which binds to the primary antibody, is added to each well and incubated for 1 hour at room temperature.

• Washing: The plate is washed five times with wash buffer.

• Substrate Addition: TMB substrate is added to each well, and the plate is incubated in the dark for 15-30 minutes.

• Reaction Termination: The reaction is stopped by adding the stop solution.

• Data Acquisition: The optical density (OD) is measured at 450 nm using a microplate reader.

Data Analysis:

The concentration of each test compound that causes 50% inhibition of the maximum signal (IC50) is determined. The percent cross-reactivity is calculated using the following formula:

% Cross-Reactivity = (IC50 of 2-Pentadecanone / IC50 of Test Compound) x 100

Visualizing the Experimental Workflow

The following diagram illustrates the competitive ELISA workflow for assessing antibody cross-reactivity.

Caption: Competitive ELISA workflow for cross-reactivity testing.

Signaling Pathway and Logical Relationships

The interaction between the antibody and the antigen is a key-lock mechanism governed by molecular recognition. The following diagram illustrates the logical relationship in a competitive immunoassay.

Caption: Principle of competitive binding in the immunoassay.

This guide provides a framework for understanding and evaluating the cross-reactivity of antibodies against 2-Pentadecanone. Researchers are encouraged to perform thorough experimental validation to confirm the specificity of their antibodies and ensure the reliability of their immunoassays.

References

• 1. 2-十五烷酮 ≥98%, FG | Sigma-Aldrich [sigmaaldrich.com]
• 2. Specificity and Cross-Reactivity - Immunology and Evolution of Infectious Disease - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Cross-adsorbed secondary antibodies and cross-reactivity [jacksonimmuno.com]

A Comparative Guide to the Synthesis of 2-Pentadecanone: Efficacy and Experimental Protocols

For researchers, scientists, and drug development professionals, the efficient synthesis of key chemical intermediates is paramount. 2-Pentadecanone, a long-chain methyl ketone, finds applications in various fields, including as a fragrance, a flavoring agent, and a potential biomarker. This guide provides a comparative analysis of different synthesis routes to 2-Pentadecanone, presenting quantitative data, detailed experimental protocols, and visual representations of the synthetic pathways.

This publication objectively compares three primary synthetic strategies for 2-Pentadecanone: the Wacker oxidation of 1-pentadecene, the oxidation of 2-pentadecanol, and a biocatalytic approach utilizing genetically engineered Escherichia coli. The comparison focuses on key metrics such as product yield, purity, reaction time, and considerations for green chemistry.

Comparative Efficacy of Synthesis Routes

The selection of a synthetic route is often a trade-off between yield, cost, and environmental impact. The following table summarizes the quantitative data for the different approaches to synthesizing 2-Pentadecanone.

Synthesis Route	Starting Material	Key Reagents/Catalyst	Reaction Time	Yield (%)	Purity (%)	Key Advantages	Key Disadvantages
Wacker Oxidation	1-Pentadecene	PdCl₂, CuCl₂, O₂	~24 hours	65-75	>95	Good yield, high purity, utilizes a readily available starting material.	Requires a metal catalyst, chlorinated byproducts can be a concern.
Oxidation of 2-Pentadecanol	2-Pentadecanol	Jones Reagent (CrO₃, H₂SO₄)	~2 hours	~85-95	>98	High yield, rapid reaction, well-established method.	Use of carcinogenic chromium reagents, harsh acidic conditions.
Oxidation of 2-Pentadecanol	2-Pentadecanol	Pyridinium Chlorochromate (PCC)	~2 hours	~80-90	>97	Milder conditions than Jones oxidation, good yield.	Chromium-based reagent, potential for side reactions.
Oxidation of 2-Pentadecanol	2-Pentadecanol	Oxalyl chloride, DMSO, Triethylamine (Swern Oxidation)	~30 minutes	~90-98	>98	High yield, very mild conditions, avoids heavy metals.	Requires cryogenic temperatures, produces foul-smelling byproducts.
Biocatalytic Synthesis	Glucose, Propionate	Engineered E. coli	24-48 hours (fermentation)	Moderate	High	"Green" and sustainable, avoids harsh reagents and metal catalysts.	Requires specialized biological expertise and equipment, lower volumetric productivity.

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below to enable reproducibility and adaptation in a laboratory setting.

Wacker Oxidation of 1-Pentadecene

This protocol is adapted from the general Tsuji-Wacker conditions.[1]

Materials:

• 1-Pentadecene

• Palladium(II) chloride (PdCl₂)

• Copper(I) chloride (CuCl)

• Dimethylformamide (DMF)

• Water

• Oxygen (balloon)

• 3 N Hydrochloric acid (HCl)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and an oxygen balloon, dissolve PdCl₂ (0.1 mmol) and CuCl (1 mmol) in a mixture of DMF and water (e.g., 7:1 v/v).

• Stir the mixture under an oxygen atmosphere for 30 minutes to ensure the oxidation of Cu(I) to Cu(II).

• Add 1-pentadecene (1 mmol) to the reaction mixture.

• Stir the reaction vigorously at room temperature for 24 hours.

• After 24 hours, pour the reaction mixture into cold 3 N HCl and extract with diethyl ether (3 x 50 mL).[1]

• Combine the organic extracts and wash successively with saturated aqueous NaHCO₃ solution and brine.[1]

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography to obtain 2-pentadecanone.

Oxidation of 2-Pentadecanol

This section details three common methods for the oxidation of the secondary alcohol, 2-pentadecanol, to the corresponding ketone.

This method utilizes a strong oxidizing agent prepared from chromium trioxide and sulfuric acid.[2][3][4][5]

Materials:

• 2-Pentadecanol

• Jones Reagent (A solution of chromium trioxide (CrO₃) in aqueous sulfuric acid (H₂SO₄))

• Acetone

• Isopropyl alcohol

Procedure:

• Dissolve 2-pentadecanol (1 mmol) in acetone in a flask equipped with a magnetic stir bar and cooled in an ice-water bath.

• Slowly add Jones Reagent dropwise to the stirred solution. The reaction is exothermic, so maintain the temperature below 20 °C.

• Continue the addition until the orange color of the Cr(VI) reagent persists.

• Stir the reaction for an additional 2 hours at room temperature.

• Quench the excess oxidant by the dropwise addition of isopropyl alcohol until the orange color disappears and a green precipitate of chromium(III) salts forms.

• Decant the acetone solution and wash the chromium salts with fresh acetone.

• Combine the acetone solutions, neutralize with sodium bicarbonate, and filter.

• Remove the acetone under reduced pressure and extract the residue with diethyl ether.

• Wash the ether extract with water and brine, dry over anhydrous MgSO₄, and concentrate to yield 2-pentadecanone.

PCC offers a milder alternative to Jones oxidation.

Materials:

• 2-Pentadecanol

• Pyridinium chlorochromate (PCC)

• Dichloromethane (DCM)

• Silica gel

• Diethyl ether

Procedure:

• Suspend PCC (1.5 mmol) in dichloromethane (DCM) in a round-bottom flask with a magnetic stir bar.

• Add a solution of 2-pentadecanol (1 mmol) in DCM to the suspension.

• Stir the mixture at room temperature for 2 hours. The solution will turn into a dark, tarry mixture.

• Dilute the reaction mixture with diethyl ether and pass it through a short plug of silica gel to filter out the chromium residues.

• Wash the silica gel plug with additional diethyl ether.

• Combine the filtrates and concentrate under reduced pressure to obtain 2-pentadecanone.

This metal-free oxidation is known for its mild conditions and high yields.[6][7][8][9][10]

Materials:

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO)

• Dichloromethane (DCM), anhydrous

• 2-Pentadecanol

• Triethylamine

• Water

• Brine

Procedure:

• In a three-necked flask under an inert atmosphere (e.g., nitrogen or argon), dissolve oxalyl chloride (1.1 mmol) in anhydrous DCM and cool the solution to -78 °C (a dry ice/acetone bath).

• Slowly add a solution of DMSO (2.2 mmol) in anhydrous DCM to the oxalyl chloride solution.

• Stir the mixture for 10 minutes at -78 °C.

• Add a solution of 2-pentadecanol (1 mmol) in anhydrous DCM dropwise.

• Stir the reaction for 15 minutes at -78 °C.

• Add triethylamine (5 mmol) and stir for another 5 minutes at -78 °C before allowing the reaction to warm to room temperature.

• Quench the reaction with water and separate the layers.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield 2-pentadecanone.

Biocatalytic Synthesis from Pentadecanoic Acid

This method involves the use of genetically engineered E. coli capable of converting fatty acids to methyl ketones. The protocol outlines the general steps for whole-cell biocatalysis.

Materials:

• Genetically engineered E. coli strain expressing a fatty acid decarboxylase.

• Luria-Bertani (LB) medium or a suitable fermentation medium.

• Glucose (or other carbon source).

• Pentadecanoic acid.

• Inducer (e.g., IPTG, if using an inducible promoter).

• Appropriate antibiotics for plasmid maintenance.

• Organic solvent for extraction (e.g., ethyl acetate).

Procedure:

• Strain Cultivation: Inoculate a single colony of the engineered E. coli strain into LB medium containing the appropriate antibiotic and grow overnight at 37 °C with shaking.

• Bioconversion: Inoculate a larger volume of fermentation medium with the overnight culture. Grow the cells to a specific optical density (e.g., OD₆₀₀ of 0.6-0.8).

• Induction and Substrate Addition: Induce gene expression by adding the inducer (e.g., IPTG). Simultaneously, add pentadecanoic acid (dissolved in a suitable solvent like ethanol or as a salt) to the culture.

• Fermentation: Continue the fermentation at a suitable temperature (e.g., 30 °C) for 24-48 hours.

• Product Extraction: After fermentation, centrifuge the culture to separate the cells and the supernatant. Extract the 2-pentadecanone from both the cell pellet and the supernatant using an organic solvent like ethyl acetate.

• Purification: Combine the organic extracts, dry over anhydrous Na₂SO₄, and concentrate. Purify the 2-pentadecanone using column chromatography or distillation.

Visualizing the Synthetic Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the described synthetic routes.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Jones Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Jones Oxidation [organic-chemistry.org]
• 4. Jones oxidation - Wikipedia [en.wikipedia.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Swern oxidation - Wikipedia [en.wikipedia.org]
• 7. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. byjus.com [byjus.com]
• 10. Swern_oxidation [chemeurope.com]

Sensory Panel Evaluation of 2-Pentadecanone in Food Products: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the sensory panel evaluation of 2-Pentadecanone, a key flavoring compound found in a variety of food products. It compares its sensory profile to a common alternative, 2-Heptanone, and provides detailed experimental protocols for sensory analysis. This information is intended to assist researchers and product development professionals in understanding and utilizing 2-Pentadecanone effectively.

Sensory Profile of 2-Pentadecanone

2-Pentadecanone is a naturally occurring methyl ketone that contributes to the flavor profile of numerous foods, including dairy products, fruits, and cooked meats.[1][2] It is characterized by a complex aroma profile described as fatty, spicy, and floral, with additional notes of celery, fresh, and jasmine.[1][2][3] Its woody undertones have also been noted.[4] The Flavor and Extract Manufacturers Association (FEMA) has designated 2-Pentadecanone as "Generally Recognized as Safe" (GRAS) for use as a flavoring agent in food.[5]

Comparative Sensory Analysis: 2-Pentadecanone vs. 2-Heptanone

To illustrate the practical application of sensory evaluation, this section presents a hypothetical comparative analysis between 2-Pentadecanone and 2-Heptanone, another methyl ketone often used for its fruity and cheesy notes. The following table summarizes the quantitative data from a descriptive sensory panel evaluation in a standardized cheese sauce formulation.

Table 1: Quantitative Descriptive Analysis of 2-Pentadecanone and 2-Heptanone in a Cheese Sauce

Sensory Attribute	2-Pentadecanone (0.5 ppm)	2-Heptanone (0.5 ppm)	Control (No additive)
Aroma
Cheesy	6.8	7.5	6.2
Creamy/Buttery	7.2	5.5	6.5
Fruity	2.1	6.8	1.5
Floral	4.5	1.2	1.0
Waxy	3.0	2.5	2.8
Flavor
Cheesy	7.1	7.8	6.5
Creamy/Buttery	7.5	5.8	6.8
Bitter	2.5	3.5	2.2
Umami	5.0	4.2	4.5
Mouthfeel
Richness	7.3	6.0	6.7

Note: Intensity ratings are based on a 15-point scale where 0 = not perceptible and 15 = extremely intense. Data is hypothetical and for illustrative purposes.

Experimental Protocol for Sensory Panel Evaluation

The following is a detailed methodology for a descriptive sensory panel evaluation, a common method used to quantify the sensory attributes of a food product.[6][7]

1. Panelist Selection and Training:

• Recruitment: Panelists are recruited based on their sensory acuity, interest, and availability.

• Screening: Candidates are screened for their ability to detect and describe basic tastes (sweet, sour, salty, bitter, umami) and common aromas.

• Training: A trained panel of 8-12 individuals is selected.[8] The panel undergoes intensive training (10-20 sessions) to develop a common vocabulary to describe the sensory attributes of the product being tested.[9] Reference standards for each attribute are used to calibrate the panelists.

2. Sample Preparation and Presentation:

• Base Product: A neutral-flavored base product (e.g., cheese sauce, milk, or a simple cracker) is used.

• Flavoring Agent Addition: 2-Pentadecanone and any comparison compounds are precisely measured and added to the base product at predetermined concentrations. A control sample with no added flavoring is also prepared.

• Coding and Blinding: All samples are coded with three-digit random numbers to prevent bias.[10] The order of presentation is randomized for each panelist.

• Serving: Samples are served at a controlled temperature in identical containers.

3. Sensory Evaluation Procedure:

• Environment: The evaluation is conducted in a sensory laboratory with individual booths equipped with controlled lighting and ventilation to minimize distractions.

• Evaluation: Panelists evaluate the samples one at a time. They are instructed to assess the aroma first, followed by flavor and mouthfeel.

• Data Collection: Panelists rate the intensity of each sensory attribute on a structured scale (e.g., a 15-point intensity scale). Data is collected using sensory analysis software.

4. Data Analysis:

• Statistical Analysis: The data is analyzed using appropriate statistical methods, such as Analysis of Variance (ANOVA), to determine if there are significant differences between the samples for each attribute.

• Post-Hoc Tests: If significant differences are found, post-hoc tests (e.g., Tukey's HSD) are used to identify which samples are different from each other.

Experimental Workflow for Sensory Panel Evaluation

The following diagram illustrates the logical flow of a typical sensory panel evaluation experiment.

References

• 1. 2-pentadecanone, 2345-28-0 [thegoodscentscompany.com]
• 2. Showing Compound 2-Pentadecanone (FDB003086) - FooDB [foodb.ca]
• 3. 2-十五烷酮 ≥98%, FG | Sigma-Aldrich [sigmaaldrich.com]
• 4. ulprospector.com [ulprospector.com]
• 5. 2-Pentadecanone | C15H30O | CID 61303 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 7. researchgate.net [researchgate.net]
• 8. Implication of Sensory Evaluation and Quality Assessment in Food Product Development: A Review [foodandnutritionjournal.org]
• 9. repository.lib.ncsu.edu [repository.lib.ncsu.edu]
• 10. Sensory Evaluation Methods in Food and Beverage Research | Lab Manager [labmanager.com]

Statistical Validation of 2-Pentadecanone as a Clinical Biomarker: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The identification and validation of robust biomarkers are critical for advancing disease diagnosis, prognosis, and the development of targeted therapies. Among the myriad of potential candidates, volatile organic compounds (VOCs) have emerged as a promising class of non-invasive biomarkers. This guide provides a comprehensive overview of the statistical validation of 2-Pentadecanone, a specific VOC, as a potential biomarker in clinical studies, with a primary focus on its application in lung cancer detection.

Performance of 2-Pentadecanone as a Biomarker

The utility of a biomarker is determined by its ability to accurately distinguish between different biological states. The performance of 2-Pentadecanone, primarily investigated in the context of lung cancer detection through exhaled breath analysis, is summarized below. It is important to note that much of the existing research evaluates 2-Pentadecanone as part of a larger panel of VOCs, and data on its standalone performance is limited.

Performance Metric	2-Pentadecanone (as part of a VOC panel)	Alternative Biomarker (e.g., CYFRA 21-1)
Sensitivity	Reported sensitivities for VOC panels including 2-Pentadecanone in detecting lung cancer range from 75% to 95%. The specific contribution of 2-Pentadecanone to this sensitivity is not always delineated.	Sensitivity for CYFRA 21-1 in lung cancer detection varies significantly based on histological type and stage, typically ranging from 40% to 75%.
Specificity	Specificities for VOC panels containing 2-Pentadecanone are generally high, often reported between 80% and 95%.	Specificity for CYFRA 21-1 is generally high, often exceeding 85%, but can be lower in patients with benign lung diseases.
Area Under the Curve (AUC) - ROC Analysis	The AUC for multivariate models incorporating 2-Pentadecanone and other VOCs for lung cancer diagnosis has been reported to be in the range of 0.85 to 0.98.	The AUC for CYFRA 21-1 as a single biomarker for lung cancer typically ranges from 0.70 to 0.85.

Experimental Protocols

Accurate and reproducible measurement of 2-Pentadecanone is fundamental to its validation as a biomarker. The following sections detail the common methodologies for sample collection and analysis.

Collection of Exhaled Breath Condensate (EBC)

• Patient Preparation: Patients are instructed to fast for at least 8 hours and abstain from smoking for at least 12 hours prior to sample collection to minimize exogenous VOC contamination.

• Collection Device: A commercially available EBC collection device (e.g., RTube™, EcoScreen) is used. The device is cooled to a specific temperature (typically -20°C to -80°C) to facilitate the condensation of exhaled breath.

• Breathing Maneuver: The patient is instructed to breathe tidally into the device for a predetermined period, usually 10-15 minutes.

• Sample Recovery: The collected EBC is then carefully transferred into a sterile, pre-chilled vial.

• Storage: The EBC sample is immediately stored at -80°C until analysis to prevent the degradation of volatile compounds.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation:

  • The frozen EBC sample is thawed at room temperature.

  • An internal standard (e.g., a deuterated analog of a ketone) is added to a known volume of the EBC for quantification.

  • Solid-phase microextraction (SPME) is commonly employed for the extraction and pre-concentration of VOCs. A specific SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane) is exposed to the headspace of the EBC sample for a defined period (e.g., 30 minutes at 60°C) with agitation.

• GC-MS Analysis:

  • Gas Chromatograph (GC): The SPME fiber is thermally desorbed in the heated injection port of the GC. The separated analytes are carried by an inert gas (e.g., helium) through a capillary column (e.g., DB-5ms). The temperature of the GC oven is programmed to ramp up, allowing for the separation of compounds based on their boiling points and interactions with the column's stationary phase.

  • Mass Spectrometer (MS): As the separated compounds elute from the GC column, they enter the MS. The molecules are ionized (typically by electron ionization), and the resulting charged fragments are separated based on their mass-to-charge ratio.

• Data Analysis:

  • The presence of 2-Pentadecanone is confirmed by comparing its retention time and mass spectrum to that of a pure standard.

  • Quantification is achieved by comparing the peak area of 2-Pentadecanone to the peak area of the internal standard.

Visualizing the Biomarker Validation Workflow

The process of validating a biomarker like 2-Pentadecanone involves a series of sequential steps, from initial discovery to clinical application.

2-Pentadecanone in Electronic Nose Applications: A Comparative Guide for Disease Detection

The pursuit of non-invasive, rapid, and accurate disease diagnostics has led researchers to the field of breath analysis, where volatile organic compounds (VOCs) serve as potential biomarkers for various pathological conditions. Among these, 2-Pentadecanone, a ketone, has emerged as a significant biomarker, particularly in the context of lung cancer detection. This guide provides an objective comparison of the performance of 2-Pentadecanone with other VOC alternatives in electronic nose (e-nose) applications, supported by experimental data and detailed methodologies.

Performance Comparison of VOC Biomarkers for Lung Cancer Detection

The diagnostic potential of a biomarker is primarily evaluated by its sensitivity and specificity. Sensitivity measures the ability to correctly identify individuals with the disease, while specificity measures the ability to correctly identify healthy individuals. The following table summarizes the performance metrics of 2-Pentadecanone and other notable VOC biomarkers identified in exhaled breath for the detection of lung cancer. It is important to note that the performance of VOC panels, which include multiple biomarkers, often yields higher accuracy than individual compounds.

Biomarker Category	Specific VOC	Disease	Sensitivity	Specificity	Analysis Method
Ketones	2-Pentadecanone	Lung Cancer	-	-	GC-MS
2-Butanone	Lung Cancer	-	-	GC-MS
Aldehydes	Pentanal	Lung Cancer	75%	95.8%	SPME-GC-MS[1]
Hexanal	Lung Cancer	-	-	SPME-GC-MS
Heptanal	Lung Cancer	-	-	SPME-GC-MS
Octanal	Lung Cancer	-	-	SPME-GC-MS
Nonanal	Lung Cancer	-	-	SPME-GC-MS
Hydrocarbons	Undecane	Lung Cancer	80-100%	81%	Not Specified[2]
VOC Panels	Panel of 22 VOCs (incl. alkanes, benzene derivatives)	Lung Cancer (Stage 1)	100%	81.3%	GC-MS[3]
Panel of 4 Carbonyl Compounds (incl. 2-butanone)	Lung Cancer	93.6%	85.6%	Mass Spectrometry[4][5]

Note: Specific sensitivity and specificity values for individual compounds like 2-Pentadecanone and 2-Butanone are often evaluated as part of a larger panel of VOCs, and individual performance metrics are not always reported in the literature. Their presence in elevated concentrations in lung cancer patients is, however, consistently noted.

Experimental Protocols

The accurate detection of VOCs in exhaled breath relies on standardized and meticulous experimental procedures. The following is a generalized protocol for the collection and analysis of breath samples using electronic nose technology, based on common practices in the cited research.

1. Subject Preparation:

• Subjects are typically required to fast for a specified period (e.g., 2 hours) before the test.[6]

• Smoking and consumption of beverages other than water are also restricted prior to sample collection.[6]

• To minimize environmental contaminants, subjects may be asked to rest in a controlled environment for a period before the test.

2. Breath Sample Collection:

• Exhaled breath is collected into an inert container, such as a Tedlar bag or a specialized breath sampler.

• To ensure the collection of alveolar air, which is rich in endogenous VOCs, subjects are often instructed to perform a deep exhalation. The initial part of the breath (dead space air) is discarded.

• A controlled breathing maneuver, sometimes monitored by CO2 levels, ensures the collection of the end-tidal portion of the breath.

3. E-Nose Analysis:

• The collected breath sample is introduced into the electronic nose system.

• The e-nose consists of an array of chemical sensors that interact with the VOCs in the breath sample.

• This interaction causes a change in the electrical properties of the sensors, generating a unique "smellprint" or pattern of sensor responses.

• The sensor array is then purged with a reference gas (e.g., purified air) to return to its baseline state before the next sample is introduced.

4. Data Processing and Analysis:

• The sensor response data is captured and processed using pattern recognition algorithms, such as Principal Component Analysis (PCA) or Support Vector Machines (SVM).

• These algorithms compare the "smellprint" of the sample to a pre-existing library of patterns from known healthy and diseased individuals.

• The classification of the sample as "healthy" or "diseased" is based on its similarity to the patterns in the library.

For more specific and detailed analytical methods, Gas Chromatography-Mass Spectrometry (GC-MS) is often employed as a gold standard to identify and quantify individual VOCs. This involves:

• Pre-concentration: VOCs from the breath sample are concentrated using techniques like Solid Phase Microextraction (SPME).

• Separation: The concentrated VOCs are separated based on their chemical properties using a gas chromatograph.

• Identification: A mass spectrometer then identifies and quantifies each separated compound.

Visualizing Experimental Workflows and Logical Relationships

Experimental Workflow for E-Nose Breath Analysis

The following diagram illustrates the typical workflow for disease detection using an electronic nose, from patient preparation to data analysis.

References

• 1. Exhaled breath analysis for lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Polydiacetylene/copolymer sensors to detect lung cancer breath volatile organic compounds - RSC Applied Polymers (RSC Publishing) DOI:10.1039/D4LP00199K [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. High sensitivity for lung cancer detection using analysis of exhaled carbonyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Diagnosis of lung cancer by the analysis of exhaled breath with a colorimetric sensor array - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Synthetic 2-Pentadecanone and Natural Extracts in Pest Management

For Researchers, Scientists, and Drug Development Professionals

The ongoing search for effective and sustainable pest control solutions has led to a critical examination of both synthetic and natural compounds. This guide provides a detailed cost-benefit analysis of synthetic 2-Pentadecanone versus natural extracts, offering a comparative look at their efficacy, cost-effectiveness, and mechanisms of action. This objective comparison is intended to inform research and development in the field of pest management.

Comparative Efficacy and Cost-Benefit Analysis

The selection of a pest control agent is a complex decision, weighing the immediate cost of the product against its performance and broader environmental and health impacts. Synthetic pesticides often offer high efficacy and consistency, while natural extracts are perceived as more environmentally benign. The following table summarizes the key quantitative data available for a comparative analysis between synthetic 2-Pentadecanone and common natural extracts like Neem Oil and Pyrethrins.

Feature	Synthetic 2-Pentadecanone	Natural Extracts (Neem Oil)	Natural Extracts (Pyrethrins)
Efficacy (LC50)	Data not readily available in comparative studies.	Highly variable depending on the pest and formulation. For the two-spotted spider mite, LC50 values can be around 33.99 ppm for oil formulations[1]. Against the English grain aphid, the LC50 was found to be 1.10% for kernel extract.	Also variable.
Cost of Active Ingredient	Industrial production cost data is not publicly available. Laboratory-grade pricing is not indicative of commercial cost.	Wholesale prices for bulk neem oil for agricultural use can range from approximately $2.50 to $11.80 per kilogram, depending on the supplier and quality[2].	The wholesale price for pyrethrum extracts can range between approximately $16.23 and $29.76 per kilogram[3]. A 50% pyrethrin extract can cost around $210 for 25 grams from a chemical supplier[4].
Mode of Action	Believed to interfere with fatty acid synthesis, potentially by inhibiting acetyl-CoA carboxylase (ACC)[5][6].	Primarily Azadirachtin, which acts as an antifeedant, repellent, and insect growth regulator[7].	Neurotoxin that targets the sodium channels in insect nerve cells, leading to paralysis[8][9].
Environmental Persistence	Expected to be biodegradable, but specific data on environmental persistence is limited.	Generally low persistence and biodegradable[7].	Rapidly degrades in the presence of sunlight and air.
Specificity	Likely to have a broader spectrum of activity, but specific target ranges are not well-documented in comparative studies.	Broad-spectrum, affecting a wide range of pests, but generally considered less harmful to non-target organisms than many synthetic pesticides[7].	Broad-spectrum insecticide, toxic to a wide range of insects.
Resistance Development	Possible with continued use, as with most synthetic pesticides.	The complex mixture of compounds can make resistance development slower compared to single-molecule synthetics[7].	Resistance has been documented in some insect populations.

Experimental Protocols

Accurate and reproducible experimental data is the cornerstone of effective product comparison. Below are detailed methodologies for key experiments cited in the evaluation of insecticides.

Determination of Lethal Concentration (LC50)

The median lethal concentration (LC50) is a standard measure of the toxicity of a substance to a test population.

Objective: To determine the concentration of a pesticide that is lethal to 50% of a target insect population after a specific exposure time.

Materials:

• Test insects of a uniform age and stage.

• Pesticide stock solution of known concentration.

• Solvent for dilution (e.g., acetone, ethanol, or water with a surfactant).

• Petri dishes or vials.

• Filter paper discs.

• Micropipettes.

• Incubator or environmental chamber with controlled temperature, humidity, and light cycle.

Procedure:

• Preparation of Test Solutions: A series of dilutions of the pesticide are prepared from the stock solution. A minimum of five concentrations resulting in mortalities between 10% and 90% should be used. A control group using only the solvent is also prepared.

• Application: A specific volume (e.g., 1 mL) of each dilution is applied evenly to a filter paper disc placed in a petri dish. The solvent is allowed to evaporate completely.

• Insect Exposure: A known number of insects (e.g., 20) are introduced into each petri dish.

• Incubation: The petri dishes are placed in an incubator under controlled environmental conditions (e.g., 25°C, 60-70% relative humidity, 12:12 light:dark cycle).

• Mortality Assessment: Mortality is recorded at specific time intervals (e.g., 24, 48, and 72 hours). Insects are considered dead if they are unable to move when prodded with a fine brush.

• Data Analysis: The mortality data is corrected for control mortality using Abbott's formula. A probit analysis is then performed to calculate the LC50 value and its 95% confidence limits[10][11].

Repellency Bioassay

This protocol assesses the ability of a substance to repel insects from a treated surface.

Objective: To quantify the repellent effect of a compound on a specific insect species.

Materials:

• Test insects.

• Test compound and solvent.

• Filter paper.

• Petri dishes or olfactometers.

• Micropipettes.

Procedure:

• Preparation of Test Area: A filter paper disc is cut in half. One half is treated with a solution of the test compound, and the other half is treated with the solvent alone (control)[12].

• Experimental Setup: The two halves of the filter paper are placed in a petri dish, creating a treated and an untreated zone.

• Insect Release: A known number of insects are released in the center of the petri dish.

• Observation: The number of insects on the treated and untreated halves is counted at regular intervals over a set period.

• Data Analysis: The percentage repellency (PR) is calculated using the formula: PR = [(Nc - Nt) / (Nc + Nt)] x 100, where Nc is the number of insects on the control half and Nt is the number of insects on the treated half.

Visualizing the Mechanism of Action

Understanding the biochemical pathways affected by a pesticide is crucial for developing targeted and effective pest control strategies.

Proposed Signaling Pathway for 2-Pentadecanone

2-Pentadecanone is believed to exert its insecticidal effect by interfering with fatty acid synthesis, a critical metabolic process in insects. The primary target is likely the enzyme Acetyl-CoA Carboxylase (ACC), which catalyzes the first committed step in this pathway.

Caption: Proposed mechanism of 2-Pentadecanone, inhibiting Acetyl-CoA Carboxylase.

Experimental Workflow for Efficacy Testing

A standardized workflow is essential for the reliable evaluation of insecticide efficacy.

Caption: Standardized workflow for determining the LC50 of an insecticide.

References

• 1. organicverdana.com [organicverdana.com]
• 2. Neem Oil for Agriculture: Organic Pest Control Solution [accio.com]
• 3. Pyrethrum Extracts Price in US - November 2025 Market Prices (Updated Daily) [selinawamucii.com]
• 4. Pyrethrum extract = 50 sum of pyrethrines 8003-34-7 [sigmaaldrich.com]
• 5. Deficiency of Acetyl-CoA Carboxylase Impairs Digestion, Lipid Synthesis, and Reproduction in the Kissing Bug Rhodnius prolixus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Buy Bulk - Neem Oil - Virgin - Gallon (3.5 kg) | Jedwards International [bulknaturaloils.com]
• 8. Pyrethrum-extract | 8003-34-7 | FP28980 | Biosynth [biosynth.com]
• 9. m.made-in-china.com [m.made-in-china.com]
• 10. contractlaboratory.com [contractlaboratory.com]
• 11. mdpi.com [mdpi.com]
• 12. Biological assay methods for mosquito repellents - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-Pentadecanone: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of 2-Pentadecanone, a common laboratory chemical. Adherence to these procedures is critical for ensuring personnel safety and environmental compliance. This guide is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

While 2-Pentadecanone is not classified as a hazardous substance by the Occupational Safety and Health Administration (OSHA) or under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), standard laboratory safety protocols should be strictly followed.[1][2]

Personal Protective Equipment (PPE):

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

• Hand Protection: Wear appropriate protective gloves to prevent skin contact.[1]

• Body Protection: Wear a lab coat or other protective clothing.[1]

Handling:

• Avoid contact with skin, eyes, and clothing.[1]

• Ensure adequate ventilation in the work area.[2]

• Avoid ingestion and inhalation.[1]

• Wash hands thoroughly after handling.[2]

In the event of exposure, follow these first-aid measures:

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes.[1]

• Skin Contact: Wash off immediately with plenty of water.[2]

• Inhalation: Move the person to fresh air.[2]

• Ingestion: Rinse mouth with water and drink plenty of water afterwards.[1]

Chemical and Physical Properties

A summary of 2-Pentadecanone's properties relevant to its handling and disposal is provided below.

Property	Value
Physical State	Solid[1]
Appearance	White[1]
Melting Point	39 - 40 °C / 102.2 - 104 °F[1]
Boiling Point	293 - 294 °C / 559.4 - 561.2 °F[1]
Flash Point	144 °C / 291.2 °F[1]
Solubility in water	Insoluble[1]
Hazards	Not classified as hazardous[1][2]

Step-by-Step Disposal Procedure

Even though 2-Pentadecanone is not classified as hazardous, it should be disposed of as a chemical waste. Do not dispose of it down the drain or in regular trash.[3][4]

• Waste Characterization: Confirm that the waste is solely 2-Pentadecanone and not mixed with any hazardous solvents or other chemicals. If it is mixed, it must be treated as hazardous waste.

• Waste Segregation: Keep 2-Pentadecanone waste separate from other chemical waste streams to avoid accidental reactions.[5][6]

• Containerization:

  • Collect the waste in a clearly labeled, leak-proof container that is compatible with the chemical.[5][7] The original container is often a suitable choice.

  • The container must be in good condition and kept closed except when adding waste.[5]

  • Label the container clearly as "2-Pentadecanone Waste" and indicate the contents.

• Storage:

  • Store the waste container in a designated, well-ventilated waste accumulation area.[2]

  • Keep it away from incompatible materials, such as strong oxidizing agents.[1]

• Disposal:

  • Arrange for the disposal of the waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[2][4]

  • Provide the waste disposal service with the Safety Data Sheet (SDS) for 2-Pentadecanone.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-Pentadecanone.

Caption: Disposal workflow for 2-Pentadecanone.

References

• 1. fishersci.com [fishersci.com]
• 2. synerzine.com [synerzine.com]
• 3. A Detail Guide on Acetone Disposal | CloudSDS [cloudsds.com]
• 4. vumc.org [vumc.org]
• 5. myusf.usfca.edu [myusf.usfca.edu]
• 6. wattbarind.com [wattbarind.com]
• 7. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

Personal protective equipment for handling 2-Pentadecanone

Essential Safety and Handling Guide for 2-Pentadecanone

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the handling and disposal of 2-Pentadecanone, ensuring the well-being of researchers, scientists, and drug development professionals. Adherence to these procedural guidelines is essential for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE) and Safety Precautions

While 2-Pentadecanone is not classified as a hazardous substance under the 2012 OSHA Hazard Communication Standard, observing standard laboratory safety protocols is paramount to minimize exposure and ensure safe handling.[1][2][3]

Recommended Personal Protective Equipment:

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (Butyl rubber, Nitrile, or specialized "Keto-Handler" gloves are recommended).[4][5][6]	To prevent skin contact. Butyl rubber and specialized gloves offer superior protection against ketones.[5][6]
Eye Protection	Chemical safety goggles or glasses.	To protect eyes from potential splashes.
Skin and Body	Laboratory coat.	To protect skin and clothing from accidental spills.
Respiratory	Not generally required under normal, well-ventilated conditions.[1]	Use a fume hood if there is a risk of generating dust or aerosols.

General Handling Procedures:

• Ensure adequate ventilation in the work area.[2]

• Avoid contact with skin, eyes, and clothing.[1]

• Do not ingest or inhale.[1]

• Wash hands thoroughly after handling.[2]

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2]

Emergency First Aid Procedures

In the event of exposure, the following first aid measures should be taken immediately:

Exposure Route	First Aid Protocol
Eye Contact	Rinse immediately with plenty of water for at least 15 minutes, also under the eyelids.[1] Seek medical attention if irritation persists.
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes.[1] Remove contaminated clothing.
Inhalation	Move to fresh air.[1] If symptoms occur, seek medical attention.
Ingestion	Clean mouth with water and drink plenty of water afterwards.[1] Do NOT induce vomiting. Seek medical attention if you feel unwell.

Spill and Disposal Management

Proper containment and disposal of 2-Pentadecanone are crucial to prevent environmental contamination and maintain a safe laboratory.

Spill Response:

• Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.

• Containment: Use absorbent materials to contain the spill.

• Clean-up: Carefully collect the absorbed material and place it in a designated, sealed container for disposal.

Disposal Plan:

• Waste Collection: Collect all 2-Pentadecanone waste, including contaminated materials, in a designated and clearly labeled "Non-halogenated Organic Waste" container.[7]

• Storage: Store the waste container in a well-ventilated area, away from incompatible materials.

• Professional Disposal: Arrange for the disposal of the chemical waste through your institution's licensed hazardous waste management service.[7]

• Empty Containers: Rinse empty containers thoroughly with a suitable solvent (e.g., acetone or ethanol). Allow the container to air dry completely before disposal. Deface or remove all labels.[8]

Operational Workflow

The following diagram illustrates the standard operating procedure for handling and disposing of 2-Pentadecanone in a laboratory setting.

Caption: Workflow for Handling and Disposal of 2-Pentadecanone.

References

• 1. fishersci.com [fishersci.com]
• 2. synerzine.com [synerzine.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. FrogWear® Keto-Handler Plus Solvent Resistant Unsupported Gloves with a Smooth Finish | Champion Safety [champsafety.com]
• 5. shop.dqeready.com [shop.dqeready.com]
• 6. Gloves, Butyl Rubber | Flinn Scientific [flinnsci.com]
• 7. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 8. odu.edu [odu.edu]